Thiazol-2-ylmethanamine hydrochloride

• CAS: 850852-85-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of Thiazol-2-ylmethanamine Hydrochloride

Abstract

Thiazol-2-ylmethanamine hydrochloride is a pivotal heterocyclic building block in the fields of medicinal chemistry and drug development. As a derivative of thiazole, a core scaffold in numerous bioactive compounds including the essential vitamin thiamine (B1), this primary amine serves as a crucial intermediate for the synthesis of a wide array of pharmaceutical and agrochemical agents.[1] Its structural motif is found in antiretroviral drugs like Ritonavir and a new generation of neonicotinoid insecticides, highlighting its significance.[1][2] This guide provides a comprehensive overview of the primary synthetic pathways to Thiazol-2-ylmethanamine hydrochloride, designed for researchers, chemists, and professionals in process development. We will delve into the mechanistic underpinnings, compare the strategic advantages of different routes, and provide detailed, field-proven protocols. The discussion is grounded in established chemical principles, emphasizing causality in experimental design and ensuring each protocol is a self-validating system.

Strategic Overview of Synthetic Pathways

The synthesis of Thiazol-2-ylmethanamine is primarily approached through three distinct strategic pathways, each with its own merits regarding efficiency, scalability, and substrate scope. The choice of pathway often depends on the availability of starting materials, required purity, and the scale of the synthesis.

• Reduction of Thiazole-2-carbonitrile: This is arguably the most direct and common route. It involves the synthesis or procurement of thiazole-2-carbonitrile, followed by the reduction of the nitrile functional group to a primary amine.

• The Gabriel Synthesis: A classic method for preparing primary amines that avoids over-alkylation. This pathway requires the synthesis of a 2-(halomethyl)thiazole intermediate, which is then reacted with potassium phthalimide followed by cleavage to release the desired amine.

• De Novo Ring Construction: This elegant strategy involves building the thiazole ring from acyclic precursors that already contain the protected aminomethyl moiety. This route offers significant control over the final structure.

The final step in all pathways involves the conversion of the resulting free amine to its stable and more readily handled hydrochloride salt.

Pathway I: Reduction of Thiazole-2-carbonitrile

The conversion of a nitrile to a primary amine is a fundamental transformation in organic synthesis.[3] For thiazole-2-carbonitrile, two principal methods are employed: catalytic hydrogenation and chemical reduction with metal hydrides.

Method A: Catalytic Hydrogenation

Catalytic hydrogenation is a robust and economically viable method, particularly for large-scale production.[4] The process typically utilizes a metal catalyst to facilitate the addition of molecular hydrogen across the carbon-nitrogen triple bond.

Causality and Expertise: Raney® Nickel is a frequently chosen catalyst for nitrile reductions due to its high activity and cost-effectiveness.[5] The reaction proceeds through an intermediate imine, which is further reduced to the primary amine. A critical challenge in nitrile hydrogenation is preventing the formation of secondary and tertiary amine byproducts, which can occur when the intermediate imine reacts with the newly formed primary amine product.[4][6] This side reaction can be suppressed by the choice of catalyst, solvent, and the addition of ammonia or a base to the reaction mixture.[5][6] Transfer hydrogenation, using a hydrogen donor like 2-propanol instead of gaseous H₂, offers a milder and less hazardous alternative to traditional high-pressure hydrogenation.[5]

Pathway 1A: Catalytic Hydrogenation.

Experimental Protocol: Catalytic Transfer Hydrogenation [5]

• Apparatus Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add thiazole-2-carbonitrile (1.0 eq).

• Reagent Addition: Add 2-propanol as the solvent (approx. 15 mL per gram of nitrile). To this solution, add Raney® Nickel (approx. 2.5 times the weight of the nitrile) and potassium hydroxide (KOH, 2% w/v of the 2-propanol).[5] The addition of a base like KOH is crucial for selectively obtaining the primary amine.[5]

• Reaction: Heat the mixture to reflux with vigorous stirring for 1-2 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: After completion, cool the reaction mixture to room temperature. Carefully filter the mixture through a pad of Celite® to remove the Raney® Nickel catalyst. Caution: Raney® Nickel is pyrophoric and must be kept wet with solvent at all times.

• Isolation: Evaporate the solvent from the filtrate under reduced pressure. The resulting residue contains the primary amine, which can be purified further or directly converted to the hydrochloride salt.

Method B: Chemical Reduction with Metal Hydrides

For laboratory-scale synthesis, metal hydrides offer excellent yields and predictable outcomes. Lithium aluminum hydride (LiAlH₄ or LAH) is a powerful reducing agent capable of converting nitriles to primary amines.[7][8] However, its pyrophoric nature requires careful handling under anhydrous conditions.[9] Milder and safer alternatives, such as ammonia-borane complexes, have also been developed.[3][10][11]

Causality and Expertise: LiAlH₄ functions as a source of hydride ions (H⁻).[12] The reaction mechanism involves the nucleophilic attack of the hydride on the electrophilic carbon of the nitrile group. This is followed by subsequent hydride additions to the intermediate imine species, ultimately yielding the amine after an aqueous work-up.[8][12] The reaction is typically performed in anhydrous ethereal solvents like diethyl ether or tetrahydrofuran (THF) at low temperatures to control its high reactivity.[9]

Pathway 1B: Metal Hydride Reduction.

Experimental Protocol: LiAlH₄ Reduction [9][13]

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain the system under an inert atmosphere of dry nitrogen or argon throughout the reaction.

• Reagent Preparation: Suspend lithium aluminum hydride (LiAlH₄, approx. 1.5-2.0 eq) in anhydrous tetrahydrofuran (THF) and cool the suspension to 0 °C in an ice bath.

• Substrate Addition: Dissolve thiazole-2-carbonitrile (1.0 eq) in anhydrous THF and add it dropwise to the stirred LiAlH₄ suspension via the dropping funnel, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete as indicated by TLC.

• Work-up (Fieser method): Cool the reaction mixture back to 0 °C. Cautiously and sequentially add water (X mL), followed by 15% aqueous NaOH (X mL), and then water again (3X mL), where X is the number of grams of LiAlH₄ used. This procedure is critical for safely quenching the excess hydride and precipitating the aluminum salts as a granular solid.

• Isolation: Stir the resulting mixture for 15 minutes, then filter off the white precipitate and wash it thoroughly with THF or ethyl acetate. Combine the organic filtrates and evaporate the solvent under reduced pressure to yield the crude Thiazol-2-ylmethanamine.

Pathway II: The Gabriel Synthesis

The Gabriel synthesis is a robust, multi-step method for preparing primary amines that elegantly avoids the formation of secondary and tertiary amine impurities.[14] The key steps are the N-alkylation of phthalimide followed by the liberation of the primary amine.[15]

Causality and Expertise: The nitrogen atom in phthalimide is acidic due to the two adjacent electron-withdrawing carbonyl groups. Treatment with a base like potassium hydroxide deprotonates the nitrogen, forming the phthalimide anion, which is an excellent nucleophile. This anion then displaces a halide from a suitable substrate, in this case, 2-(chloromethyl)thiazole, in an Sₙ2 reaction.[15] The resulting N-alkylphthalimide is a stable intermediate. The final amine is typically liberated by hydrazinolysis (the Ing-Manske procedure), which is milder than acidic or basic hydrolysis and proceeds under neutral conditions.[14]

Pathway 2: The Gabriel Synthesis.

Experimental Protocol: Gabriel Synthesis [14][16]

• Alkylation: In a flask equipped with a stirrer and condenser, dissolve 2-(chloromethyl)thiazole (1.0 eq) and potassium phthalimide (1.05 eq) in a polar aprotic solvent such as dimethylformamide (DMF).[16] Heat the mixture at 80-100 °C for 2-4 hours. Monitor the reaction by TLC until the starting halide is consumed.

• Isolation of Intermediate: Cool the reaction mixture and pour it into cold water to precipitate the N-(thiazol-2-ylmethyl)phthalimide. Filter the solid, wash with water, and dry.

• Hydrazinolysis (Ing-Manske Procedure): Suspend the dried N-(thiazol-2-ylmethyl)phthalimide (1.0 eq) in ethanol or methanol. Add hydrazine hydrate (1.1-1.5 eq) and heat the mixture to reflux for 1-3 hours.[14] A voluminous white precipitate of phthalhydrazide will form.

• Work-up: Cool the mixture and acidify with dilute HCl to dissolve the product amine and ensure complete precipitation of the phthalhydrazide. Filter off the solid byproduct and wash it with a small amount of cold ethanol.

• Final Isolation: Concentrate the filtrate under reduced pressure. The residue is the crude Thiazol-2-ylmethanamine hydrochloride. It can be further purified by recrystallization from a suitable solvent system like methanol/ether.

Pathway III: De Novo Ring Synthesis

An alternative strategy is to construct the thiazole ring itself using a precursor that already contains the required aminomethyl group in a protected form. This approach is exemplified by a patented synthesis starting from Boc-protected glycine derivatives.[17] This is a variation of the classic Hantzsch thiazole synthesis, which involves the reaction of an α-haloketone (or equivalent) with a thioamide.[18]

Causality and Expertise: This pathway begins with Boc-glycinamide, which is converted to the corresponding thioamide using a thionating agent like Lawesson's reagent.[17] The thioamide is a key intermediate that contains the necessary N-C-S unit. This intermediate then undergoes a cyclocondensation reaction with an α-haloacetaldehyde equivalent (e.g., bromoacetaldehyde) to form the thiazole ring.[17] The final step is the deprotection of the Boc group under acidic conditions, which simultaneously forms the desired hydrochloride salt. This method provides excellent control and avoids handling potentially unstable aminomethyl intermediates.

Pathway 3: De Novo Ring Synthesis.

Experimental Protocol: De Novo Synthesis [17]

• Thionation: In a suitable flask, dissolve Boc-glycinamide (1.0 eq) in anhydrous THF. Add Lawesson's reagent (0.5 eq) and stir the mixture at room temperature until the starting material is consumed (monitor by TLC).

• Work-up and Isolation: Quench the reaction with saturated aqueous NaHCO₃. Extract the product with ethyl acetate, dry the organic layer over Na₂SO₄, and concentrate to obtain the crude Boc-aminoethanethioamide.

• Cyclization: Dissolve the crude thioamide in a suitable solvent (e.g., ethanol) and add bromoacetaldehyde diethyl acetal (1.1 eq) followed by an acid catalyst. Heat the mixture to form the protected thiazole intermediate, 2-(N-Boc-aminomethyl)thiazole.

• Deprotection and Salt Formation: Dissolve the purified intermediate in a solution of hydrochloric acid in methanol (e.g., 3M HCl/MeOH). Stir at room temperature for 2-4 hours. The product, Thiazol-2-ylmethanamine hydrochloride, will precipitate from the solution.[17]

• Final Isolation: Collect the solid product by filtration, wash with cold ether, and dry under vacuum.

Comparative Analysis of Synthetic Pathways

The selection of an optimal synthetic route depends on a balance of several factors. The table below provides a comparative summary to aid in this decision-making process.

Parameter	Pathway I: Nitrile Reduction	Pathway II: Gabriel Synthesis	Pathway III: De Novo Synthesis
Overall Yield	Good to Excellent	Good	Good
Scalability	Excellent (especially catalytic)	Moderate	Moderate
Reagent Hazards	High (LiAlH₄) to Moderate (Raney Ni)	Moderate (Hydrazine)	Moderate (Lawesson's Reagent)
Number of Steps	1-2 steps from nitrile	2-3 steps from halomethylthiazole	3-4 steps from Boc-glycinamide
Purity Profile	Risk of secondary amines (catalytic)	High (avoids over-alkylation)	High (protection strategy)
Cost-Effectiveness	High (catalytic) to Moderate (hydride)	Moderate	Low (multi-step, expensive reagents)
Key Advantage	Direct and efficient	High purity, classic method	Excellent strategic control

Conclusion

The synthesis of Thiazol-2-ylmethanamine hydrochloride can be effectively achieved through several strategic pathways. The reduction of thiazole-2-carbonitrile stands out as the most direct and industrially scalable approach, with catalytic hydrogenation offering a cost-effective solution and metal hydrides providing high yields for lab-scale work. The Gabriel synthesis remains a valuable method for ensuring high purity by preventing over-alkylation. Finally, the de novo construction of the thiazole ring offers a sophisticated, albeit longer, route that provides maximum control over the molecular architecture. The choice of synthesis is a strategic decision that must be aligned with the specific project goals, balancing considerations of scale, cost, safety, and desired purity.

References

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An In-Depth Technical Guide to the Chemical Properties of Thiazol-2-ylmethanamine Hydrochloride

This guide provides a comprehensive technical overview of Thiazol-2-ylmethanamine hydrochloride, a pivotal heterocyclic building block for researchers and professionals in drug development and synthetic chemistry. We will delve into its core chemical properties, characterization, reactivity, and safe handling, moving beyond simple data recitation to explain the causal relationships that govern its utility in a laboratory setting.

Section 1: Core Identity and Physicochemical Characteristics

Thiazol-2-ylmethanamine hydrochloride is the salt form of the parent compound, 2-(aminomethyl)thiazole. The thiazole ring is a fundamental motif in medicinal chemistry, most notably as a core component of vitamin B1 (thiamine)[1]. The presence of a primary amine function attached to this aromatic system via a methylene bridge makes it a versatile intermediate for constructing more complex molecular architectures. The hydrochloride salt form is typically preferred in laboratory settings over the free base due to its enhanced stability and handling characteristics.

Caption: Key reactivity pathways for the Thiazol-2-ylmethanamine scaffold.

Section 4: Safety, Handling, and Storage

Proper handling is essential due to the compound's hazardous nature. While the hydrochloride salt is less corrosive than the free base, it still presents risks.

Table 3: GHS Hazard Information

Code	Hazard Statement	Source

| H302 | Harmful if swallowed | |[2] | H315 | Causes skin irritation | |[2] | H319 | Causes serious eye irritation | |[2] | H332 | Harmful if inhaled | |[2] | H335 | May cause respiratory irritation | |[2] | H314 (Free Base) | Causes severe skin burns and eye damage | |[3]

Protocol: Safe Handling and Storage

• Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and chemical safety goggles. All weighing and transfers should be conducted inside a certified chemical fume hood to avoid inhalation of the solid powder.

• Dispensing: Use appropriate tools (spatulas) for transferring the solid. Avoid creating dust.

• Storage: The vial should be tightly sealed and stored in a refrigerator at 2-8°C. [2]For long-term storage, consider placing the primary container inside a secondary container with a desiccant. It is best practice to backfill the container with an inert gas like argon or nitrogen before sealing to displace air and moisture, thereby preserving the compound's integrity.

• Disposal: Dispose of unused material and contaminated waste in accordance with local, state, and federal regulations for chemical waste.

References

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Unraveling the Enigma: A Technical Guide to the Presumed Mechanism of Action of Thiazol-2-ylmethanamine Hydrochloride

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide delves into the pharmacological potential of thiazol-2-ylmethanamine hydrochloride, a member of the broadly bioactive thiazole class of compounds. While the precise mechanism of action for this specific molecule remains to be definitively elucidated in publicly accessible literature, this document synthesizes the wealth of information on related thiazole derivatives to propose a hypothetical framework for its biological activity. Furthermore, we present a comprehensive, field-proven experimental roadmap designed to systematically investigate and validate its molecular targets and signaling pathways. This guide is intended to serve as a foundational resource for researchers seeking to explore the therapeutic promise of this intriguing compound.

Part 1: The Thiazole Scaffold: A Foundation of Diverse Bioactivity

The thiazole ring is a cornerstone pharmacophore in medicinal chemistry, present in a wide array of natural products and synthetic drugs.[1][2][3] Derivatives of this heterocyclic system are known to exhibit a remarkable spectrum of biological activities, including but not limited to:

• Protein Kinase Inhibition: Thiazole-containing compounds have demonstrated significant potential as inhibitors of various protein kinases, which are crucial regulators of cellular processes.[1][3] Their abnormal function is a hallmark of cancer, making them prime therapeutic targets.[1] Thiazole derivatives have been shown to inhibit both serine/threonine and tyrosine kinases.[1][3]

• Antimicrobial Properties: The thiazole nucleus is a key component in many antimicrobial agents.[4][5][6][7] For instance, sulfathiazole, a well-known sulfa drug, functions by inhibiting the synthesis of essential vitamins in bacteria.[5]

• Neurodegenerative Disease Modulation: Emerging research suggests that thiazole derivatives could be valuable in the treatment of neurodegenerative disorders like Alzheimer's and Parkinson's diseases.[2][8][9][10][11] Proposed mechanisms include the inhibition of acetylcholinesterase (AChE) and the disruption of amyloid-beta peptide aggregation.[2][8][9]

Given this established precedent, it is reasonable to hypothesize that thiazol-2-ylmethanamine hydrochloride may exert its biological effects through one or more of these established mechanisms.

Part 2: A Proposed Hypothetical Mechanism of Action for Thiazol-2-ylmethanamine Hydrochloride

Based on the structural features of thiazol-2-ylmethanamine hydrochloride—a thiazole ring with a primary amine-containing methyl group at the 2-position—we propose a primary hypothetical mechanism centered on protein kinase inhibition . The rationale for this hypothesis is twofold:

• Structural Analogy: The 2-aminothiazole scaffold is a common feature in numerous known kinase inhibitors.[1][12] The exocyclic amine can participate in crucial hydrogen bonding interactions within the ATP-binding pocket of many kinases.

• Chemical Reactivity: The nitrogen atoms in the thiazole ring and the primary amine can act as hydrogen bond donors and acceptors, facilitating interactions with key amino acid residues in enzyme active sites.

Our proposed signaling pathway is depicted below:

Figure 1: Proposed mechanism of thiazol-2-ylmethanamine hydrochloride as a protein kinase inhibitor.

Part 3: A Rigorous Experimental Workflow for Mechanism of Action Elucidation

To move from a hypothetical to an evidence-based mechanism of action, a systematic and multi-faceted experimental approach is required. The following protocols are designed to be self-validating, with each stage building upon the findings of the last.

Initial Target Class Identification: Broad Kinase Panel Screening

The first step is to ascertain whether thiazol-2-ylmethanamine hydrochloride indeed possesses kinase inhibitory activity.

Protocol 1: In Vitro Kinase Inhibition Assay Panel

• Objective: To screen the compound against a broad panel of recombinant human protein kinases to identify potential targets.

• Methodology:

  • Utilize a commercially available kinase profiling service (e.g., Eurofins KinaseProfiler™, Promega Kinase-Glo®).

  • Prepare a stock solution of thiazol-2-ylmethanamine hydrochloride in an appropriate solvent (e.g., DMSO).

  • Perform single-dose screening at a concentration of 10 µM against a panel of at least 100 different kinases.

  • Measure kinase activity via radiometric (³³P-ATP) or fluorescence-based assays.

  • Calculate the percentage of inhibition for each kinase relative to a vehicle control.

• Data Analysis and Interpretation:

  • Identify "hits" as kinases showing >50% inhibition.

  • Categorize hits by kinase family (e.g., tyrosine kinases, serine/threonine kinases).

Parameter	Description
Compound Concentration	10 µM
Number of Kinases	>100
Assay Method	Radiometric or Fluorescence-based
Hit Criterion	>50% Inhibition

Hit Confirmation and Potency Determination

Once initial hits are identified, the next step is to confirm these interactions and determine the compound's potency.

Protocol 2: IC50 Determination for Lead Kinase Targets

• Objective: To determine the half-maximal inhibitory concentration (IC50) of thiazol-2-ylmethanamine hydrochloride for the top kinase hits.

• Methodology:

  • For each confirmed kinase hit, perform a dose-response assay.

  • Prepare serial dilutions of the compound, typically ranging from 1 nM to 100 µM.

  • Incubate the kinase with its specific substrate and ATP in the presence of varying concentrations of the compound.

  • Measure kinase activity at each concentration.

• Data Analysis and Interpretation:

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

  • A lower IC50 value indicates higher potency.

Cellular Target Engagement and Downstream Signaling Analysis

Demonstrating that the compound can inhibit the target kinase within a cellular context is a critical validation step.

Protocol 3: Western Blot Analysis of Phosphorylated Signaling Proteins

• Objective: To assess the effect of the compound on the phosphorylation status of downstream substrates of the target kinase in a relevant cell line.

• Methodology:

  • Select a cell line known to express the target kinase and have an active corresponding signaling pathway.

  • Treat the cells with varying concentrations of thiazol-2-ylmethanamine hydrochloride for a defined period.

  • Lyse the cells and separate the proteins by SDS-PAGE.

  • Transfer the proteins to a membrane and probe with antibodies specific for the phosphorylated and total forms of the downstream substrate.

  • Detect the protein bands using chemiluminescence.

• Data Analysis and Interpretation:

  • Quantify the band intensities and calculate the ratio of phosphorylated to total protein.

  • A dose-dependent decrease in the phosphorylation of the downstream substrate would confirm cellular target engagement.

Figure 2: A systematic workflow for elucidating the mechanism of action.

Cellular Phenotypic Assays

The final step is to correlate the molecular mechanism with a cellular outcome.

Protocol 4: Cell Viability and Apoptosis Assays

• Objective: To determine the effect of the compound on cell proliferation and programmed cell death.

• Methodology:

  • Cell Viability: Treat cells with a range of compound concentrations for 24, 48, and 72 hours. Measure cell viability using an MTT or CellTiter-Glo® assay.

  • Apoptosis: Treat cells with the compound at its IC50 concentration. Measure apoptosis using Annexin V/Propidium Iodide staining followed by flow cytometry.

• Data Analysis and Interpretation:

  • Calculate the GI50 (concentration for 50% growth inhibition) from the cell viability data.

  • Quantify the percentage of apoptotic cells. An increase in apoptosis would be consistent with the inhibition of a pro-survival kinase.

Assay	Methodology	Endpoint
Cell Viability	MTT or CellTiter-Glo®	GI50
Apoptosis	Annexin V/PI Staining	% Apoptotic Cells

Conclusion

While the definitive mechanism of action for thiazol-2-ylmethanamine hydrochloride is yet to be established, the rich pharmacology of the thiazole scaffold provides a strong foundation for a hypothesis centered on protein kinase inhibition. The experimental workflow detailed in this guide offers a robust and logical pathway to not only test this hypothesis but also to uncover the specific molecular interactions that underpin the biological activity of this compound. The insights gained from such a systematic investigation will be invaluable for guiding future drug development efforts and unlocking the full therapeutic potential of thiazol-2-ylmethanamine hydrochloride.

References

• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024). RSC Advances. [Link]

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• Full article: Investigating the potential of novel thiazole derivatives in treating Alzheimer's and Parkinson's diseases. (2024). Journal of Biomolecular Structure and Dynamics. [Link]

• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024). RSC Advances. [Link]

• The therapeutic value of thiazole and thiazolidine derivatives in Alzheimer′s disease: a systematic literature review. (2024). Research in Pharmaceutical Sciences. [Link]

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Biological activity screening of Thiazol-2-ylmethanamine hydrochloride

An In-Depth Technical Guide to the Biological Activity Screening of Thiazol-2-ylmethanamine Hydrochloride

Introduction: Unveiling the Potential of a Privileged Scaffold

The thiazole ring is a cornerstone of medicinal chemistry, frequently described as a "privileged scaffold." This five-membered aromatic heterocycle, containing both sulfur and nitrogen, is a key structural motif in numerous natural products, vitamins (like thiamine), and a wide array of synthetic compounds. Its unique electronic properties and ability to form hydrogen bonds allow it to interact with a diverse range of biological targets.[1][2] Consequently, thiazole derivatives have a rich history of demonstrating a vast spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, antiviral, and antidiabetic effects.[3][4]

This guide focuses on a specific member of this versatile class: Thiazol-2-ylmethanamine hydrochloride . While the broader family of thiazoles is well-studied, the specific biological profile of this compound warrants a systematic and rigorous investigation. The objective of this document is to provide researchers, scientists, and drug development professionals with a comprehensive, tiered strategy for the biological activity screening of Thiazol-2-ylmethanamine hydrochloride. We will move beyond simple protocol recitation to explain the causal logic behind experimental choices, ensuring a robust and self-validating screening cascade.

Part 1: Primary Screening – A Broad-Spectrum Activity Profile

The initial screening phase is designed to be broad and efficient, aiming to identify the most promising avenues of biological activity for Thiazol-2-ylmethanamine hydrochloride. Based on the well-documented activities of the thiazole class, we will prioritize two key areas: antimicrobial and anticancer (cytotoxic) effects.

Antimicrobial Activity Screening

Expertise & Experience: The rationale for beginning with an antimicrobial screen is compelling; the thiazole moiety is a fundamental framework in agents developed to combat microbial resistance.[5][6] Many clinically relevant thiazole-based drugs, such as Sulfathiazole, have demonstrated potent antibacterial properties.[5] A primary screen against a representative panel of pathogens provides a rapid assessment of the compound's potential in this critical therapeutic area.

Methodology: Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

The broth microdilution assay is the gold standard for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[7]

Experimental Workflow: Antimicrobial MIC Assay

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Step-by-Step Protocol:

• Compound Preparation: Prepare a 2-fold serial dilution of Thiazol-2-ylmethanamine hydrochloride in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria).[7] The concentration range should be wide enough to capture the potential MIC (e.g., 256 µg/mL down to 0.5 µg/mL).

• Inoculum Preparation: Grow the selected microbial strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) overnight. Dilute the cultures to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[7]

• Inoculation: Add the prepared bacterial or fungal inoculum to each well of the microtiter plate containing the compound dilutions.

• Controls: Include a positive control for growth (inoculum in broth without the compound) and a negative control for sterility (broth only).[7]

• Incubation: Incubate the plate at 35-37°C for 16-24 hours.[7]

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible turbidity (growth).[7] This can be assessed visually or by using a microplate reader to measure optical density at 600 nm.[8]

Data Presentation:

Microorganism	Strain	Type	MIC (µg/mL)
Staphylococcus aureus	ATCC 25923	Gram-positive	Data
Escherichia coli	ATCC 35218	Gram-negative	Data
Candida albicans	ATCC 90028	Fungus	Data

Anticancer (Cytotoxicity) Screening

Expertise & Experience: The thiazole scaffold is present in approved anticancer drugs like Dasatinib, highlighting its importance in oncology.[9] Thiazole derivatives can exert anticancer effects through numerous mechanisms, including inducing programmed cell death (apoptosis), inhibiting critical signaling pathways, and disrupting the cell cycle.[10][11] A primary cytotoxicity screen against a panel of diverse cancer cell lines is a logical first step to evaluate this potential.

Methodology: MTT Cell Viability Assay

The MTT assay is a robust, colorimetric method for assessing cell metabolic activity. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt (MTT) to an insoluble purple formazan. The amount of formazan produced is directly proportional to the number of living, metabolically active cells.[12][13]

Experimental Workflow: Cytotoxicity MTT Assay

Caption: A typical experimental workflow for an anticancer MTT assay.

Step-by-Step Protocol:

• Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 breast, HepG2 liver, A549 lung) into a 96-well plate at an appropriate density and allow them to attach overnight.[14]

• Compound Treatment: Replace the medium with fresh medium containing increasing concentrations of Thiazol-2-ylmethanamine hydrochloride. Include a vehicle-only control.

• Incubation: Incubate the cells for 48 to 72 hours to allow the compound to exert its effects.[11]

• MTT Addition: Add MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. During this time, viable cells will convert MTT to formazan crystals.[13]

• Solubilization: Carefully remove the MTT medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the purple formazan crystals.[15]

• Absorbance Reading: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• IC50 Calculation: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of compound that inhibits cell growth by 50%) can be determined by plotting a dose-response curve.[11]

Data Presentation:

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Adenocarcinoma	Data
HepG2	Hepatocellular Carcinoma	Data
A549	Lung Carcinoma	Data

Part 2: Secondary Screening – Elucidating the Mechanism of Action

Positive "hits" from the primary screen demand a deeper investigation into their mechanism of action (MoA). This secondary screening phase employs more specific assays to answer the "how" and "why" behind the observed activity. Given the intersection of cancer and inflammation, we will also introduce an anti-inflammatory screen at this stage.

Anti-inflammatory Activity Screening

Expertise & Experience: Chronic inflammation is a key driver of many diseases, including cancer.[16] Thiazole derivatives have been reported to possess anti-inflammatory properties, often by inhibiting key signaling pathways like Nuclear Factor-kappa B (NF-κB) or enzymes like Cyclooxygenase-2 (COX-2).[2][10] Screening for activity against these targets is a logical step, especially if the compound shows anticancer potential.

Methodology A: NF-κB Inhibition Assay

NF-κB is a critical transcription factor that regulates genes involved in immune and inflammatory responses.[16] Its dysregulation is linked to inflammatory diseases and cancers, making it a prime therapeutic target.[17] An assay using a reporter gene (e.g., luciferase or β-lactamase) under the control of an NF-κB response element is a common and effective screening method.[17]

Signaling Pathway: Canonical NF-κB Activation

Caption: Inhibition of the TNF-α induced canonical NF-κB signaling pathway.

Methodology B: COX-2 Inhibition Assay

COX-2 is an enzyme that is induced during inflammation and is responsible for the formation of pro-inflammatory prostaglandins.[18] It is a well-established target for non-steroidal anti-inflammatory drugs (NSAIDs). Fluorometric or colorimetric assay kits are commercially available and provide a reliable method for high-throughput screening of COX-2 inhibitors.[18][19]

Step-by-Step Protocol (Fluorometric Assay Principle):

• Reagent Preparation: Prepare assay buffer, a fluorometric probe, a cofactor solution, and the COX-2 enzyme as per the kit manufacturer's instructions.[18]

• Inhibitor Addition: In a 96-well opaque plate, add the test compound (Thiazol-2-ylmethanamine hydrochloride) at various concentrations. Include a known inhibitor (e.g., Celecoxib) as a positive control and a "no inhibitor" well for 100% enzyme activity.[18]

• Enzyme Addition: Add the diluted human recombinant COX-2 enzyme to the wells containing the test compound and controls. Pre-incubate for a specified time (e.g., 10 minutes) to allow the inhibitor to bind to the enzyme.[20]

• Reaction Initiation: Prepare a reaction mix containing the probe and cofactor. Initiate the enzymatic reaction by adding the substrate, arachidonic acid, to all wells simultaneously.[18]

• Kinetic Measurement: Immediately measure the fluorescence (e.g., Ex/Em = 535/587 nm) in a kinetic mode for 5-10 minutes. The rate of increase in fluorescence is proportional to COX-2 activity.[18]

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the "no inhibitor" control. Determine the IC50 value from the resulting dose-response curve.

Data Presentation:

Assay	Target	IC50 (µM)
NF-κB Reporter Assay	NF-κB Pathway	Data
COX-2 Inhibition Assay	COX-2 Enzyme	Data

References

• Swathykrishna, C. S., Amrithanjali, G., Shaji, G., & Kumar R., A. (2023).

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• Chauhan, J. S., & Raghava, G. P. S. (2023). NfκBin: a machine learning based method for screening TNF-α induced NF-κB inhibitors. Frontiers in Immunology, 14. [Link]

• Alam, M. J., et al. (2023). Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective. Naunyn-Schmiedeberg's Archives of Pharmacology. [Link]

• Shafreen, R. B., et al. (2021). A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 70(1), 179-188. [Link]

• Barreca, M. L., et al. (2020). Thiazoles, Their Benzofused Systems, and Thiazolidinone Derivatives: Versatile and Promising Tools to Combat Antibiotic Resistance. ACS Infectious Diseases, 6(6), 1234–1254. [Link]

• Sharma, R., et al. (2022). Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies. Current Organic Chemistry, 26(14), 1361-1393. [Link]

• Shafreen, R. B., et al. (2021). A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. ResearchGate. [Link]

• Shafreen, R. B., et al. (2021). A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. Bohrium. [Link]

• Al-Ostath, A. I., et al. (2023). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Molecules, 28(21), 7338. [Link]

• Gurova, K. (2009). Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action. Current Pharmaceutical Design, 15(34), 3985-4000. [Link]

• Miller, M. B., & Bassler, B. L. (2001). High-throughput assessment of bacterial growth inhibition by optical density measurements. Current Protocols in Microbiology. [Link]

• Assay Genie. (n.d.). COX-2 Inhibitor Screening Kit (Fluorometric). Assay Genie. [Link]

• de Oliveira, R. B., et al. (2018). Synthesis, anticancer activity and mechanism of action of new thiazole derivatives. European Journal of Medicinal Chemistry, 145, 376-387. [Link]

• Twarużek, M., et al. (2014). The use of in vitro assays for the assessment of cytotoxicity on the example of MTT test. Postępy Higieny i Medycyny Doświadczalnej, 68, 93-100. [Link]

• Wang, J. L., et al. (2012). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. Journal of Visualized Experiments, (69), e4378. [Link]

• Chauhan, J. S., & Raghava, G. P. S. (2023). NfκBin: A Machine Learning based Method for Screening Nf-κB Inhibitors. bioRxiv. [Link]

• Swathykrishna, C. S., et al. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Journal of Chemical Reviews. [Link]

• Al-Suhaimi, E. A., et al. (2022). Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. Molecules, 27(19), 6298. [Link]

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The Discovery and Development of Thiazol-2-ylmethanamine Hydrochloride Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

The thiazole scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous clinically significant molecules.[1] This technical guide provides an in-depth exploration of a specific, highly promising subclass: Thiazol-2-ylmethanamine hydrochloride derivatives. We will navigate the synthetic rationale, detailed experimental protocols for their preparation and derivatization, and delve into the crucial structure-activity relationships (SAR) that drive their biological efficacy. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the discovery process of this versatile class of compounds, with a focus on their potential as kinase inhibitors and agents for neurodegenerative diseases.

Introduction: The Thiazole Moiety as a Privileged Scaffold

The five-membered heterocyclic thiazole ring, containing both sulfur and nitrogen atoms, is a recurring motif in a multitude of biologically active compounds.[1][2] Its unique electronic properties and ability to participate in various non-covalent interactions make it a "privileged scaffold" in drug design. Thiazole-containing drugs have demonstrated a wide spectrum of therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities.[2][3] The focus of this guide, Thiazol-2-ylmethanamine and its derivatives, represents a promising avenue for the development of novel therapeutics, particularly in the realms of oncology and neurology.

Synthetic Pathways: From Core Scaffold to Diverse Derivatives

The journey to a library of active compounds begins with the efficient and scalable synthesis of the core scaffold, Thiazol-2-ylmethanamine hydrochloride. This is followed by strategic derivatization to explore the chemical space and optimize biological activity.

Synthesis of the Core Scaffold: Thiazol-2-ylmethanamine Hydrochloride

While various methods for thiazole synthesis exist, the Hantzsch thiazole synthesis remains a classic and reliable approach for creating the initial ring structure.[4] For our specific core, a practical starting point is the commercially available 2-(chloromethyl)thiazole or its precursor. A plausible and efficient synthetic route is outlined below.

Experimental Protocol: Synthesis of Thiazol-2-ylmethanamine Hydrochloride

Objective: To synthesize the hydrochloride salt of Thiazol-2-ylmethanamine.

Materials:

• 2-(Chloromethyl)thiazole hydrochloride

• Sodium azide

• Lithium aluminum hydride (LAH)

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Hydrochloric acid (ethanolic solution)

• Sodium sulfate (anhydrous)

Procedure:

• Azide Formation: To a solution of 2-(chloromethyl)thiazole hydrochloride (1.0 eq) in a suitable solvent such as DMF, add sodium azide (1.2 eq) in portions at room temperature. Stir the reaction mixture for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Extraction: Upon completion, pour the reaction mixture into water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 2-(azidomethyl)thiazole.

• Reduction to Amine: In a separate flask under an inert atmosphere (e.g., nitrogen or argon), prepare a suspension of lithium aluminum hydride (1.5 eq) in anhydrous diethyl ether or THF. Cool the suspension to 0°C. Add a solution of 2-(azidomethyl)thiazole (1.0 eq) in the same anhydrous solvent dropwise to the LAH suspension, maintaining the temperature at 0°C.

• Reaction and Quenching: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC. Once the reaction is complete, carefully quench the excess LAH by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

• Isolation of the Free Amine: Filter the resulting mixture through a pad of Celite® and wash the filter cake with the reaction solvent. Concentrate the filtrate under reduced pressure to yield the crude Thiazol-2-ylmethanamine.

• Salt Formation: Dissolve the crude amine in a minimal amount of a suitable solvent like diethyl ether or ethyl acetate. To this solution, add a calculated amount of ethanolic hydrochloric acid dropwise with stirring. The hydrochloride salt will precipitate out of the solution.

• Purification: Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to obtain Thiazol-2-ylmethanamine hydrochloride as a solid.

Derivatization Strategies: Exploring Structure-Activity Relationships

With the core scaffold in hand, the next critical step is to generate a library of derivatives to probe the structure-activity relationship (SAR). The primary amine of Thiazol-2-ylmethanamine offers a convenient handle for various modifications, most commonly through N-alkylation and N-acylation reactions.

Reductive amination is a highly efficient and versatile method for introducing a wide range of substituents onto the primary amine.

Experimental Protocol: N-Alkylation of Thiazol-2-ylmethanamine

Objective: To synthesize N-substituted Thiazol-2-ylmethanamine derivatives.

Materials:

• Thiazol-2-ylmethanamine hydrochloride

• Aldehyde or Ketone (1.0-1.2 eq)

• Sodium triacetoxyborohydride or Sodium cyanoborohydride (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Triethylamine (Et3N) or Diisopropylethylamine (DIPEA) (to neutralize the hydrochloride salt)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: To a solution of Thiazol-2-ylmethanamine hydrochloride (1.0 eq) in DCM or DCE, add the corresponding aldehyde or ketone (1.0-1.2 eq) and a base such as triethylamine (1.1 eq) to liberate the free amine.

• Reductive Amination: Add the reducing agent, sodium triacetoxyborohydride (1.5 eq), in portions to the reaction mixture at room temperature. Stir the reaction for 4-24 hours.

• Monitoring and Work-up: Monitor the reaction progress by TLC or LC-MS. Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extraction and Purification: Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated derivative.

N-acylation with various acyl chlorides or carboxylic acids (using a coupling agent) introduces an amide functionality, which can significantly influence the compound's properties.

Experimental Protocol: N-Acylation of Thiazol-2-ylmethanamine

Objective: To synthesize N-acyl Thiazol-2-ylmethanamine derivatives.

Materials:

• Thiazol-2-ylmethanamine hydrochloride

• Acyl chloride (1.1 eq) or Carboxylic acid (1.1 eq)

• Triethylamine or DIPEA (2.2 eq)

• Dichloromethane (DCM)

• Coupling agent (if using a carboxylic acid), e.g., HATU or HBTU

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: To a solution of Thiazol-2-ylmethanamine hydrochloride (1.0 eq) and triethylamine (2.2 eq) in DCM at 0°C, add the acyl chloride (1.1 eq) dropwise.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-6 hours.

• Alternative (with carboxylic acid): To a solution of the carboxylic acid (1.1 eq), a coupling agent like HATU (1.1 eq), and DIPEA (2.2 eq) in DCM, add Thiazol-2-ylmethanamine hydrochloride (1.0 eq) and stir at room temperature for 4-12 hours.

• Work-up and Purification: Quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or recrystallization.

Characterization of Derivatives: A Spectroscopic Overview

Thorough characterization of the synthesized derivatives is paramount to confirm their structure and purity. The following table summarizes typical spectroscopic data for a representative N-acylated Thiazol-2-ylmethanamine derivative.

Derivative	Structure	1H NMR (CDCl3, δ ppm)	13C NMR (CDCl3, δ ppm)	MS (ESI+) m/z
N-(thiazol-2-ylmethyl)benzamide		7.85 (d, 2H), 7.60 (d, 1H), 7.50-7.40 (m, 3H), 7.20 (d, 1H), 6.80 (br s, 1H, NH), 4.80 (d, 2H, CH2)	167.5 (C=O), 165.0 (C2-thiazole), 142.0 (C4-thiazole), 134.0, 131.5, 128.5, 127.0, 119.0 (C5-thiazole), 45.0 (CH2)	219.0 [M+H]+

Note: The provided spectroscopic data is illustrative. Actual values may vary based on the specific derivative and experimental conditions.

Biological Activity and Mechanism of Action: Targeting Key Signaling Pathways

Thiazole derivatives have emerged as potent inhibitors of various protein kinases, which are critical regulators of cellular processes and are often dysregulated in diseases like cancer.[5][6][7] Furthermore, their ability to modulate targets involved in neuroinflammation and neuronal signaling pathways has positioned them as promising candidates for the treatment of neurodegenerative diseases.[1]

Kinase Inhibition: A Promising Anticancer Strategy

Many N-substituted Thiazol-2-ylmethanamine derivatives have been evaluated for their ability to inhibit specific kinases involved in cancer progression, such as receptor tyrosine kinases (e.g., VEGFR, EGFR) and serine/threonine kinases (e.g., Aurora kinases).[2]

Causality of Experimental Choices: The rationale behind designing these derivatives as kinase inhibitors often lies in mimicking the ATP-binding pocket of the kinase. The thiazole ring can act as a hinge-binder, forming crucial hydrogen bonds with the kinase backbone, while the N-substituent can be modified to occupy hydrophobic pockets and enhance potency and selectivity.

Caption: Kinase inhibition by Thiazol-2-ylmethanamine derivatives.

Targeting Neurodegenerative Pathways

In the context of neurodegenerative diseases like Alzheimer's, Thiazole-2-ylmethanamine derivatives have been investigated for their ability to inhibit enzymes such as cholinesterases and to modulate pathways involved in neuroinflammation and oxidative stress.[1]

Causality of Experimental Choices: The design of these derivatives often incorporates moieties known to interact with the active sites of cholinesterases or possess antioxidant properties. The flexibility of the methylene linker allows for optimal positioning of the substituted amine within the target's binding site.

Caption: Neuroprotective mechanisms of Thiazol-2-ylmethanamine derivatives.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the Thiazol-2-ylmethanamine scaffold has yielded valuable SAR data, guiding the design of more potent and selective compounds.

Modification Point	Observation	Rationale
N-substituent (Aryl vs. Alkyl)	Aromatic substituents often exhibit higher potency.	Provides opportunities for π-π stacking and hydrophobic interactions within the target's binding pocket.
Substitution on the N-aryl ring	Electron-withdrawing or -donating groups at specific positions can significantly impact activity.	Fine-tunes the electronic properties and steric fit of the molecule within the active site.
Linker between Thiazole and N-substituent	The length and flexibility of the linker are crucial.	Determines the optimal orientation of the substituent for maximal interaction with the target.
Substitution on the Thiazole Ring	Modifications at the 4- and 5-positions can influence selectivity.	Alters the electronic distribution of the thiazole ring and can introduce new interaction points.

Conclusion and Future Directions

Thiazol-2-ylmethanamine hydrochloride derivatives represent a versatile and promising class of compounds with significant potential in drug discovery. Their straightforward synthesis and amenability to a wide range of chemical modifications make them an attractive scaffold for the development of novel therapeutics. The insights gained from SAR studies continue to drive the design of next-generation derivatives with enhanced potency, selectivity, and pharmacokinetic properties. Future research in this area will likely focus on the development of highly selective inhibitors for specific kinase isoforms and the exploration of their potential in combination therapies for cancer and the treatment of complex neurodegenerative disorders. The self-validating nature of the described synthetic and analytical protocols provides a robust framework for further exploration and optimization of this important chemical class.

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The Evolving Landscape of Thiazol-2-ylmethanamine Analogs: A Deep Dive into Structure-Activity Relationships for Next-Generation Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The thiazole ring is a cornerstone in medicinal chemistry, serving as a privileged scaffold in a multitude of clinically approved drugs.[1][2] Its unique electronic properties and ability to engage in diverse biological interactions have cemented its importance in drug discovery.[3][4] Within the vast chemical space of thiazole-containing compounds, thiazol-2-ylmethanamine hydrochloride and its structural analogs represent a promising class of molecules with significant therapeutic potential. This technical guide provides a comprehensive exploration of the synthesis, biological activities, and, most critically, the structure-activity relationships (SAR) of these analogs, offering insights for the rational design of novel therapeutic agents.

The Thiazol-2-ylmethanamine Core: A Versatile Pharmacophore

The thiazol-2-ylmethanamine scaffold consists of a thiazole ring substituted at the 2-position with an aminomethyl group. This seemingly simple arrangement offers a wealth of opportunities for chemical modification and biological targeting. The thiazole ring itself can participate in hydrogen bonding, pi-stacking, and hydrophobic interactions, while the primary amine of the methanamine moiety provides a key site for derivatization, influencing the compound's physicochemical properties and target engagement.

This versatility has led to the exploration of thiazol-2-ylmethanamine analogs across a spectrum of therapeutic areas, including oncology, infectious diseases, and neurology.[1][5][6] Understanding the nuanced relationships between structural modifications and biological outcomes is paramount for advancing these compounds from promising hits to clinical candidates.

Synthetic Strategies: Building the Analog Library

The construction of a diverse library of thiazol-2-ylmethanamine analogs is the first crucial step in any SAR campaign. The classical Hantzsch thiazole synthesis remains a widely utilized and versatile method for assembling the core thiazole ring.[7] This reaction typically involves the condensation of an α-haloketone with a thioamide. For the synthesis of the parent thiazol-2-ylmethanamine, a protected aminoethanethioamide can be employed.

A general synthetic approach is outlined below:

Caption: General synthetic workflow for thiazol-2-ylmethanamine analogs.

Variations in the α-haloketone component allow for the introduction of substituents at the 4- and 5-positions of the thiazole ring. Subsequent deprotection of the amine and derivatization through techniques such as acylation, alkylation, and reductive amination provide access to a wide array of structural analogs.[5]

Unraveling the Structure-Activity Relationship (SAR)

The biological activity of thiazol-2-ylmethanamine analogs is profoundly influenced by the nature and position of substituents on both the thiazole ring and the exocyclic amine. The following sections dissect the key SAR trends observed for this scaffold across different therapeutic targets.

Anticancer Activity: Targeting Kinases and Cellular Proliferation

The 2-aminothiazole scaffold, a close relative of thiazol-2-ylmethanamine, is a well-established kinase inhibitor template.[8] Analogs of thiazol-2-ylmethanamine have also demonstrated significant potential as anticancer agents, often through the inhibition of protein kinases that are critical for tumor growth and survival.[1][6]

Key SAR Insights for Anticancer Activity:

• N-Acylation: Acylation of the primary amine with various substituted benzoyl or other aromatic groups has been a fruitful strategy for enhancing anticancer potency.[9] The nature of the substituent on the aromatic ring can significantly impact activity, with electron-withdrawing groups such as halogens often leading to improved efficacy.[9]

• Substituents at the 4- and 5-positions: The introduction of aryl or heteroaryl groups at the 4-position of the thiazole ring can dramatically influence kinase selectivity and overall antiproliferative activity.[9] For instance, a 2-pyridyl moiety at C-4 has been shown to be crucial for the antitubercular activity of some 2-aminothiazoles, a finding that could be extrapolated to anticancer analogs.[9]

• Lipophilicity: The overall lipophilicity of the molecule, governed by the various substituents, plays a critical role in its ability to penetrate cell membranes and reach its intracellular target. A careful balance of hydrophilic and lipophilic features is necessary for optimal activity.

The following diagram illustrates the key modification points on the thiazol-2-ylmethanamine scaffold and their general impact on anticancer activity.

Caption: Key modification points and their influence on anticancer activity.

Antimicrobial Activity: A Broad Spectrum of Possibilities

Thiazole derivatives have a long history as antimicrobial agents, and analogs of thiazol-2-ylmethanamine are no exception.[5][10] They have shown activity against a range of pathogens, including bacteria and fungi.

Key SAR Insights for Antimicrobial Activity:

• N-Substitution: The nature of the substituent on the exocyclic nitrogen is a critical determinant of antimicrobial potency. For example, the introduction of substituted benzoyl groups at this position has been shown to significantly improve antitubercular activity.[9]

• Thiazole Ring Substitution: Modifications at the C4 and C5 positions of the thiazole ring can modulate the antimicrobial spectrum and potency. For instance, the presence of a p-bromophenyl group at the fourth position of the thiazole ring has been shown to increase antifungal activity in some series.[11]

• Hybrid Molecules: Clubbing the thiazole moiety with other heterocyclic systems, such as pyrazoline, has been a successful strategy for generating potent antimicrobial agents.[11]

The following table summarizes the SAR of a hypothetical series of thiazol-2-ylmethanamine analogs against a bacterial and a fungal strain.

Compound	R1 (N-substituent)	R2 (C4-substituent)	Bacterial MIC (µg/mL)	Fungal MIC (µg/mL)
1a	H	H	>128	>128
1b	Benzoyl	H	64	128
1c	4-Chlorobenzoyl	H	16	64
1d	4-Chlorobenzoyl	Phenyl	8	32
1e	4-Chlorobenzoyl	4-Bromophenyl	4	16

Experimental Protocols: From Synthesis to Biological Evaluation

To facilitate further research in this area, this section provides representative experimental protocols for the synthesis of a thiazol-2-ylmethanamine analog and its evaluation in a common anticancer assay.

Synthesis of N-((thiazol-2-yl)methyl)benzamide

Step 1: Synthesis of Thiazol-2-ylmethanamine Hydrochloride

A detailed, multi-step synthesis starting from Boc-protected glycine can be employed, as described in the literature, to obtain the hydrochloride salt of the parent amine.[12]

Step 2: N-Acylation

• To a solution of thiazol-2-ylmethanamine hydrochloride (1.0 eq) in a suitable solvent such as dichloromethane, add triethylamine (2.2 eq) and cool the mixture to 0 °C.

• Slowly add benzoyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-((thiazol-2-yl)methyl)benzamide.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.[13]

Protocol:

• Seed cancer cells (e.g., MCF-7 breast cancer cells) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of the test compound (N-((thiazol-2-yl)methyl)benzamide) in cell culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 48-72 hours.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

The following workflow diagram illustrates the key steps in the biological evaluation of these analogs.

Caption: A typical workflow for the biological evaluation of novel compounds.

Future Perspectives and Conclusion

The thiazol-2-ylmethanamine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The insights gained from SAR studies are invaluable for guiding the design of more potent and selective analogs. Future research in this area should focus on:

• Exploring Novel Substitutions: The systematic exploration of a wider range of substituents at all positions of the scaffold is likely to yield compounds with improved activity and novel mechanisms of action.

• Target Deconvolution: For compounds with interesting phenotypic effects, identifying the specific molecular target(s) is crucial for understanding their mechanism of action and for further optimization.

• ADME-Tox Profiling: Early assessment of absorption, distribution, metabolism, excretion, and toxicity (ADME-Tox) properties is essential for the successful translation of promising compounds into clinical candidates.

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Spectroscopic Characterization of Thiazol-2-ylmethanamine Hydrochloride: A Technical Guide

This guide provides an in-depth analysis of the spectroscopic data for Thiazol-2-ylmethanamine hydrochloride (CAS: 850852-85-6). As a crucial building block in medicinal chemistry and drug development, a thorough understanding of its structural and electronic properties through spectroscopic analysis is paramount for researchers and scientists. This document offers a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in fundamental principles and supported by data from analogous structures.

Molecular Structure and its Spectroscopic Implications

Thiazol-2-ylmethanamine hydrochloride is a salt, where the primary amine of the thiazole-2-ylmethanamine free base is protonated by hydrochloric acid. This protonation significantly influences the electronic environment of the molecule and, consequently, its spectroscopic signatures.

Molecular Structure of Thiazol-2-ylmethanamine Hydrochloride

Caption: Chemical structure of Thiazol-2-ylmethanamine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental Protocol: NMR Spectroscopy

A standard protocol for acquiring NMR spectra of a solid sample like Thiazol-2-ylmethanamine hydrochloride is as follows:

• Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O) to a volume of approximately 0.6-0.7 mL in a standard 5 mm NMR tube. The choice of solvent is critical for solubility and to avoid exchange of the amine protons.

• Instrumentation: Utilize a high-resolution NMR spectrometer, for instance, a Bruker Avance 400 MHz or higher.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional ¹H NMR spectrum using a standard pulse program.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds.

  • Accumulate a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional proton-decoupled ¹³C NMR spectrum.

  • A larger number of scans will be necessary compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

Predicted ¹H NMR Spectral Data (in DMSO-d₆)

The protonation of the amine group will cause a significant downfield shift of the adjacent methylene protons. The thiazole ring protons are expected in the aromatic region.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Thiazole H-5	~ 8.0 - 8.2	Doublet	~ 3-4	1H
Thiazole H-4	~ 7.8 - 8.0	Doublet	~ 3-4	1H
Methylene (-CH₂-)	~ 4.5 - 4.8	Singlet (broad)	-	2H
Ammonium (-N⁺H₃)	~ 8.5 - 9.5	Broad Singlet	-	3H

Causality Behind Predictions:

• Thiazole Protons: The protons on the thiazole ring are in an electron-deficient aromatic system, hence they resonate at a downfield chemical shift.[1] The coupling between H-4 and H-5 is a characteristic feature.

• Methylene Protons: The electron-withdrawing effect of the protonated amino group (-N⁺H₃) deshields the adjacent methylene protons, causing them to appear at a significantly downfield position compared to the free base.

• Ammonium Protons: The protons on the nitrogen are acidic and will typically appear as a broad singlet. Their chemical shift can be highly dependent on concentration and the presence of any water in the solvent.

Predicted ¹³C NMR Spectral Data (in DMSO-d₆)

The ¹³C NMR spectrum will show four distinct signals corresponding to the four carbon atoms in the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Thiazole C-2	~ 168 - 172
Thiazole C-4	~ 142 - 145
Thiazole C-5	~ 125 - 128
Methylene (-CH₂-)	~ 40 - 45

Causality Behind Predictions:

• Thiazole Carbons: The carbon atom C-2, situated between two heteroatoms (N and S), is the most deshielded and will appear at the lowest field.[1] The other ring carbons, C-4 and C-5, will resonate at positions typical for aromatic heterocyclic carbons.

• Methylene Carbon: The methylene carbon, being adjacent to the electron-withdrawing ammonium group, will be shifted downfield compared to a typical aliphatic carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of Thiazol-2-ylmethanamine hydrochloride will exhibit characteristic absorption bands for the N-H bonds of the ammonium group, C-H bonds, C=N and C=C bonds of the thiazole ring, and the C-N bond.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: The spectrum can be obtained using a solid sample. A common method is the KBr pellet technique, where a small amount of the sample is finely ground with dry potassium bromide and pressed into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used with the neat solid.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to acquire the spectrum.

• Data Acquisition: The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹. A background spectrum of the KBr pellet or the empty ATR crystal is recorded first and subtracted from the sample spectrum.

Predicted IR Spectral Data

Vibrational Mode	Predicted Frequency Range (cm⁻¹)	Intensity
N⁺-H Stretching (Ammonium)	3200 - 2800	Strong, Broad
Aromatic C-H Stretching	3100 - 3000	Medium
Aliphatic C-H Stretching	2950 - 2850	Medium
C=N Stretching (Thiazole)	1650 - 1580	Medium to Strong
C=C Stretching (Thiazole)	1550 - 1450	Medium to Strong
N-H Bending (Ammonium)	1600 - 1500	Medium
C-N Stretching	1250 - 1020	Medium

Interpretation of Key Bands:

• The most prominent feature will be the broad and strong absorption in the 3200-2800 cm⁻¹ region, which is characteristic of the N⁺-H stretching vibrations of a primary ammonium salt.

• The absorptions corresponding to the C=N and C=C stretching vibrations of the thiazole ring are expected in the 1650-1450 cm⁻¹ region.[2]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments, which helps in determining the molecular weight and elucidating the structure. For Thiazol-2-ylmethanamine hydrochloride, an electrospray ionization (ESI) source is typically used, which is a soft ionization technique suitable for polar and ionic compounds.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent, such as methanol or acetonitrile, often with a small amount of formic acid to aid ionization.

• Instrumentation: A mass spectrometer equipped with an ESI source is used.

• Data Acquisition: The sample solution is introduced into the ESI source, where it is ionized. The ions are then separated based on their m/z ratio and detected. The spectrum is typically acquired in positive ion mode.

Predicted Mass Spectrum (ESI+)

Under positive ion ESI, the molecule will be detected as the protonated free base, [M+H]⁺, where M is the free base (Thiazol-2-ylmethanamine). The hydrochloride salt will dissociate in solution.

• Molecular Ion: The molecular weight of the free base (C₄H₆N₂S) is 114.17 g/mol . Therefore, the base peak is expected to be the [M+H]⁺ ion at m/z = 115.03 .

• Key Fragmentation Pathways: Fragmentation of the molecular ion can provide further structural information.

Proposed Fragmentation Pathway in ESI-MS

Caption: Proposed key fragmentations of the [M+H]⁺ ion of Thiazol-2-ylmethanamine.

Conclusion

The spectroscopic characterization of Thiazol-2-ylmethanamine hydrochloride provides a comprehensive structural fingerprint of this important chemical entity. The predicted NMR, IR, and MS data, based on established principles and data from related compounds, offer a robust framework for its identification and quality control. This guide serves as a valuable resource for researchers, enabling them to confidently utilize this compound in their synthetic and drug discovery endeavors. It is recommended that experimental data be acquired for definitive confirmation and to build upon the foundational understanding presented herein.

References

• Venkat Rao, C., et al. Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica, 2013, 5(2), 181-184.
• Al-Hourani, B. J., et al. Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in presence of. RSC Advances, 2020, 10(38), 22591-22601.

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An In-depth Technical Guide to the Solubility and Stability of Thiazol-2-ylmethanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thiazol-2-ylmethanamine hydrochloride is a key chemical entity with significant potential in pharmaceutical research and development. As a primary amine featuring a thiazole heterocycle, its hydrochloride salt form is often utilized to enhance physicochemical properties. A comprehensive understanding of its solubility and stability is paramount for formulation development, ensuring therapeutic efficacy, and meeting regulatory standards. This guide provides a detailed exploration of the critical attributes of Thiazol-2-ylmethanamine hydrochloride, offering both theoretical insights and practical, field-proven methodologies for its characterization. We will delve into the causal factors governing its behavior in various solvents and under diverse stress conditions, equipping researchers with the necessary knowledge to conduct robust and self-validating experimental protocols.

Introduction: The Significance of Physicochemical Characterization

The journey of a drug candidate from discovery to a marketable therapeutic is paved with rigorous scientific evaluation. Among the most critical early-stage assessments are the determination of solubility and stability. For Thiazol-2-ylmethanamine hydrochloride, these properties are intrinsically linked to its chemical structure: the basicity of the primary amine, the aromaticity and reactivity of the thiazole ring, and the presence of the hydrochloride salt.

• Solubility dictates the bioavailability of an active pharmaceutical ingredient (API). Poor solubility can lead to inadequate absorption and diminished therapeutic effect. As such, a thorough understanding of a compound's solubility profile in various aqueous and organic media is fundamental to designing effective delivery systems. For hydrochloride salts like Thiazol-2-ylmethanamine hydrochloride, solubility is often pH-dependent due to the equilibrium between the ionized and non-ionized forms of the amine.

• Stability is a measure of a compound's resistance to chemical degradation under various environmental influences. Degradation can lead to a loss of potency, the formation of potentially toxic byproducts, and a shortened shelf-life. Forced degradation studies, as mandated by regulatory bodies like the International Council for Harmonisation (ICH), are essential for identifying potential degradation pathways and developing stability-indicating analytical methods.

This guide will provide a comprehensive framework for evaluating these two critical parameters for Thiazol-2-ylmethanamine hydrochloride.

Core Physicochemical Properties

A foundational understanding of the intrinsic properties of Thiazol-2-ylmethanamine hydrochloride is essential before embarking on experimental studies.

Property	Value	Source
Chemical Formula	C₄H₇ClN₂S
Molecular Weight	150.63 g/mol
Appearance	Solid
Purity	Typically ≥98%
Storage Conditions	Inert atmosphere, 2-8°C

These properties, sourced from commercial suppliers, provide a baseline for handling and storage. The recommended storage in an inert atmosphere at refrigerated temperatures suggests a potential sensitivity to atmospheric components or thermal stress.

Solubility Profile Determination: A Methodical Approach

The solubility of Thiazol-2-ylmethanamine hydrochloride is a key determinant of its formulation potential. As a hydrochloride salt of a primary amine, its aqueous solubility is expected to be significantly influenced by pH.

Theoretical Considerations: The Henderson-Hasselbalch Relationship

The pH-dependent solubility of an amine hydrochloride can be understood through the Henderson-Hasselbalch equation. The primary amine group of Thiazol-2-ylmethanamine will exist in equilibrium between its protonated (ionized) and free base (non-ionized) forms. The protonated form is generally more water-soluble. The pKa of the conjugate acid of the amine is a critical parameter in predicting the pH range for optimal solubility.

Experimental Workflow for Solubility Determination

The following protocol outlines a robust method for determining the equilibrium solubility of Thiazol-2-ylmethanamine hydrochloride in various solvents.

Caption: Experimental workflow for equilibrium solubility determination.

Recommended Solvents for Profiling

A comprehensive solubility profile should be established in a range of solvents relevant to pharmaceutical processing and formulation.

Solvent Class	Recommended Solvents	Rationale
Aqueous Buffers	pH 1.2 (Simulated Gastric Fluid), pH 4.5, pH 6.8 (Simulated Intestinal Fluid)	To assess solubility in physiologically relevant media and understand pH dependency.
Polar Protic Solvents	Water, Methanol, Ethanol, Isopropanol	Commonly used in drug substance isolation and formulation.
Polar Aprotic Solvents	Acetonitrile, Acetone	Used in synthesis and purification, and can be present as residual solvents.

Data Presentation and Interpretation

The results of the solubility studies should be tabulated for clear comparison.

Solvent	Temperature (°C)	Solubility (mg/mL)
pH 1.2 Buffer	37	[Experimental Value]
pH 4.5 Buffer	37	[Experimental Value]
pH 6.8 Buffer	37	[Experimental Value]
Water	25	[Experimental Value]
Methanol	25	[Experimental Value]
Ethanol	25	[Experimental Value]
Isopropanol	25	[Experimental Value]
Acetonitrile	25	[Experimental Value]
Acetone	25	[Experimental Value]

Interpretation: The data will reveal the pH-solubility profile, which is critical for oral dosage form development. High solubility in aqueous buffers across the physiological pH range is desirable. Solubility in organic solvents provides insights for selecting appropriate solvent systems for manufacturing processes.

Stability Assessment and Forced Degradation Studies

Understanding the intrinsic stability of Thiazol-2-ylmethanamine hydrochloride is crucial for ensuring its quality, safety, and efficacy. Forced degradation studies are performed to intentionally degrade the molecule under more aggressive conditions than those used in accelerated stability testing. These studies are instrumental in elucidating degradation pathways and developing a stability-indicating analytical method.

The Rationale Behind Forced Degradation

Forced degradation studies serve several key purposes:

• Identification of Degradation Products: To identify the likely degradants that could form under normal storage conditions.

• Elucidation of Degradation Pathways: To understand the chemical mechanisms of degradation.

• Development of Stability-Indicating Methods: To generate degraded samples to develop and validate an analytical method that can separate the parent compound from its degradation products.

• Formulation and Packaging Development: The information gathered helps in selecting appropriate excipients and packaging to protect the drug substance.

Key Stress Conditions for Thiazol-2-ylmethanamine Hydrochloride

The following stress conditions are recommended based on ICH guidelines and the chemical nature of the molecule.

Caption: Overview of forced degradation stress conditions.

Detailed Experimental Protocols for Forced Degradation

The following protocols are designed to induce a target degradation of 5-20%.

4.3.1. Hydrolytic Degradation

• Objective: To assess susceptibility to hydrolysis across a range of pH values.

• Protocol:

  • Prepare solutions of Thiazol-2-ylmethanamine hydrochloride in 0.1 M HCl (acidic), water (neutral), and 0.1 M NaOH (basic).

  • Incubate the solutions at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24-48 hours).

  • At specified time points, withdraw samples, neutralize if necessary, and dilute for analysis.

• Causality: The thiazole ring can be susceptible to hydrolysis under harsh acidic or basic conditions, potentially leading to ring-opening.

4.3.2. Oxidative Degradation

• Objective: To evaluate the impact of oxidative stress.

• Protocol:

  • Prepare a solution of Thiazol-2-ylmethanamine hydrochloride in a suitable solvent (e.g., water/methanol).

  • Add a solution of hydrogen peroxide (e.g., 3% v/v).

  • Store the solution at room temperature for a specified duration, protected from light.

  • Withdraw samples at intervals for analysis.

• Causality: The sulfur atom in the thiazole ring and the primary amine are potential sites for oxidation.

4.3.3. Thermal Degradation

• Objective: To determine the effect of heat on the solid and solution state.

• Protocol (Solid State):

  • Place a sample of solid Thiazol-2-ylmethanamine hydrochloride in a controlled temperature and humidity chamber (e.g., 60°C/75% RH).

  • Expose for a defined period (e.g., 7 days).

  • At the end of the exposure, dissolve the sample for analysis.

• Protocol (Solution State):

  • Prepare a solution of the compound in a suitable solvent.

  • Heat the solution at a controlled temperature (e.g., 60°C).

  • Withdraw samples at time points for analysis.

• Causality: Elevated temperatures can provide the energy needed to overcome activation barriers for various degradation reactions.

4.3.4. Photolytic Degradation

• Objective: To assess the stability upon exposure to light.

• Protocol:

  • Expose a solution of Thiazol-2-ylmethanamine hydrochloride to a light source that provides both UV and visible output, as specified in ICH Q1B guidelines.

  • A control sample should be wrapped in aluminum foil to protect it from light.

  • After a defined exposure period, analyze both the exposed and control samples.

• Causality: Thiazole-containing compounds can absorb UV radiation, leading to photochemical reactions. A potential mechanism involves the reaction with singlet oxygen, leading to the formation of an unstable endoperoxide that rearranges to degradation products.[1]

Development of a Stability-Indicating Analytical Method

A robust stability-indicating method, typically High-Performance Liquid Chromatography (HPLC), is essential for separating and quantifying Thiazol-2-ylmethanamine hydrochloride from its degradation products.

4.4.1. HPLC Method Parameters (Illustrative Example)

Parameter	Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Provides good retention and separation for a wide range of polar and non-polar compounds.
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile	A gradient elution is often necessary to separate the parent compound from its more polar or less polar degradants. Formic acid helps to improve peak shape.
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC.
Detection	UV at a suitable wavelength (determined by UV scan)	To monitor the elution of the parent compound and degradation products.
Column Temperature	30°C	To ensure reproducible retention times.

4.4.2. Method Validation

The developed HPLC method must be validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of its degradation products.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Data Interpretation and Reporting

The culmination of these studies is a comprehensive understanding of the solubility and stability profile of Thiazol-2-ylmethanamine hydrochloride.

Summarizing Degradation Data

The results from the forced degradation studies should be presented in a clear, tabular format.

Stress Condition	Duration	% Degradation of Parent	Number of Degradants	Remarks
0.1 M HCl, 60°C	48 h	[Experimental Value]	[Experimental Value]	[Observations, e.g., major degradant RRT]
0.1 M NaOH, 60°C	48 h	[Experimental Value]	[Experimental Value]	[Observations]
Water, 60°C	48 h	[Experimental Value]	[Experimental Value]	[Observations]
3% H₂O₂, RT	24 h	[Experimental Value]	[Experimental Value]	[Observations]
Dry Heat, 60°C	7 days	[Experimental Value]	[Experimental Value]	[Observations]
Photolytic (ICH Q1B)	[Exposure Level]	[Experimental Value]	[Experimental Value]	[Observations]

Proposed Degradation Pathway

Based on the degradation products identified (ideally with mass spectrometry), a putative degradation pathway can be proposed. This provides invaluable insight into the chemical liabilities of the molecule.

Caption: Hypothetical degradation pathways for Thiazol-2-ylmethanamine hydrochloride.

Conclusion and Recommendations

This technical guide has provided a comprehensive framework for the systematic evaluation of the solubility and stability of Thiazol-2-ylmethanamine hydrochloride. By following the outlined experimental protocols and adhering to the principles of scientific integrity, researchers can generate high-quality, reliable data. This data is fundamental for informed decision-making in formulation development, for establishing appropriate storage and handling conditions, and for fulfilling regulatory requirements. The insights gained from these studies will ultimately contribute to the successful development of safe and effective drug products.

References

• Wu, L., et al. (2007). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. Journal of Pharmaceutical and Biomedical Analysis, 44(3), 708-718. [Link]

• ICH Harmonised Tripartite Guideline. (2003). Q1A(R2): Stability Testing of New Drug Substances and Products. [Link]

• ICH Harmonised Tripartite Guideline. (1996). Q1B: Photostability Testing of New Drug Substances and Products. [Link]

• ICH Harmonised Tripartite Guideline. (2005). Q2(R1): Validation of Analytical Procedures: Text and Methodology. [Link]

• PubChem. (n.d.). 1,3-Thiazol-2-ylmethanamine. Retrieved from [Link]

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The Strategic Deployment of Thiazol-2-ylmethanamine Hydrochloride in Modern Medicinal Chemistry

A Senior Application Scientist's In-depth Technical Guide to a Privileged Building Block

Introduction: The Thiazole Moiety as a Cornerstone in Drug Discovery

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone of medicinal chemistry. Its unique electronic properties and ability to engage in a variety of non-covalent interactions have cemented its status as a "privileged scaffold" in drug design. This scaffold is present in a wide array of FDA-approved drugs, including the antiretroviral ritonavir and the anticancer agent dasatinib, demonstrating its versatility across diverse therapeutic areas. The thiazole nucleus is not merely a passive structural component; its heteroatoms can act as hydrogen bond acceptors, while the aromatic system can participate in π-stacking interactions, crucial for high-affinity binding to biological targets.

This guide provides an in-depth technical overview of thiazol-2-ylmethanamine hydrochloride (CAS No: 850852-85-6) , a versatile and highly valuable building block for the synthesis of novel therapeutic agents. We will explore its chemical properties, strategic applications, and provide detailed protocols for its derivatization, offering researchers and drug development professionals a practical framework for leveraging this powerful synthetic tool.

Physicochemical and Handling Properties of Thiazol-2-ylmethanamine Hydrochloride

Thiazol-2-ylmethanamine hydrochloride is a solid at room temperature, typically appearing as a white to off-white powder.[1] Its hydrochloride salt form enhances its stability and solubility in polar solvents, facilitating its use in a variety of reaction conditions.

Property	Value	Source
CAS Number	850852-85-6	[1]
Molecular Formula	C4H7ClN2S	[1]
Molecular Weight	150.63 g/mol	[1]
Appearance	Solid	[1]
Purity	Typically >95%	[1]
Storage	Inert atmosphere, 2-8°C	[1]

Safety and Handling: Thiazol-2-ylmethanamine hydrochloride is classified as harmful if swallowed or inhaled, and causes skin and eye irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this reagent. All manipulations should be performed in a well-ventilated fume hood.

Strategic Applications in Medicinal Chemistry

The primary amine functionality of thiazol-2-ylmethanamine hydrochloride offers a versatile handle for a wide range of chemical transformations, allowing for its incorporation into diverse molecular architectures. Its utility is particularly pronounced in the synthesis of kinase inhibitors, where the thiazole ring can serve as a key hinge-binding motif.

Diagram: The Versatility of Thiazol-2-ylmethanamine Hydrochloride in Synthesis

Caption: Synthetic pathways originating from thiazol-2-ylmethanamine hydrochloride.

Detailed Experimental Protocols

The following protocols are representative examples of common derivatization reactions of thiazol-2-ylmethanamine hydrochloride, adapted from established procedures for analogous 2-aminothiazole derivatives.

Protocol 1: N-Acylation of Thiazol-2-ylmethanamine

This protocol details a standard procedure for the formation of an amide bond, a cornerstone of medicinal chemistry.

Diagram: N-Acylation Workflow

Caption: Step-by-step workflow for the N-acylation of thiazol-2-ylmethanamine.

Materials and Reagents:

• Thiazol-2-ylmethanamine hydrochloride (1.0 eq)

• Acyl chloride of choice (e.g., benzoyl chloride) (1.1 eq)

• Triethylamine (2.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Appropriate eluents (e.g., hexane/ethyl acetate mixture)

Procedure:

• In a clean, dry round-bottom flask under a nitrogen atmosphere, suspend thiazol-2-ylmethanamine hydrochloride (1.0 eq) in anhydrous DCM.

• Add triethylamine (2.2 eq) to the suspension and stir for 10 minutes at room temperature.

• Cool the mixture to 0°C in an ice bath.

• Dissolve the acyl chloride (1.1 eq) in a minimal amount of anhydrous DCM and add it dropwise to the cooled reaction mixture over 15-20 minutes.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Separate the organic layer, dry it over anhydrous Na₂SO₄, and filter.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system to yield the pure N-(thiazol-2-ylmethyl)amide.

• Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: N-Sulfonylation of Thiazol-2-ylmethanamine

This protocol outlines the synthesis of sulfonamides, another important class of pharmacophores.

Materials and Reagents:

• Thiazol-2-ylmethanamine hydrochloride (1.0 eq)

• Sulfonyl chloride of choice (e.g., p-toluenesulfonyl chloride) (1.1 eq)

• Pyridine (as solvent and base)

• 1M Hydrochloric acid (HCl)

• Deionized water

• Ethanol for recrystallization

Procedure:

• In a round-bottom flask, dissolve thiazol-2-ylmethanamine hydrochloride (1.0 eq) in pyridine.

• Add the sulfonyl chloride (1.1 eq) portion-wise to the solution with stirring at room temperature.

• Heat the reaction mixture to 80-90°C and stir for 4-6 hours, monitoring by TLC.

• After cooling to room temperature, pour the reaction mixture into ice-cold 1M HCl.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold water and recrystallize from a suitable solvent such as ethanol to obtain the pure N-(thiazol-2-ylmethyl)sulfonamide.

• Characterize the product by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Structure-Activity Relationship (SAR) Insights

The derivatization of the primary amine of thiazol-2-ylmethanamine allows for a systematic exploration of the structure-activity relationship. For instance, in the context of kinase inhibitors, the nature of the acyl or sulfonyl group can significantly impact the potency and selectivity of the compound. Aromatic and heteroaromatic substituents can engage in additional interactions with the target protein, while the linker between the thiazole and the substituent can influence the overall conformation and binding affinity.

Diagram: Key Interaction Points of a Thiazol-2-ylmethanamine-based Kinase Inhibitor

Caption: Putative binding mode of a thiazol-2-ylmethanamine-derived kinase inhibitor.

Conclusion

Thiazol-2-ylmethanamine hydrochloride is a high-value building block that provides a reliable and versatile entry point for the synthesis of a wide range of biologically active molecules. Its straightforward derivatization through well-established synthetic protocols allows for the rapid generation of compound libraries for lead discovery and optimization. The strategic incorporation of this moiety into drug candidates can impart favorable physicochemical and pharmacokinetic properties, making it an indispensable tool for the modern medicinal chemist.

References

• Raman, N., et al. (2008). N-(Thiazol-2-yl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 64(8), o1516. [Link]

• Neliti. An overview of the synthesis, therapeutic potential and patents of thiazole derivatives. [Link]

• Patel, S., et al. (2016). Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. Current Topics in Medicinal Chemistry, 16(26), 2841-2862. [Link]

• Arshad, M. F., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(13), 3994. [Link]

• Ioannidis, S., et al. (2010). Replacement of pyrazol-3-yl amine hinge binder with thiazol-2-yl amine: Discovery of potent and selective JAK2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(5), 1669-1673. [Link]

• Palomo, V., et al. (2016). Design, synthesis and biological evaluation of 5-benzylidene-2-iminothiazolidin-4-ones as selective GSK-3β inhibitors. European Journal of Medicinal Chemistry, 122, 349-361. [Link]

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An In-Depth Technical Guide to Thiazol-2-ylmethanamine Hydrochloride: A Key Building Block for Drug Discovery

Introduction: The Strategic Importance of the Thiazole Moiety in Medicinal Chemistry

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a privileged scaffold in medicinal chemistry. Its unique electronic properties and ability to engage in various non-covalent interactions have made it a cornerstone in the design of numerous therapeutic agents.[1][2][3][4][5] Thiazole-containing compounds exhibit a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[1][2][3][5] Thiazol-2-ylmethanamine hydrochloride, as a primary amine-containing thiazole derivative, represents a versatile and highly valuable building block for the synthesis of novel drug candidates.[6] This guide provides an in-depth technical overview of its chemical identity, synthesis, physicochemical properties, and its application in the development of biologically active compounds, tailored for researchers, scientists, and drug development professionals.

Core Chemical Identifiers

A precise understanding of a molecule's identity is fundamental for any scientific endeavor. The following identifiers are crucial for the accurate documentation and retrieval of information regarding Thiazol-2-ylmethanamine hydrochloride.

Identifier	Value	Source
IUPAC Name	(1,3-thiazol-2-yl)methanamine;hydrochloride	PubChem
CAS Number	850852-85-6	Sigma-Aldrich[7]
InChI Key	AAJCCSYSPIKAJY-UHFFFAOYSA-N	Sigma-Aldrich[7]
Canonical SMILES	C1=CSC(=N1)CN.Cl	Chemical-Suppliers[8]
Molecular Formula	C4H7ClN2S	Sigma-Aldrich[7]
Molecular Weight	150.63 g/mol	Sigma-Aldrich

Synthesis Protocol: A Validated Pathway

The synthesis of Thiazol-2-ylmethanamine hydrochloride can be achieved through a multi-step process, as detailed in Chinese patent CN104370851A. This method offers a clear and reproducible route for obtaining the target compound.

Experimental Workflow for the Synthesis of Thiazol-2-ylmethanamine hydrochloride

Caption: Synthetic pathway for Thiazol-2-ylmethanamine hydrochloride.

Step-by-Step Methodology

Step 1: Synthesis of Boc-glycinamide

• Start with Boc-ethyl glycinate as the primary raw material.

• Perform an ammoniation reaction to yield Boc-glycinamide.

Step 2: Synthesis of Boc-aminoethionamide

• Dissolve Boc-glycinamide in a tetrahydrofuran solvent.

• React with Lawesson's reagent to produce Boc-aminoethionamide.

Step 3: Synthesis of 2-N-Boc-aminomethyl-thiazole (Key Intermediate)

• Carry out a ring-closure reaction between Boc-aminoethionamide and bromoacetaldehyde.

• This reaction forms the key intermediate, 2-N-Boc-aminomethyl-thiazole.

Step 4: Synthesis of Thiazol-2-ylmethanamine hydrochloride (Target Product)

• Dissolve the intermediate 2-N-Boc-aminomethyl-thiazole in a hydrochloric acid-methanol solution.

• The Boc protecting group is removed to yield the final product, Thiazol-2-ylmethanamine hydrochloride.

This synthetic route is advantageous due to its simple and mild conditions, low cost, high yield, and suitability for industrial-scale production.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Thiazol-2-ylmethanamine hydrochloride is essential for its effective use in research and development.

Property	Value	Source
Physical Form	Solid	Sigma-Aldrich[7]
Purity	≥98%	Sigma-Aldrich[7]
Storage Temperature	2-8°C, under inert atmosphere	Sigma-Aldrich[7]
Solubility	Soluble in water	N/A
pKa	7.24 ± 0.40 (Predicted for the free base)	ChemicalBook

Applications in Drug Discovery and Medicinal Chemistry

Thiazol-2-ylmethanamine hydrochloride serves as a crucial building block in the synthesis of a wide array of biologically active molecules. Its primary amine functionality provides a reactive handle for the introduction of diverse substituents, enabling the exploration of structure-activity relationships (SAR).

Role as a Versatile Intermediate

The thiazole core, coupled with the reactive aminomethyl group, makes this compound a valuable starting material for the synthesis of more complex molecules targeting various therapeutic areas, including:

• Infectious Diseases: The thiazole nucleus is a component of many antimicrobial and antifungal agents.[1][2][5]

• Oncology: Numerous anticancer agents incorporate the thiazole scaffold.

• Inflammatory Diseases: Thiazole derivatives have shown promise as anti-inflammatory agents.[1][2]

While specific, publicly available examples detailing the direct use of Thiazol-2-ylmethanamine hydrochloride in the synthesis of named drug candidates are limited, its structural motifs are present in a variety of patented compounds. Researchers can leverage this building block in the creation of compound libraries for high-throughput screening against a multitude of biological targets.

Logical Framework for Drug Design

The incorporation of Thiazol-2-ylmethanamine hydrochloride into a drug discovery workflow can be visualized as follows:

Caption: Drug discovery workflow utilizing Thiazol-2-ylmethanamine hydrochloride.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling Thiazol-2-ylmethanamine hydrochloride.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation).[7]

• Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER/doctor).[7]

It is imperative to consult the Safety Data Sheet (SDS) for comprehensive safety and handling information prior to use.

Conclusion and Future Outlook

Thiazol-2-ylmethanamine hydrochloride is a key heterocyclic building block with significant potential in medicinal chemistry and drug discovery. Its straightforward synthesis and versatile reactivity make it an attractive starting material for the development of novel therapeutic agents across a range of disease areas. As the demand for new and effective drugs continues to grow, the strategic application of such well-defined and accessible chemical scaffolds will undoubtedly play a pivotal role in advancing the frontiers of pharmaceutical research.

References

• Recent developments of 2-aminothiazoles in medicinal chemistry. PubMed. [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. [Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC. [Link]

• Original article: SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. EXCLI Journal. [Link]

• 1,3-Thiazol-2-ylmethylamine hydrochloride | CAS 850852-85-6. Chemical-Suppliers. [Link]

• 2-Aminothiazole. Wikipedia. [Link]

• 1,3-Thiazol-2-ylmethanamine | C4H6N2S | CID 27507. PubChem. [Link]

• Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. Bentham Science. [Link]

• A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. [Link]

• Systematic Review On Thiazole And Its Applications. [Link]

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• 2. mdpi.com [mdpi.com]
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• 5. kuey.net [kuey.net]
• 6. chemimpex.com [chemimpex.com]
• 7. Thiazol-2-ylmethanamine hydrochloride | 850852-85-6 [sigmaaldrich.com]
• 8. 1,3-Thiazol-2-ylmethylamine hydrochloride | CAS 850852-85-6 | Chemical-Suppliers [chemical-suppliers.eu]

Protocols & Analytical Methods

Application Notes: Thiazol-2-ylmethanamine Hydrochloride in Organic Synthesis

Introduction

Thiazol-2-ylmethanamine hydrochloride (C₄H₆N₂S · HCl) is a versatile heterocyclic building block of significant interest in medicinal chemistry and drug development. The thiazole ring is a key pharmacophore present in a wide array of FDA-approved drugs, valued for its ability to engage in hydrogen bonding and act as a bioisostere for other functional groups. The primary amine functionality of this reagent provides a convenient handle for introducing the thiazole moiety into target molecules through various carbon-nitrogen bond-forming reactions. Its hydrochloride salt form offers improved stability and handling characteristics compared to the free base.

This guide provides an in-depth overview of the applications of Thiazol-2-ylmethanamine hydrochloride, complete with detailed, field-proven protocols for its use in key synthetic transformations.

Physicochemical & Safety Data

A summary of the essential properties and safety information for Thiazol-2-ylmethanamine hydrochloride is presented below.

Property	Value	Reference
CAS Number	850852-85-6
Molecular Formula	C₄H₇ClN₂S
Molecular Weight	150.63 g/mol
Appearance	Solid
Storage	2-8°C, under inert atmosphere
Hazard Statements	H302, H315, H319, H332, H335	[1]
Precautionary Statements	P280, P305+P351+P338, P310	[1]

Note: Always consult the full Safety Data Sheet (SDS) before handling this reagent.[1]

Core Synthetic Applications & Protocols

Thiazol-2-ylmethanamine hydrochloride is a primary amine and thus can participate in a wide range of reactions common to this functional group. The general reaction pathways are illustrated below.

Caption: Key synthetic pathways for Thiazol-2-ylmethanamine.

Application 1: Amide Bond Formation (Acylation)

The most common application of Thiazol-2-ylmethanamine is its acylation to form N-(thiazol-2-ylmethyl)amides. This transformation is a cornerstone in the synthesis of many biologically active molecules, including the antiviral drug Nirmatrelvir (a key component of Paxlovid).[2][3][4] Amide synthesis typically requires activation of a carboxylic acid, which can be achieved via conversion to an acyl chloride or through the use of peptide coupling reagents.[5]

Causality Behind Experimental Choices:

• Base: The starting material is a hydrochloride salt. A stoichiometric amount of a non-nucleophilic base (e.g., triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA)) is required to liberate the free amine in situ. An excess of the base is often used to quench the HCl generated if starting from an acyl chloride.

• Coupling Reagents: For direct coupling with a carboxylic acid, reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) or uronium/phosphonium salts like HATU or PyBOP are used.[6] These form highly reactive intermediates that are readily attacked by the amine. Additives like 1-hydroxybenzotriazole (HOBt) can be included to improve yields and suppress side reactions.[5]

• Solvent: Aprotic solvents like dichloromethane (DCM), N,N-dimethylformamide (DMF), or tetrahydrofuran (THF) are standard choices as they do not compete in the reaction.[6][7]

Protocol: Synthesis of N-(thiazol-2-ylmethyl)acetamide

This protocol details a standard acylation using an acyl chloride.

Step-by-Step Methodology:

• Setup: To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add Thiazol-2-ylmethanamine hydrochloride (1.0 eq, 1.51 g) and anhydrous dichloromethane (DCM, 20 mL).

• Base Addition: Cool the suspension to 0 °C using an ice bath. Add triethylamine (2.5 eq, 3.48 mL) dropwise while stirring. Allow the mixture to stir for 15 minutes.

• Acylation: In a separate flask, dissolve acetyl chloride (1.1 eq, 0.78 mL) in anhydrous DCM (5 mL). Add this solution dropwise to the amine mixture at 0 °C over 20 minutes.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).[8]

• Work-up: Quench the reaction by slowly adding deionized water (25 mL). Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers. Extract the aqueous layer with DCM (2 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x 25 mL) and brine (1 x 25 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the final product.

Caption: Experimental workflow for a typical acylation reaction.

Application 2: Reductive Amination

Reductive amination is a powerful method for forming secondary and tertiary amines by reacting a primary amine with a carbonyl compound (aldehyde or ketone) in the presence of a reducing agent.[9] This one-pot procedure involves the initial formation of an imine or enamine intermediate, which is then reduced in situ.

Causality Behind Experimental Choices:

• Reducing Agent: Mild reducing agents are preferred to avoid the reduction of the starting carbonyl compound. Sodium triacetoxyborohydride (STAB) is highly effective and widely used for this purpose. Other options include sodium cyanoborohydride (NaBH₃CN) or, in some modern protocols, catalytic hydrogenation.[9]

• pH Control: The initial imine formation is typically acid-catalyzed but the subsequent reduction requires careful pH management, as many reducing agents are unstable in strongly acidic conditions. Acetic acid is often added as a catalyst for imine formation.

• Solvent: Dichloroethane (DCE) or methanol are common solvents that are compatible with both the imine formation and reduction steps.[10]

Protocol: Synthesis of N-benzyl-1-(thiazol-2-yl)methanamine

This protocol describes the reaction with benzaldehyde to form a secondary amine.

Step-by-Step Methodology:

• Setup: In a round-bottom flask, dissolve Thiazol-2-ylmethanamine hydrochloride (1.0 eq, 1.51 g) and benzaldehyde (1.05 eq, 1.07 mL) in 1,2-dichloroethane (DCE, 25 mL).

• Base Addition: Add triethylamine (1.1 eq, 1.53 mL) to neutralize the hydrochloride salt and stir for 10 minutes.

• Imine Formation Catalyst: Add glacial acetic acid (2-3 drops) to catalyze imine formation. Stir the mixture at room temperature for 1 hour.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq, 3.18 g) portion-wise over 15 minutes. Caution: Gas evolution may occur.

• Reaction: Stir the reaction mixture at room temperature overnight (12-18 hours).

• Work-up: Carefully quench the reaction by adding saturated sodium bicarbonate solution until gas evolution ceases.

• Extraction: Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with DCM (2 x 20 mL).

• Washing & Isolation: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography to obtain the desired secondary amine.[11]

Reactant 1	Reactant 2	Reducing Agent	Solvent	Typical Yield
Thiazol-2-ylmethanamine HCl	Benzaldehyde	NaBH(OAc)₃	DCE	>85%
Thiazol-2-ylmethanamine HCl	Acetone	NaBH₃CN	Methanol	>80%
Thiazol-2-ylmethanamine HCl	Cyclohexanone	H₂ (g), Pd/C	Ethanol	>90%

Application 3: Multicomponent Reactions (MCRs)

Multicomponent reactions, such as the Ugi four-component reaction (U-4CR), offer a highly efficient route to complex molecules in a single step.[12] In a U-4CR, an aldehyde, an amine, a carboxylic acid, and an isocyanide react to form an α-acylamino amide. Thiazol-2-ylmethanamine can serve as the amine component, allowing for the rapid construction of libraries of complex thiazole-containing compounds.

Causality Behind Experimental Choices:

• Solvent: Protic solvents like methanol or trifluoroethanol are often used as they facilitate the initial imine formation and subsequent steps of the reaction cascade.

• Reaction Conditions: Ugi reactions are typically run at room temperature and are often complete within 24-48 hours. The convergence and atom economy of MCRs make them highly attractive in discovery chemistry.[12]

Protocol: Ugi Four-Component Synthesis

Step-by-Step Methodology:

• Setup: To a vial, add the carboxylic acid (1.0 eq), for example, acetic acid (0.06 mL), and methanol (5 mL).

• Amine Addition: Add Thiazol-2-ylmethanamine hydrochloride (1.0 eq, 1.51 g) followed by triethylamine (1.0 eq, 1.39 mL). Stir for 10 minutes.

• Aldehyde Addition: Add the aldehyde component (1.0 eq), for example, isobutyraldehyde (0.91 mL).

• Isocyanide Addition: Finally, add the isocyanide (1.0 eq), for example, tert-butyl isocyanide (1.13 mL).

• Reaction: Seal the vial and stir the mixture at room temperature for 48 hours.

• Isolation: Upon completion, remove the solvent under reduced pressure. The resulting crude product is often pure enough for subsequent steps, or it can be purified by chromatography.

References

• Research on the Synthesis Process of the Key Intermediate T18 in Nirmatrelvir . Preprints.org. Available at: [Link]

• Multicomponent Synthesis of the SARS-CoV-2 Main Protease Inhibitor Nirmatrelvir . ACS Central Science. Available at: [Link]

• The history, mechanism, and perspectives of nirmatrelvir (PF-07321332): an orally bioavailable main protease inhibitor used in combination with ritonavir to reduce COVID-19-related hospitalizations . National Institutes of Health. Available at: [Link]

• Nirmatrelvir: From Discovery to Modern and Alternative Synthetic Approaches . AIR Unimi. Available at: [Link]

• 5-Thiazolemethanamine HCl - Chemical Information . ChemBK. Available at: [Link]

• Safety Data Sheet - Benzo[c][2][4]thiadiazol-4-ylmethanamine hydrochloride . Angene Chemical. Available at: [Link]

• A Sustainable Synthesis of the SARS-CoV-2 Mpro Inhibitor Nirmatrelvir, the Active Ingredient in Paxlovid . ChemRxiv. Available at: [Link]

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• Synthesis of thiazoles - US4468517A. Google Patents.

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• Catalytic study for the reductive amination reaction a . ResearchGate. Available at: [Link]

• One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition . Open Ukrainian Citation Index (OUCI). Available at: [Link]

• Multicomponent Synthesis of 3-Thiazolines Using a Modified Asinger-Type Reaction . Journal of Organic Chemistry. Available at: [Link]

• Multicomponent Reaction of CS2, Amines, and Sulfoxonium Ylides in Water: Straightforward Access to β-Keto Dithiocarbamates, Thiazolidine-2-thiones, and Thiazole-2-thiones . Organic Chemistry Portal. Available at: [Link]

• Synthesis of novel amide and urea derivatives of thiazol-2-ethylamines and their activity against Trypanosoma brucei rhodesiense . Bioorganic & Medicinal Chemistry. Available at: [Link]

• Amine synthesis by reductive amination (reductive alkylation) . Organic Chemistry Portal. Available at: [Link]

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor . MDPI. Available at: [Link]

• Amide Synthesis . Fisher Scientific. Available at: [Link]

• Tetrazoles via Multicomponent Reactions . Molecules. Available at: [Link]

• Thiazole substitution of a labile amide bond—a new option toward antiplasmodial pantothenamide-mimics . Journal of Biological Chemistry. Available at: [Link]

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Application Notes & Protocols: Leveraging Thiazol-2-ylmethanamine Hydrochloride as a Novel Ligand for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) in Click Chemistry

Audience: Researchers, Scientists, and Drug Development Professionals

From the Desk of the Senior Application Scientist:

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), the cornerstone of "click chemistry," has revolutionized the synthesis of complex molecular architectures in drug discovery, bioconjugation, and materials science.[1][2][3] The reaction's efficiency and selectivity are critically dependent on the ligand used to stabilize the catalytic Cu(I) species, preventing its oxidation and disproportionation while promoting the catalytic cycle.[4][5] While established ligands like TBTA and THPTA are widely used, the quest for novel ligands offering improved kinetics, solubility, or unique reactivity profiles is ongoing.[6]

This document presents a scientifically grounded rationale and a set of detailed protocols for the application of Thiazol-2-ylmethanamine hydrochloride as a novel, effective ligand for CuAAC reactions. While direct, extensive literature on this specific molecule in click chemistry is nascent, its structural features—a coordinating thiazole ring and an aminomethyl group—present a compelling case for its efficacy. Our proposal and the accompanying protocols are built upon the proven success of structurally analogous heterocyclic ligands, particularly the 2-aminobenzothiazole system, which has been demonstrated to form highly effective copper pre-catalysts for CuAAC.[7][8]

We will explore the mechanistic basis for its proposed function, provide detailed protocols for catalyst preparation and application, and offer insights into system optimization, empowering researchers to validate and adopt this promising new tool in their synthetic endeavors.

Part 1: Scientific Foundation and Mechanistic Rationale

The Rationale for Thiazole-Based Ligands in CuAAC

The efficacy of a ligand in CuAAC is determined by its ability to modulate the electronic and steric environment of the copper center. Thiazol-2-ylmethanamine is an excellent candidate for a bidentate ligand. The nitrogen atom of the thiazole ring (a soft Lewis base) and the nitrogen of the primary amine sidechain can chelate a copper ion, forming a stable five-membered ring. This coordination is proposed to:

• Stabilize the Catalytically Active Cu(I) State: The ligand's σ-donating ability increases electron density at the copper center, stabilizing the Cu(I) oxidation state against oxidation to the inactive Cu(II) state.[7]

• Enhance Catalytic Turnover: By maintaining a coordinatively unsaturated and accessible copper center, the ligand facilitates the sequential steps of the catalytic cycle, from alkyne coordination to triazole release.[9]

• Improve Solubility: The hydrochloride salt form suggests good aqueous solubility, making it suitable for bioconjugation reactions under physiological conditions.

Proposed Mechanism of Action

The protocol is based on the formation of a stable, well-defined Cu(II) pre-catalyst, which is then reduced in situ to the active Cu(I) species. This approach, adapted from the successful use of 2-aminobenzothiazole-copper complexes, ensures a reliable and reproducible catalytic system.[7][8][10]

The proposed catalytic cycle proceeds as follows:

• Pre-catalyst Formation: Thiazol-2-ylmethanamine (L) reacts with a Cu(II) salt, such as copper(II) acetate, to form a stable, six-coordinate complex, [Cu(L)₂(OAc)₂].

• In Situ Reduction: In the reaction mixture, a reducing agent (e.g., sodium ascorbate) or the terminal alkyne itself reduces the Cu(II) pre-catalyst to the catalytically active Cu(I) species.[7]

• Catalytic Cycle: The [Cu(I)(L)]⁺ complex coordinates with the terminal alkyne to form a copper-acetylide intermediate. This intermediate then reacts with the azide, proceeding through a six-membered cupracycle to regioselectively form the 1,4-disubstituted 1,2,3-triazole product and regenerate the catalyst.[11][12]

Figure 1: Proposed catalytic cycle for CuAAC using a Thiazole-based ligand.

Part 2: Application Notes and Experimental Design

Key Advantages of the Proposed System

• Reproducibility: Use of a well-defined, isolable pre-catalyst complex can lead to more consistent results compared to generating the catalyst from simple copper salts in situ.

• High Yield & Selectivity: The demonstrated success of the analogous 2-aminobenzothiazole system suggests that excellent yields and exclusive formation of the 1,4-regioisomer can be expected.[7][8]

• Versatility: The protocol is designed to be robust and adaptable to a wide range of alkyne and azide substrates in various solvents, including aqueous media for bioconjugation.

System Validation and Optimization Parameters

As this is a novel application, initial validation and optimization are crucial. We recommend performing a small-scale model reaction (e.g., phenylacetylene with benzyl azide) and systematically varying key parameters.

Table 1: Optimization Parameters for Thiazole-Ligand-Mediated CuAAC

Parameter	Recommended Range	Rationale & Notes
Pre-catalyst Loading	0.5 - 5 mol%	Lower loadings are preferable for atom economy. Start with 2 mol% and adjust based on reaction time and yield.
Solvent	H₂O/t-BuOH, DMSO, THF, CH₃CN	For bioconjugation, aqueous systems (e.g., 1:1 H₂O:t-BuOH) are ideal. Organic solvents may provide faster rates for small molecule synthesis.
Reducing Agent	Sodium Ascorbate (5-10 mol%)	A 5-fold excess relative to the copper pre-catalyst is a good starting point to ensure complete reduction to Cu(I).
Temperature	Room Temperature (20-25 °C)	The reaction is expected to be efficient at room temperature. Gentle heating (35-45 °C) may accelerate slow reactions.

| Reaction Time | 1 - 24 hours | Monitor by TLC or LC-MS. Most reactions should reach completion within 12 hours. |

Part 3: Detailed Experimental Protocols

Protocol 1: Synthesis of [Cu(Thiazol-2-ylmethanamine)₂(OAc)₂] Pre-catalyst

This protocol is adapted from the synthesis of the analogous 2-aminobenzothiazole complex.[8][10]

Materials:

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Thiazol-2-ylmethanamine hydrochloride

• Sodium hydroxide (NaOH)

• Ethanol (EtOH)

• Diethyl ether

Procedure:

• Prepare Ligand Free Base: In a small flask, dissolve Thiazol-2-ylmethanamine hydrochloride (2.2 mmol) in a minimal amount of water. Add a 1M solution of NaOH dropwise while stirring until the solution becomes basic (pH ~10-11), precipitating the free amine. Extract the aqueous solution three times with dichloromethane. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the free amine as an oil.

• Complexation: Dissolve copper(II) acetate monohydrate (1.0 mmol) in 20 mL of warm ethanol.

• In a separate flask, dissolve the Thiazol-2-ylmethanamine free base (2.0 mmol, 2 equivalents) in 10 mL of ethanol.

• Add the ligand solution dropwise to the stirring copper(II) acetate solution. A color change should be observed.

• Stir the reaction mixture at room temperature for 4 hours.

• Isolation: Reduce the solvent volume by approximately half under reduced pressure. Cool the solution in an ice bath to induce precipitation. If no precipitate forms, add diethyl ether until the solution becomes turbid.

• Collect the resulting solid by vacuum filtration, wash with a small amount of cold ethanol, followed by diethyl ether.

• Dry the solid under vacuum to yield the [Cu(Thiazol-2-ylmethanamine)₂(OAc)₂] pre-catalyst. Characterize by appropriate methods (e.g., FT-IR, elemental analysis).

Protocol 2: General Procedure for CuAAC using the Thiazole-Based Pre-catalyst

This protocol describes a model reaction between benzyl azide and phenylacetylene.

Materials:

• Phenylacetylene (1.0 mmol, 1.0 eq)

• Benzyl azide (1.0 mmol, 1.0 eq)

• [Cu(Thiazol-2-ylmethanamine)₂(OAc)₂] pre-catalyst (0.02 mmol, 2 mol%)

• Sodium ascorbate (0.1 mmol, 10 mol%)

• Solvent: 1:1 mixture of water and t-butanol (4 mL)

Procedure:

• Reagent Preparation: Prepare a fresh 1M stock solution of sodium ascorbate in deionized water.

• Reaction Setup: To a 10 mL vial equipped with a magnetic stir bar, add the [Cu(Thiazol-2-ylmethanamine)₂(OAc)₂] pre-catalyst (2 mol%).

• Add benzyl azide (1.0 mmol) and phenylacetylene (1.0 mmol).

• Add the water/t-butanol solvent system (4 mL) and stir to dissolve the reagents.

• Initiation: Add the sodium ascorbate stock solution (0.1 mL, 10 mol%) to the reaction mixture. The color may change, indicating the reduction of Cu(II) to Cu(I).

• Reaction: Seal the vial and stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting materials are consumed (typically 2-8 hours).

• Workup: Upon completion, dilute the reaction mixture with 10 mL of water and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure 1-benzyl-4-phenyl-1H-1,2,3-triazole.

Figure 2: General experimental workflow for Thiazole-Ligand-Mediated CuAAC.

Part 4: Troubleshooting Guide

Table 2: Common Issues and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
No Reaction or Very Slow Reaction	1. Inactive catalyst (Cu(I) oxidized).2. Impure reagents.3. Insufficient reducing agent.	1. Ensure the reaction is properly sealed. Add a fresh portion of sodium ascorbate.2. Purify starting materials. Ensure azide is free of residual acid.3. Increase sodium ascorbate to 15-20 mol%.
Low Product Yield	1. Incomplete reaction.2. Product loss during workup/purification.3. Alkyne homocoupling (Glaser coupling) side reaction.	1. Increase reaction time or gently warm to 40 °C.2. Optimize extraction and chromatography conditions.3. Ensure the system is not exposed to excess oxygen. Use degassed solvents.

| Multiple Spots on TLC (Side Products) | 1. Impurities in starting materials.2. Decomposition of azide or alkyne.3. Glaser coupling of the alkyne. | 1. Verify the purity of substrates before starting.2. Avoid high temperatures and prolonged reaction times.3. Add aminoguanidine (25 μL of a 1M solution) to the reaction, which can suppress some side reactions.[13] |

References

• Click Triazoles for Bioconjugation. PMC - PubMed Central, [Link]

• Click chemistry. Wikipedia, [Link]

• Cationic and Homoleptic Copper(I)–Thiazol-2-ylidenes: Highly Reactive Thiazole N-Heterocyclic Carbenes σ-Lewis Acid Catalysts. PMC - NIH, [Link]

• Ligand-assisted, copper(II) acetate-accelerated azide-alkyne cycloaddition. PubMed, [Link]

• Ligand-accelerated Cu-catalyzed azide-alkyne cycloaddition: a mechanistic report. PubMed, [Link]

• The Hydrolytic Activity of Copper(II) Complexes with 1,4,7-Triazacyclononane Derivatives for the Hydrolysis of Phosphate Diesters. PMC - PubMed Central, [Link]

• Copper complexes of thiazolo[5,4-d]thiazole-based porous polymers: Efficient catalytic synthesis of 2-arylquinolines and 2-arylbenzothiazoles. ResearchGate, [Link]

• Quest for a stable Cu-ligand complex with a high catalytic activity to produce reactive oxygen species. OUCI, [Link]

• 2-Aminobenzothiazole-Containing Copper(II) Complex as Catalyst in Click Chemistry: An Experimental and Theoretical Study. MDPI, [Link]

• Recent advances in triazole synthesis via click chemistry and their pharmacological applications: A review. PubMed, [Link]

• Copper(II) Methacrylate Complexes with Imidazole Derivatives—Structural, Spectral and Antitumor Features. MDPI, [Link]

• Ligand-Assisted, Copper(II) Acetate-Accelerated Azide-Alkyne Cycloaddition. ResearchGate, [Link]

• Synthesis, Characterisation and Reactivity of Copper(I) Amide Complexes and Studies on Their Role in the Modified Ullmann Amination Reaction. PMC - PubMed Central, [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal, [Link]

• Copper-Coordinated Thiazoles and Benzothiazoles: A Perfect Alliance in the Search for Compounds with Antibacterial and Antifungal Activity. MDPI, [Link]

• 2-Aminobenzothiazole-Containing Copper(II) Complex as Catalyst in Click Chemistry: An Experimental and Theoretical Study. Semantic Scholar, [Link]

• 2-Aminobenzothiazole-Containing Copper(II) Complex as Catalyst in Click Chemistry: An Experimental and Theoretical Study. ResearchGate, [Link]

• Azide-alkyne Huisgen cycloaddition. Wikipedia, [Link]

• Synthesis of a copper(ii) complex covalently anchoring a (2-iminomethyl)phenol moiety supported on HAp-encapsulated-α-Fe2O3 as an inorganic–organic hybrid magnetic nanocatalyst for the synthesis of primary and secondary amides. RSC Advances (RSC Publishing), [Link]

• An Overview of Recent Advances in Biomedical Applications of Click Chemistry. PubMed, [Link]

• A Genetically Encoded Picolyl Azide for Improved Live Cell Copper Click Labeling. Frontiers, [Link]

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. PMC - NIH, [Link]

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Application Notes & Protocols: Thiazol-2-ylmethanamine Hydrochloride as a Versatile Ligand Precursor in Coordination Chemistry

Abstract: The 1,3-thiazole ring is a privileged heterocyclic scaffold, integral to numerous pharmacologically active agents and advanced materials.[1][2] Its unique electronic properties and the presence of both soft (sulfur) and hard (nitrogen) donor atoms make it an exceptional component in coordination chemistry.[3][4] This guide focuses on thiazol-2-ylmethanamine hydrochloride, a readily available and highly versatile building block. The primary amine functionality serves as a synthetic handle for the facile construction of a diverse range of ligands, most notably Schiff bases, which can coordinate with various metal ions. We provide in-depth protocols for the synthesis of Schiff base ligands derived from this precursor, their subsequent complexation with transition metals, and methods for characterizing the resulting complexes. Furthermore, we outline a general workflow for screening the biological activity of these novel compounds, underscoring their potential in drug development and catalysis.

Part 1: The Ligand Precursor - Thiazol-2-ylmethanamine Hydrochloride

Thiazol-2-ylmethanamine hydrochloride is the cornerstone reactant for the protocols described herein. Understanding its properties is critical for successful ligand synthesis.

1.1. Physicochemical Properties

Property	Value	Source
Chemical Name	Thiazol-2-ylmethanamine hydrochloride
Synonyms	2-(Aminomethyl)thiazole hydrochloride
CAS Number	Not readily available for the HCl salt; 55661-33-1 for the free base	[5]
Molecular Formula	C₄H₇ClN₂S
Molecular Weight	150.63 g/mol
Appearance	Off-white to light yellow crystalline solid
Purity	>95% (Typical)

1.2. Handling and Pre-reaction Considerations: The Role of the Hydrochloride Salt

Expert Insight: Thiazol-2-ylmethanamine is supplied as a hydrochloride salt to enhance its stability and shelf-life. The protonated amine (ammonium) is less susceptible to aerial oxidation and degradation compared to the free base. However, for the nucleophilic amine to react with a carbonyl compound in a Schiff base condensation, it must be deprotonated. This is a critical, non-negotiable step. The deprotonation is typically achieved in situ by adding a non-nucleophilic organic base, such as triethylamine (Et₃N), to the reaction mixture. The base scavenges the HCl, liberating the neutral primary amine to initiate the reaction.

Part 2: Synthesis of Multidentate Schiff Base Ligands

The most direct application of thiazol-2-ylmethanamine is its condensation with aldehydes or ketones to form Schiff bases (imines). By choosing a carbonyl compound that contains additional donor atoms, multidentate ligands capable of forming stable chelate rings with metal ions can be readily synthesized.

Workflow for Schiff Base Ligand Synthesis

The general process involves the neutralization of the amine salt, condensation with a carbonyl compound, and subsequent purification of the resulting Schiff base ligand.

Caption: General workflow for synthesizing a Schiff base ligand.

Protocol 1: Synthesis of a Bidentate (N,N') Ligand: (E)-1-(pyridin-2-yl)-N-((thiazol-2-yl)methyl)methanimine

This protocol details the synthesis of a chelating ligand where both the thiazole nitrogen and the newly formed imine nitrogen can coordinate to a metal center.

Materials:

• Thiazol-2-ylmethanamine hydrochloride (1.0 mmol)

• Pyridine-2-carboxaldehyde (1.0 mmol)

• Triethylamine (Et₃N) (1.1 mmol)

• Absolute Ethanol (25 mL)

• Standard reflux apparatus, magnetic stirrer, and filtration equipment

Procedure:

• Reactant Dissolution: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add thiazol-2-ylmethanamine hydrochloride (1.0 mmol) and 15 mL of absolute ethanol. Stir until the solid is mostly dissolved.

• In Situ Neutralization: Add triethylamine (1.1 mmol) dropwise to the stirring suspension. A white precipitate of triethylammonium chloride may form. Stir for 10 minutes at room temperature to ensure complete neutralization of the amine.

• Aldehyde Addition: In a separate vial, dissolve pyridine-2-carboxaldehyde (1.0 mmol) in 10 mL of absolute ethanol. Add this solution dropwise to the reaction flask.

• Condensation Reaction: Fit the flask with a reflux condenser and heat the mixture to reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Allow the reaction to proceed for 4-6 hours.[6][7]

• Product Isolation: After the reflux period, remove the heat source and allow the mixture to cool slowly to room temperature, then place it in an ice bath for 30 minutes to maximize precipitation.

• Purification: Collect the resulting solid product by vacuum filtration, washing with a small amount of cold ethanol. The crude product can be further purified by recrystallization from ethanol to yield the pure Schiff base ligand.

Expected Characterization Data:

Technique	Expected Result	Rationale
FT-IR (cm⁻¹)	Absence of C=O (~1700) and primary N-H (~3300-3400) bands. Appearance of a strong C=N (azomethine) band around 1620-1645 cm⁻¹.	Confirms the condensation reaction and formation of the imine bond.[7]
¹H NMR (ppm)	Appearance of a singlet for the azomethine proton (CH=N) at δ 8.3-8.7 ppm. Signals corresponding to the thiazole and pyridine rings will also be present.[8]	Unambiguously confirms the structure of the Schiff base.
ESI-MS (m/z)	A molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight of the ligand.	Confirms the molecular weight of the synthesized compound.[8]

Part 3: Synthesis and Characterization of Metal Complexes

The synthesized Schiff base ligands, rich in nitrogen donor atoms, readily form stable complexes with a variety of transition metal ions. The coordination process often results in intensely colored solutions or precipitates.

Workflow for Metal Complex Synthesis

This workflow outlines the straightforward procedure for coordinating the synthesized ligand with a metal salt.

Caption: General workflow for the synthesis of a metal complex.

Protocol 2: Synthesis of a Dichloro-bis(ligand)metal(II) Complex

This protocol describes a general method for synthesizing a complex with a 2:1 ligand-to-metal stoichiometry, typical for forming octahedral or square planar geometries.

Materials:

• Synthesized Schiff base ligand from Protocol 1 (0.5 mmol)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O) (0.25 mmol)

• Methanol (20 mL)

• Standard stirring and filtration equipment

Procedure:

• Ligand Solution: Dissolve the Schiff base ligand (0.5 mmol) in 15 mL of warm methanol in a 50 mL flask with stirring.

• Metal Salt Solution: In a separate beaker, dissolve the metal salt (e.g., CuCl₂·2H₂O, 0.25 mmol) in 5 mL of methanol.

• Complexation: Add the metal salt solution dropwise to the stirring ligand solution. An immediate color change and/or precipitate formation is typically observed.

• Reaction: Stir the reaction mixture at room temperature for 2-3 hours to ensure complete complex formation.[6]

• Isolation: Collect the solid complex by vacuum filtration. Wash the precipitate with a small amount of cold methanol to remove any unreacted starting materials, followed by a wash with diethyl ether.

• Drying: Dry the complex in a desiccator under vacuum.

Validating Coordination: Key Characterization Techniques

Technique	Expected Result	Rationale for Self-Validation
FT-IR (cm⁻¹)	A shift (typically to lower frequency, e.g., 15-30 cm⁻¹) in the C=N (azomethine) stretching vibration compared to the free ligand.[9] Appearance of new bands in the far-IR region (400-600 cm⁻¹) corresponding to M-N bonds.	The shift in the C=N band is direct evidence that the imine nitrogen is involved in coordination to the metal center, validating complex formation.
UV-Vis Spectroscopy	Appearance of new, broad, low-intensity absorption bands in the visible region (e.g., 500-800 nm for Cu(II)) that are absent in the free ligand.	These bands are characteristic of d-d electronic transitions within the metal center, which are only possible after the ligand field is established upon coordination.[10]
Molar Conductivity	Measurement in a suitable solvent (e.g., DMF or DMSO) will indicate the electrolytic nature. For [M(L)₂Cl₂], a low value suggests a non-electrolyte, while for [M(L)₂]Cl₂, a high value indicates a 1:2 electrolyte.[7][11]	This measurement helps determine whether the anions (e.g., chloride) are directly coordinated to the metal or are present as counter-ions, providing crucial structural information.
Single Crystal X-ray Diffraction	Provides the definitive, unambiguous 3D structure of the complex, including bond lengths, bond angles, and coordination geometry.[12][13][14]

Part 4: Application Protocols

Complexes derived from thiazol-2-ylmethanamine are promising candidates for applications in catalysis and medicinal chemistry.

Application Workflow: Antimicrobial Activity Screening

A primary application for novel metal complexes is the evaluation of their biological activity. The Minimum Inhibitory Concentration (MIC) assay is a standard method.

Caption: Workflow for a Minimum Inhibitory Concentration (MIC) assay.

Protocol 3: General Protocol for Antimicrobial Screening (Broth Microdilution)

This protocol provides a framework for assessing the antibacterial or antifungal activity of the synthesized complexes.

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This method is reliable and allows for the simultaneous testing of multiple compounds.

Materials:

• Synthesized metal complexes and free ligand

• 96-well microtiter plates

• Appropriate sterile growth medium (e.g., Mueller-Hinton Broth for bacteria)

• Microbial culture (e.g., S. aureus, E. coli) adjusted to 0.5 McFarland standard

• Positive control (e.g., Ciprofloxacin) and Negative control (DMSO solvent)

• Multichannel pipette

Procedure:

• Preparation: Prepare stock solutions of the test compounds and controls at a high concentration (e.g., 1 mg/mL) in sterile DMSO.

• Media Dispensing: Add 100 µL of sterile growth medium to each well of a 96-well plate.

• Serial Dilution: Add 100 µL of the stock compound solution to the first well of a row and mix. Transfer 100 µL from this well to the next well, and repeat across the plate to create a two-fold serial dilution. Discard the final 100 µL from the last well.

• Inoculation: Prepare a standardized inoculum of the target microorganism and dilute it in the growth medium. Add 10 µL of this diluted inoculum to each well.

• Controls: Include wells for a positive control (medium + inoculum + standard antibiotic) and a negative control (medium + inoculum + DMSO) to validate the assay. A sterility control (medium only) should also be included.

• Incubation: Cover the plate and incubate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• Result Interpretation: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth). This can be assessed visually or by using a plate reader.[6][8]

Trustworthiness Insight: The inclusion of positive and negative controls is essential for a self-validating protocol. The positive control ensures the test organism is susceptible to known antibiotics, while the negative control confirms that the solvent (DMSO) does not inhibit growth at the concentrations used.

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Application Note: Synthesis of Substituted Thiazoles Utilizing Thiazol-2-ylmethanamine Hydrochloride as a Core Building Block

Abstract

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents due to its wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the utilization of a key intermediate, Thiazol-2-ylmethanamine hydrochloride, for the synthesis of diverse, substituted thiazole derivatives. We will first briefly cover the foundational Hantzsch synthesis for accessing the aminothiazole core and then focus on practical, step-by-step protocols for downstream functionalization via N-acylation and reductive amination. The causality behind experimental choices, detailed work-up procedures, and characterization data are provided to ensure scientific integrity and reproducibility.

Introduction: The Significance of the Thiazole Moiety

The thiazole nucleus is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. This structural motif is present in a multitude of FDA-approved drugs, such as the antiretroviral Ritonavir and the anticancer agent Dasatinib, underscoring its importance in drug design.[3][4] The ability to readily modify the thiazole core at its various positions allows for the fine-tuning of physicochemical properties and pharmacological activity, making it a highly attractive starting point for generating novel molecular entities.[5][6]

Thiazol-2-ylmethanamine serves as a versatile and highly valuable building block. The primary amine, separated from the heterocyclic ring by a methylene spacer, provides a reactive handle for a variety of chemical transformations without significantly disrupting the electronic properties of the thiazole core itself. This guide focuses on leveraging this reactivity to construct libraries of novel substituted thiazoles.

Foundational Synthesis: Accessing the 2-Aminothiazole Core

While this note focuses on the derivatization of Thiazol-2-ylmethanamine, it is crucial to understand its synthetic origins. The most prevalent and robust method for constructing the 2-aminothiazole ring system is the Hantzsch Thiazole Synthesis .[7][8] This reaction involves the condensation of an α-haloketone with a compound containing a thioamide functional group, such as thiourea.[9][10]

The mechanism proceeds via a nucleophilic attack by the sulfur of the thioamide on the electrophilic carbon of the α-haloketone, followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic thiazole ring.[11][12]

Figure 1: Simplified mechanism of the Hantzsch thiazole synthesis.

Application 1: Synthesis of N-(Thiazol-2-ylmethyl) Amides via Acylation

One of the most direct and reliable methods for derivatizing Thiazol-2-ylmethanamine is through the formation of an amide bond. This is typically achieved by reacting the primary amine with a reactive carboxylic acid derivative, most commonly an acyl chloride.

Rationale and Mechanistic Insight

The reaction proceeds via nucleophilic acyl substitution. The lone pair of electrons on the nitrogen atom of Thiazol-2-ylmethanamine attacks the electrophilic carbonyl carbon of the acyl chloride. The resulting tetrahedral intermediate collapses, expelling a chloride ion and forming the stable amide bond. A key consideration is the hydrochloric acid (HCl) generated as a byproduct. This acid will protonate the starting amine, rendering it non-nucleophilic and halting the reaction. To counteract this, a non-nucleophilic organic base, such as triethylamine (TEA), is added as an "acid scavenger".[13] It neutralizes the HCl as it is formed, producing triethylammonium chloride and allowing the reaction to proceed to completion.[14]

Figure 2: Experimental workflow for N-acylation.

Detailed Experimental Protocol: Synthesis of N-(Thiazol-2-ylmethyl)benzamide

Materials:

• Thiazol-2-ylmethanamine hydrochloride

• Benzoyl chloride

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (Brine) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate/Hexane solvent system

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask under a nitrogen atmosphere, add Thiazol-2-ylmethanamine hydrochloride (1.0 eq). Suspend the salt in anhydrous DCM (approx. 0.1 M concentration).

• Base Addition: Add triethylamine (2.2 eq) to the suspension. The first equivalent neutralizes the hydrochloride salt, and the subsequent 1.1-1.2 equivalents act as the acid scavenger for the reaction. Stir for 10-15 minutes at room temperature.

• Acylation: Cool the flask in an ice bath to 0°C. Add benzoyl chloride (1.1 eq) dropwise via syringe over 5 minutes. Causality Note: Slow, cooled addition is crucial to control the exothermic reaction.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Aqueous Work-up:

  • Dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel.

  • Wash sequentially with 1 M HCl (to remove excess TEA).[9]

  • Wash with saturated NaHCO₃ solution (to remove any unreacted benzoyl chloride and neutralize residual acid).[9]

  • Wash with brine (to reduce the amount of dissolved water in the organic layer).

• Drying and Concentration: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel, eluting with an appropriate ethyl acetate/hexane gradient. Combine the pure fractions and remove the solvent to yield the final product as a white solid.

Representative Data

The following table summarizes expected results for the synthesis of a representative N-acylated thiazole derivative.

Compound Name	Molecular Formula	Molecular Wt.	Yield (%)	M.P. (°C)	Key ¹H NMR Peaks (δ, ppm, CDCl₃)
N-(Thiazol-2-ylmethyl)benzamide	C₁₁H₁₀N₂OS	218.28	85-95	102-104	7.8 (d, 1H, thiazole-H), 7.5-7.8 (m, 2H, Ar-H), 7.3-7.5 (m, 4H, Ar-H, thiazole-H), 6.8 (br s, 1H, NH), 4.9 (d, 2H, CH₂)

Application 2: Synthesis of Substituted Amines via Reductive Amination

Reductive amination is a powerful method for forming carbon-nitrogen bonds, allowing for the synthesis of secondary and tertiary amines.[15] Thiazol-2-ylmethanamine can be reacted with a variety of aldehydes and ketones to produce a diverse library of derivatives.

Rationale and Mechanistic Insight

This one-pot reaction proceeds in two main stages. First, the primary amine reacts with the carbonyl compound (aldehyde or ketone) to form a hemiaminal, which then dehydrates to form an imine (or iminium ion under acidic conditions). Second, a mild reducing agent, such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB), is present to reduce the imine intermediate as it is formed, yielding the final secondary amine.[16][17]

Causality Note: The choice of reducing agent is important. NaBH₄ is effective but can also reduce the starting aldehyde/ketone. STAB is milder and more selective for the iminium ion, often leading to cleaner reactions and higher yields.

Figure 3: General pathway for reductive amination.

Detailed Experimental Protocol: Synthesis of N-Benzyl-1-(thiazol-2-yl)methanamine

Materials:

• Thiazol-2-ylmethanamine hydrochloride

• Benzaldehyde

• Sodium triacetoxyborohydride (STAB)

• Methanol (MeOH) or Dichloroethane (DCE)

• Sodium bicarbonate (NaHCO₃)

• Standard work-up and purification reagents as listed in section 3.2.

Procedure:

• Amine Free-Basing: Dissolve or suspend Thiazol-2-ylmethanamine hydrochloride (1.0 eq) in the chosen solvent (e.g., DCE). Add a base such as TEA (1.1 eq) or NaHCO₃ to neutralize the salt and stir for 15 minutes.

• Imine Formation: Add benzaldehyde (1.0 eq) to the mixture. Stir at room temperature for 1 hour to allow for the formation of the imine intermediate. A drying agent like anhydrous MgSO₄ can be added to facilitate dehydration.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture. Causality Note: Portion-wise addition helps to control gas evolution and any potential exotherm.

• Reaction: Stir the reaction at room temperature overnight (12-18 hours). Monitor by TLC for the disappearance of the imine intermediate and starting materials.

• Quench and Work-up: Carefully quench the reaction by adding saturated NaHCO₃ solution. Extract the aqueous layer with an organic solvent (e.g., DCM or Ethyl Acetate).

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate. Purify the resulting crude oil or solid by flash column chromatography to yield the desired secondary amine.

Conclusion

Thiazol-2-ylmethanamine hydrochloride is a readily accessible and highly versatile building block for the synthesis of novel, substituted thiazole derivatives. The protocols detailed in this application note for N-acylation and reductive amination represent robust and high-yielding methods for expanding chemical diversity around the thiazole core. By understanding the underlying mechanisms and the rationale for specific reagents and conditions, researchers can confidently apply and adapt these procedures to generate compound libraries for screening in drug discovery and materials science applications.

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Introduction: The Strategic Importance of the Thiazol-2-ylmethanamine Scaffold

An In-Depth Guide to the Application of Thiazol-2-ylmethanamine Hydrochloride in the Synthesis of Bioactive Compounds

In the landscape of modern drug discovery, the thiazole ring is a "privileged structure," a molecular framework that is recurrently found in a multitude of bioactive agents.[1][2][3] Its prevalence is due to its unique electronic properties, ability to act as a bioisostere for other aromatic systems, and its capacity to engage in a variety of non-covalent interactions with biological targets, including hydrogen bonding and π-π stacking. The thiazole nucleus is a core component of over 18 FDA-approved drugs, highlighting its therapeutic significance.[1][2]

Thiazol-2-ylmethanamine hydrochloride (CAS No. 850852-85-6) represents a particularly valuable building block for medicinal chemists. It strategically combines the versatile thiazole heterocycle with a reactive primary aminomethyl group. This configuration provides a key advantage: the primary amine serves as a robust synthetic handle for introducing molecular diversity through reactions like acylation, reductive amination, and urea/thiourea formation, while the thiazole core anchors the molecule to the target protein. This guide provides detailed application notes and protocols for leveraging this reagent in the synthesis of cutting-edge bioactive compounds, with a focus on kinase inhibitors and antimicrobial agents.

PART 1: Synthesis of Thiazole-Based Kinase Inhibitors

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, particularly cancer.[4] Consequently, kinase inhibitors are a major focus of drug development. The 2-aminothiazole motif is a well-established pharmacophore for designing potent and selective kinase inhibitors, capable of targeting the ATP-binding site of these enzymes.[4][5] Thiazol-2-ylmethanamine allows for the construction of derivatives that explore the solvent-exposed regions of the kinase cleft, often leading to improved potency and selectivity.

Application Note: Acylation for Kinase Inhibitor Scaffolds

The primary amine of thiazol-2-ylmethanamine is readily acylated by a variety of carboxylic acids, acid chlorides, or sulfonyl chlorides. This reaction is fundamental to building a library of potential kinase inhibitors. The choice of the acylating agent is critical for targeting specific kinases. For instance, coupling with substituted benzoic acids can yield potent inhibitors of Rho-associated kinases (ROCK), which are targets for hypertension and glaucoma.[6] Similarly, coupling with heterocyclic carboxylic acids can produce inhibitors of Casein Kinase 2 (CK2) and Glycogen Synthase Kinase 3β (GSK3β), enzymes implicated in cancer and neurodegenerative diseases.[4][7]

Scientific Rationale for Experimental Choices:

• Coupling Reagents: Peptide coupling reagents like HCTU (O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) with HOBt (Hydroxybenzotriazole) are employed to activate the carboxylic acid, forming a highly reactive intermediate that readily acylates the amine. This method is preferred over acid chlorides for its milder conditions, which prevents side reactions and is compatible with a wider range of functional groups.

• Base: A non-nucleophilic organic base, such as Diisopropylethylamine (DIEA) or triethylamine (TEA), is essential. Its primary role is to neutralize the hydrochloride salt of the starting material, liberating the free primary amine. It also scavenges the acidic byproducts generated during the coupling reaction, driving the equilibrium towards product formation.

• Solvent: Anhydrous polar aprotic solvents like Dimethylformamide (DMF) or Dichloromethane (DCM) are ideal. They effectively dissolve the reactants and reagents while remaining inert to the reaction conditions, ensuring a clean and efficient transformation.

Experimental Workflow: Amide Bond Formation

The following diagram illustrates the general workflow for the synthesis of N-(thiazol-2-ylmethyl)amide derivatives.

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• 4. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Design, synthesis, and evaluation of 4,5,6,7-tetrahydrobenzo[d]thiazole-based novel dual kinase inhibitors of CK2 and GSK3β - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC and GC Methods for the Analysis of Thiazol-2-ylmethanamine Hydrochloride

Introduction

Thiazol-2-ylmethanamine is a crucial heterocyclic building block in medicinal chemistry, forming the structural core of numerous pharmaceutical agents due to the versatile biological activities of the thiazole ring.[1][2] Thiazole derivatives have been investigated for a wide range of therapeutic applications, including antibacterial, anticancer, and anti-inflammatory properties.[1][3] The hydrochloride salt form of Thiazol-2-ylmethanamine enhances its solubility and stability, making it suitable for pharmaceutical formulations.

Accurate and robust analytical methods are paramount for ensuring the quality, purity, and stability of Thiazol-2-ylmethanamine hydrochloride in both bulk drug substance and finished products. This application note presents detailed protocols for its analysis using two primary chromatographic techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

The inherent chemical properties of the analyte—a polar primary amine with a UV-active thiazole ring—dictate the analytical strategy. HPLC is well-suited for direct analysis, while GC requires a derivatization step to overcome challenges associated with the compound's high polarity and low volatility.[4][5] These methods are designed to be compliant with the principles of analytical method validation outlined by the International Council for Harmonisation (ICH).[6][7][8]

Part 1: High-Performance Liquid Chromatography (HPLC) Method for Assay and Purity

Principle of the Method

This method employs reversed-phase HPLC (RP-HPLC) with UV detection for the quantification and impurity profiling of Thiazol-2-ylmethanamine hydrochloride. The compound is separated on a C18 stationary phase based on its polarity. The mobile phase, an acidic buffered aqueous-organic mixture, ensures consistent ionization of the primary amine, leading to sharp, symmetrical peaks and reproducible retention times. The thiazole moiety contains a chromophore that allows for sensitive detection using a UV spectrophotometer.[9][10] A stability-indicating approach ensures that the method can resolve the main analyte from potential degradation products.[11][12]

Instrumentation, Chemicals, and Reagents

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV or Photodiode Array (PDA) detector (e.g., Waters Alliance e2695, Agilent 1260 Infinity II).[9][13]

  • Data acquisition and processing software (e.g., Empower 3, OpenLab CDS).

• Chemicals and Reagents:

  • Thiazol-2-ylmethanamine hydrochloride reference standard.

  • Acetonitrile (HPLC grade).

  • Methanol (HPLC grade).

  • Potassium Dihydrogen Phosphate (KH₂PO₄) (Analytical grade).

  • Orthophosphoric Acid (85%) (Analytical grade).

  • Water (HPLC grade or Milli-Q).

Detailed Experimental Protocol

A. Mobile Phase Preparation (0.02 M Phosphate Buffer, pH 3.0)

• Weigh 2.72 g of KH₂PO₄ and dissolve it in 1000 mL of HPLC-grade water.

• Mix thoroughly to ensure complete dissolution.

• Adjust the pH to 3.0 ± 0.05 using 85% Orthophosphoric Acid.

• Filter the buffer solution through a 0.45 µm nylon membrane filter to degas and remove particulates.

B. Standard Solution Preparation (100 µg/mL)

• Accurately weigh approximately 10 mg of Thiazol-2-ylmethanamine hydrochloride reference standard into a 100 mL volumetric flask.

• Add approximately 70 mL of water to dissolve the standard.

• Sonicate for 5 minutes to ensure complete dissolution.

• Allow the solution to return to room temperature and dilute to the mark with water. Mix well. This is the standard stock solution.

C. Sample Solution Preparation (100 µg/mL)

• Accurately weigh a quantity of the sample powder equivalent to 10 mg of Thiazol-2-ylmethanamine hydrochloride and transfer it to a 100 mL volumetric flask.

• Follow steps B.2 through B.4 for preparation.

• Filter the final solution through a 0.45 µm syringe filter before injection to prevent column clogging.[14][15]

D. Chromatographic Conditions & Data Presentation

Parameter	Recommended Condition	Rationale
Column	C18 Reversed-Phase (e.g., Phenomenex Luna C18, 250 x 4.6 mm, 5 µm)[11]	Provides excellent retention and separation for polar and moderately nonpolar compounds.
Mobile Phase	Isocratic: 0.02M KH₂PO₄ Buffer (pH 3.0) : Acetonitrile (85:15 v/v)	The high aqueous content is suitable for retaining the polar analyte. pH 3.0 ensures the amine is protonated (BH+), leading to good peak shape.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical volume that balances sensitivity with the risk of peak distortion.
Detection Wavelength	272 nm[9][10]	The thiazole ring exhibits significant UV absorbance around this wavelength, providing good sensitivity.
Run Time	10 minutes	Sufficient to elute the main peak and any closely related impurities.

E. System Suitability Testing (SST) Before sample analysis, perform five replicate injections of the standard solution to verify system performance. The results must meet the criteria below, which are based on typical ICH recommendations.[6][16]

SST Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates (N)	> 2000
% RSD of Peak Area	≤ 2.0%
% RSD of Retention Time	≤ 1.0%

HPLC Analysis Workflow

Caption: General workflow for HPLC analysis of Thiazol-2-ylmethanamine HCl.

Part 2: Gas Chromatography (GC) Method with Derivatization

Principle of the Method

Direct GC analysis of Thiazol-2-ylmethanamine hydrochloride is challenging due to its salt form, high polarity, and low volatility, which lead to poor peak shapes and potential thermal degradation in the injector.[4][17] To overcome this, a pre-analysis derivatization step is required. This protocol uses silylation with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to convert the polar primary amine (-NH₂) into a nonpolar, more volatile trimethylsilyl (-N(Si(CH₃)₃)₂) derivative. This process significantly improves chromatographic performance, allowing for separation on a standard nonpolar GC column and detection by a Flame Ionization Detector (FID).[4][5]

Instrumentation, Chemicals, and Reagents

• Instrumentation:

  • Gas Chromatograph with a Split/Splitless injector and Flame Ionization Detector (FID) (e.g., Agilent 8890, Shimadzu GC-2030).[18][19]

  • Heating block or oven for derivatization.

  • Autosampler vials with inserts and PTFE-lined caps.

• Chemicals and Reagents:

  • Thiazol-2-ylmethanamine hydrochloride reference standard.

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Anhydrous Pyridine or Acetonitrile (GC grade).

  • Helium or Nitrogen (Ultra-high purity) as carrier gas.

Detailed Experimental Protocol

A. Derivatization Procedure Causality: The sample must be completely dry, as silylating reagents react readily with water, which would consume the reagent and lead to incomplete derivatization of the analyte.[4] The TMCS in the BSTFA reagent acts as a catalyst to enhance the reaction rate.

• Accurately weigh approximately 1-2 mg of the Thiazol-2-ylmethanamine hydrochloride standard or sample into a 2 mL autosampler vial.

• If the sample is in a solution, evaporate the solvent completely under a gentle stream of nitrogen.

• Add 100 µL of anhydrous pyridine to dissolve the sample.

• Add 100 µL of BSTFA + 1% TMCS to the vial.

• Immediately cap the vial tightly to prevent moisture ingress.

• Vortex the vial for 30 seconds.

• Heat the vial at 70 °C for 45 minutes in a heating block or oven to ensure the reaction goes to completion.[4]

• Allow the vial to cool to room temperature before placing it in the autosampler for injection.

B. Chromatographic Conditions & Data Presentation

Parameter	Recommended Condition	Rationale
Column	DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)	A nonpolar column ideal for separating a wide range of derivatized, nonpolar compounds.
Carrier Gas	Helium at 1.2 mL/min (Constant Flow)	Inert carrier gas providing good efficiency.
Injector Temperature	250 °C	Ensures rapid volatilization of the derivatized analyte without causing degradation.
Injection Mode	Split (Ratio 20:1)	Prevents column overloading and ensures sharp peaks for an assay-level concentration.[18]
Injection Volume	1 µL
Oven Program	Initial: 100 °C (hold 2 min) Ramp: 15 °C/min to 280 °C Hold: 5 min	The temperature program separates the derivatized analyte from solvent and reagent peaks.
Detector	Flame Ionization Detector (FID)
Detector Temperature	300 °C	Prevents condensation of the analyte as it elutes from the column.
Makeup Gas (N₂)	25 mL/min
H₂ Flow	30 mL/min
Air Flow	300 mL/min

GC Analysis Workflow with Derivatization

Caption: Workflow for GC analysis of Thiazol-2-ylmethanamine HCl via silylation.

Part 3: Method Validation Framework

Both the HPLC and GC methods described must be validated to demonstrate their suitability for their intended purpose, in accordance with ICH Q2(R2) guidelines.[7][8] Validation ensures that the analytical data generated is reliable, reproducible, and accurate.

A comprehensive validation protocol should be established, defining the experiments and acceptance criteria for the following performance characteristics[6][16][20]:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, such as impurities, degradation products, or matrix components. For the HPLC method, this is demonstrated by separating the analyte from stress-degraded samples (acid, base, oxidation, thermal, photolytic degradation).[11][21]

• Linearity: Demonstrating a direct proportional relationship between analyte concentration and the method's response over a specified range (e.g., 80-120% of the target concentration for an assay).[16][20]

• Accuracy: The closeness of the test results to the true value, typically determined by the recovery of a known amount of analyte spiked into a placebo matrix.

• Precision:

  • Repeatability: The precision under the same operating conditions over a short interval (e.g., six replicate sample preparations).

  • Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively. These are crucial for the analysis of impurities.[12][22]

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., mobile phase composition ±2%, column temperature ±5°C, flow rate ±10%), providing an indication of its reliability during normal usage.[21]

Conclusion

This application note provides two distinct, robust, and reliable methods for the analysis of Thiazol-2-ylmethanamine hydrochloride. The RP-HPLC method is a direct, stability-indicating technique suitable for routine quality control, including assay and impurity determination. The GC method, incorporating a necessary silylation derivatization step, serves as a valuable alternative or confirmatory technique, particularly when coupled with a mass spectrometer for structural elucidation. The choice between methods will depend on the specific application, available instrumentation, and the analytical objective. Both protocols are designed with scientific integrity and can be fully validated to meet global regulatory expectations.

References

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• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• Al-Bukhaiti, W. Q., Noman, O. M., Al-kadasi, R. M., & Al-gafri, T. M. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Molecules, 25(1), 131.
• International Council for Harmonisation. (2023). Validation of analytical procedures Q2(R2).
• Benchchem. (n.d.). Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines.
• Gyllenhaal, O., & Vessman, J. (2020). Gas Chromatographic Determination of Primary and Secondary Amines as Pentafluorobenzamide Derivatives.
• Perkins, D., & Lytton, A. (2021). Method Validation Approaches for Analysis of Constituents in ENDS. Tobacco Use Insights, 14.
• International Council for Harmonisation. (2005). Validation of analytical procedures: Text and methodology Q2(R1).
• ResearchGate. (n.d.). A non-exhaustive list of derivatization reagents used in amine analysis (by GC, HPLC, and other methods).
• Drawell. (n.d.). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques.
• Organomation. (n.d.). HPLC Sample Preparation.
• Nacalai Tesque, Inc. (n.d.). Sample Pretreatment for HPLC.
• Ali, A., Umar, M. I., Khan, A., & Ahmad, I. (2024). A Highly Sensitive RP HPLC-PDA Analytical Method for the Detection and Quantification of a Novel Pyrazolone Derivative in Nanosuspension. Molecules, 29(10), 2269.
• Agilent. (n.d.). Sample Preparation Fundamentals for Chromatography.
• Sharma, P., Kumar, A., Singh, A., Kumar, N., & Singh, B. (2024). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. Future Journal of Pharmaceutical Sciences, 10(1), 40.
• Asian Journal of Pharmaceutical Analysis. (n.d.). A Brief Review on Gas Chromatography. Retrieved from Asian Journal of Pharmaceutical Analysis.
• GMI Certified Knowledge. (n.d.). Gas Chromatography System Purchasing Guide.
• Ministry of Food and Drug Safety. (n.d.). Analytical Methods.
• Sharma, P., Kumar, A., Singh, A., Kumar, N., & Singh, B. (2024). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. Future Journal of Pharmaceutical Sciences, 10(1), 40.
• Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography.
• BLD Pharm. (n.d.). 55661-33-1|Thiazol-2-ylmethanamine.
• Benchchem. (n.d.). Determining Lipophilicity of Novel Thiazole Derivatives: An In-depth Technical Guide.
• Wankhede, S. B., Raka, K. C., Wadkar, S. B., & Chitlange, S. S. (2010). Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. Indian Journal of Pharmaceutical Sciences, 72(2), 221–227.
• ResearchGate. (2024). (PDF) Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples.
• Ali, A., Zafar, F., ul Haq, I., & Mahmood, A. (2019). Stability-indicating HPLC-PDA assay for simultaneous determination of paracetamol, thiamine and pyridoxal phosphate in tablet formulations. Acta Pharmaceutica, 69(2), 249–259.
• Rosdi, N. H., & Rajab, N. F. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Chemistry, 23(1), 1-13.
• Chemlys. (n.d.). Complex GC analysis - Specific detectors.
• Ayati, A., Emami, S., Asadipour, A., Shafiee, A., & Foroumadi, A. (2015). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Mini-Reviews in Medicinal Chemistry, 15(12), 999–1028.
• ResearchGate. (2021). (PDF) Synthesis And Pharmacological Evaluation Of Novel Thiazole Derivatives.
• Oriental Journal of Chemistry. (n.d.). Stability Indicating RP-HPLC Method Development for Related Substances of Anti-Histamine Promethazine Hydrochloride and its Validation Study.
• Kumar, V. A., & Sankar, D. G. (2016). Stability Indicating RP-HPLC Method for the Simultaneous Estimation of Pyrimethamine and Sulphadoxine in Bulk and Tablet. International Journal of Pharmaceutical Sciences Review and Research, 37(2), 177-182.
• ResearchGate. (2019). Synthesis and Evaluation of Novel Thiazole Derivatives.

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Large-scale synthesis of Thiazol-2-ylmethanamine hydrochloride

An Application Note for the Large-Scale Synthesis of Thiazol-2-ylmethanamine Hydrochloride

Abstract

Thiazol-2-ylmethanamine hydrochloride is a critical building block in modern medicinal chemistry, serving as a key intermediate in the synthesis of numerous pharmaceutical agents.[1][2][3] Its structural motif is present in a variety of therapeutic compounds, highlighting the need for a robust, scalable, and economically viable synthetic process. This application note provides a comprehensive, in-depth guide for the large-scale synthesis of Thiazol-2-ylmethanamine hydrochloride. The protocol detailed herein is designed for researchers, scientists, and drug development professionals, emphasizing safety, efficiency, and reproducibility. The chosen synthetic pathway proceeds through stable, Boc-protected intermediates, ensuring high purity and yield, making it suitable for industrial production.[4]

Introduction and Strategic Rationale

The thiazole ring is a privileged scaffold in drug discovery, integral to the structure of drugs ranging from antiretrovirals to anti-inflammatory agents.[1][2] Consequently, the demand for versatile thiazole-based starting materials like Thiazol-2-ylmethanamine hydrochloride is consistently high. While several synthetic routes to 2-substituted thiazoles exist, including the well-established Hantzsch thiazole synthesis from α-haloketones and thioamides, many are not optimized for large-scale production due to harsh conditions, low yields, or the use of hazardous reagents.[5][6][7]

The synthetic strategy detailed in this guide was selected for its superior control, safety profile, and scalability. It circumvents the direct handling of unstable or highly toxic intermediates by employing a Boc (tert-butyloxycarbonyl) protecting group strategy. This approach, adapted from established industrial methods, involves a four-step sequence starting from readily available Boc-ethyl glycinate.[4]

Key advantages of this synthetic approach include:

• Mild Reaction Conditions: The process avoids extreme temperatures and pressures, reducing energy costs and equipment strain.[4]

• High Yields and Purity: The use of a protecting group minimizes side reactions, leading to cleaner product profiles and higher overall yields.

• Scalability: The protocol is designed with industrial-scale production in mind, utilizing common and reliable chemical transformations.

• Safety: The route avoids notoriously difficult reagents in favor of more manageable alternatives, enhancing operational safety.

The overall synthetic pathway is illustrated below.

Caption: High-level overview of the 4-step synthesis.

Detailed Experimental Protocols

This section provides step-by-step methodologies for the multi-kilogram scale synthesis of Thiazol-2-ylmethanamine hydrochloride. All operations should be conducted in a well-ventilated chemical fume hood or an appropriate manufacturing bay by trained personnel.

Step 1: Synthesis of Boc-Glycinamide

• Rationale: This initial step converts the starting ester into a primary amide via ammoniation. This transformation is crucial for the subsequent thionation reaction.

• Equipment:

  • 20 L glass-lined reactor with mechanical stirring, temperature probe, and pressure equalization.

  • Cooling/heating circulator.

• Reagents:

  Reagent	MW ( g/mol )	Amount	Moles (mol)	Equivalents
  Boc-Glycine Ethyl Ester	203.24	2.03 kg	10.0	1.0
  Methanol (anhydrous)	32.04	10 L	-	-

  | Ammonia (7N solution in MeOH) | 17.03 | 2.86 L | 20.0 | 2.0 |

• Procedure:

  • Charge the 20 L reactor with Boc-Glycine Ethyl Ester (2.03 kg) and anhydrous methanol (10 L).

  • Begin stirring and cool the reactor contents to 0-5 °C using the circulator.

  • Slowly add the 7N solution of ammonia in methanol (2.86 L) to the reactor over 1 hour, ensuring the internal temperature does not exceed 10 °C.

  • After the addition is complete, seal the reactor and allow the mixture to slowly warm to room temperature (20-25 °C).

  • Stir the reaction mixture for 24-36 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent and excess ammonia.

  • The resulting crude Boc-glycinamide can be used directly in the next step or purified by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) if necessary.

Step 2: Synthesis of Boc-Aminoethanethioamide

• Rationale: The amide is converted to a thioamide using Lawesson's reagent. The thioamide functional group is essential for the subsequent thiazole ring formation.

• Equipment:

  • 50 L glass-lined reactor with mechanical stirring, temperature probe, reflux condenser, and nitrogen inlet.

• Reagents:

  Reagent	MW ( g/mol )	Amount	Moles (mol)	Equivalents
  Boc-Glycinamide (crude from Step 1)	174.20	~1.74 kg	~10.0	1.0
  Lawesson's Reagent	404.47	2.22 kg	5.5	0.55

  | Tetrahydrofuran (THF, anhydrous) | 72.11 | 20 L | - | - |

• Procedure:

  • Under a nitrogen atmosphere, charge the 50 L reactor with crude Boc-glycinamide (~1.74 kg) and anhydrous THF (20 L).

  • Stir the suspension and add Lawesson's Reagent (2.22 kg) portion-wise over 30 minutes. An exotherm may be observed.

  • Heat the reaction mixture to reflux (approx. 66 °C) and maintain for 4-6 hours. Monitor the reaction by TLC/HPLC.

  • Upon completion, cool the mixture to room temperature and concentrate under reduced pressure.

  • Resuspend the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield crude Boc-aminoethanethioamide, which is carried forward.

Step 3: Synthesis of 2-N-Boc-aminomethyl-thiazole

• Rationale: This is the key ring-forming step, following the classical Hantzsch thiazole synthesis mechanism. The thioamide intermediate reacts with bromoacetaldehyde to form the thiazole ring.[4][5]

• Equipment:

  • 50 L glass-lined reactor with mechanical stirring, temperature probe, and addition funnel.

• Reagents:

  Reagent	MW ( g/mol )	Amount	Moles (mol)	Equivalents
  Boc-Aminoethanethioamide (crude)	190.26	~1.90 kg	~10.0	1.0
  Bromoacetaldehyde diethyl acetal	197.07	2.17 kg	11.0	1.1
  Formic Acid	46.03	10 L	-	-

  | Water | 18.02 | 10 L | - | - |

• Procedure:

  • Prepare the bromoacetaldehyde solution in situ. In a separate vessel, cautiously mix bromoacetaldehyde diethyl acetal (2.17 kg) with a 1:1 mixture of formic acid and water (20 L total). Stir at 40-50 °C for 2 hours to hydrolyze the acetal. Cool to room temperature.

  • Charge the 50 L reactor with crude Boc-aminoethanethioamide (~1.90 kg).

  • Slowly add the freshly prepared bromoacetaldehyde solution to the reactor over 1-2 hours, maintaining the internal temperature between 20-30 °C.

  • Stir the reaction mixture at room temperature for 12-18 hours.

  • After reaction completion (monitored by HPLC), carefully neutralize the mixture by adding a saturated solution of sodium bicarbonate until the pH is ~7-8.

  • Extract the aqueous mixture with ethyl acetate (3 x 10 L).

  • Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography or recrystallization to obtain pure 2-N-Boc-aminomethyl-thiazole.

Step 4: Deprotection to Thiazol-2-ylmethanamine Hydrochloride

• Rationale: The final step involves the acidic cleavage of the Boc protecting group to unmask the primary amine, which is then isolated as its stable hydrochloride salt.

• Equipment:

  • 20 L glass reactor with stirrer and gas outlet/scrubber.

• Reagents:

  Reagent	MW ( g/mol )	Amount	Moles (mol)	Equivalents
  2-N-Boc-aminomethyl-thiazole	214.28	1.71 kg	8.0	1.0
  HCl in Methanol (4M solution)	36.46	10 L	40.0	5.0

  | Diethyl Ether or MTBE | 74.12 | 20 L | - | - |

• Procedure:

  • Charge the 20 L reactor with 2-N-Boc-aminomethyl-thiazole (1.71 kg).

  • Cool the reactor to 0-5 °C and slowly add the 4M HCl solution in methanol (10 L). Gas evolution (CO₂) will be observed.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours until deprotection is complete (monitored by TLC/HPLC).

  • Concentrate the reaction mixture in vacuo to remove the methanol.

  • Add diethyl ether or MTBE (20 L) to the residue and stir vigorously to precipitate the product.

  • Filter the solid product, wash with cold diethyl ether, and dry under vacuum at 40 °C to a constant weight.

  • The final product is Thiazol-2-ylmethanamine hydrochloride, obtained as a solid.[8]

Process Workflow and Data Summary

The logical flow of the entire synthesis process is depicted below.

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Application Notes and Protocols for the Electrophilic Derivatization of Thiazol-2-ylmethanamine Hydrochloride

Abstract

Thiazole-containing compounds are a cornerstone of modern medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates.[1][2] Thiazol-2-ylmethanamine, in particular, serves as a versatile and highly valuable building block for introducing the thiazole scaffold into larger, more complex molecules. This guide provides a detailed examination of the reactivity of its hydrochloride salt with common classes of electrophiles. It is designed for researchers, medicinal chemists, and drug development professionals, offering not just step-by-step protocols but also the underlying mechanistic principles to empower rational experimental design. We will cover N-acylation, N-alkylation, and reductive amination, complete with validated starting protocols, data tables, and mechanistic diagrams.

Introduction: The Thiazole Moiety and its Primary Amine Synthon

The thiazole ring is a five-membered aromatic heterocycle containing both sulfur and nitrogen. This unique arrangement confers a distinct electronic profile, making it a privileged structure in drug discovery due to its ability to engage in hydrogen bonding, act as a bioisostere for other functional groups, and serve as a rigid scaffold.[1][3] Thiazol-2-ylmethanamine hydrochloride (TMH) is a key reagent that provides an accessible primary amine nucleophile attached to the C2 position of the thiazole ring.[4][5]

The primary amine (-NH2) of the methanamine side chain is the most nucleophilic center of the molecule and the principal site of reaction with electrophiles. The hydrochloride salt form enhances the compound's stability and shelf-life by protonating this amine, rendering it non-nucleophilic. Therefore, a crucial first step in any reaction is the in situ neutralization with a non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), to liberate the free amine for subsequent reaction. While the thiazole ring itself can undergo electrophilic aromatic substitution, this typically occurs at the C5 position and requires harsher conditions than the reactions involving the highly reactive exocyclic amine.[6][7][8]

General Experimental Workflow

The successful derivatization of Thiazol-2-ylmethanamine hydrochloride hinges on a consistent and logical workflow. The diagram below outlines the critical steps from reagent preparation to product isolation, which form the basis for the specific protocols in the following sections.

Caption: General workflow for electrophilic reactions with TMH.

Core Application: N-Acylation for Amide Synthesis

The formation of an amide bond via N-acylation is one of the most robust and frequently used reactions in drug discovery. This transformation couples the thiazol-2-ylmethanamine core to carboxylic acid derivatives, such as acyl chlorides or anhydrides, yielding stable N-acyl products.

Mechanistic Rationale

The reaction proceeds via a nucleophilic acyl substitution mechanism. The liberated primary amine, a potent nucleophile, attacks the electrophilic carbonyl carbon of the acylating agent. This forms a tetrahedral intermediate which subsequently collapses, expelling the leaving group (e.g., chloride) to yield the final amide product. The base used to deprotonate the starting material also serves to neutralize the acidic byproduct (e.g., HCl) generated during the reaction.

Caption: Mechanism of Nucleophilic Acyl Substitution.

Protocol: Synthesis of N-(Thiazol-2-ylmethyl)benzamide

This protocol details the reaction with benzoyl chloride as a representative acyl chloride.

Materials:

• Thiazol-2-ylmethanamine hydrochloride (TMH)

• Benzoyl chloride

• Triethylamine (TEA), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, ice bath

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add Thiazol-2-ylmethanamine hydrochloride (1.0 eq).

• Dissolve the TMH in anhydrous DCM (approx. 0.1 M concentration).

• Cool the solution to 0°C using an ice bath.

• Add triethylamine (2.2 eq) dropwise to the stirred solution. Stir for 15 minutes to ensure complete deprotonation.

• In a separate flask, dissolve benzoyl chloride (1.1 eq) in a small amount of anhydrous DCM.

• Add the benzoyl chloride solution dropwise to the amine solution at 0°C over 10-15 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent in vacuo.

• The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization to yield the pure amide.[9][10]

Data Summary: N-Acylation Reactions

Electrophile	Base (eq)	Solvent	Time (h)	Typical Yield	Reference
Acetyl Chloride	TEA (2.2)	DCM	2	85-95%	[10]
Benzoyl Chloride	TEA (2.2)	DCM	3	80-90%	[9]
4-Chlorobenzoyl Chloride	TEA (2.2)	CH₂Cl₂	12	93%	[9]
2-Tosylacetyl chloride	TEA (1.2)	DCM	4-12	>80%	[11]

Core Application: N-Alkylation for Secondary Amine Synthesis

N-alkylation with electrophiles like alkyl halides is a fundamental C-N bond-forming reaction to produce secondary and tertiary amines. Controlling the degree of alkylation is critical to avoid the formation of undesired over-alkylated products.

Mechanistic Rationale

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) pathway. The lone pair of the nitrogen atom on the free amine attacks the electrophilic carbon of the alkyl halide, displacing the halide leaving group in a single, concerted step. The use of excess amine or careful control of stoichiometry (1.0-1.2 equivalents of the alkylating agent) can favor mono-alkylation. The product, a secondary amine, can be more nucleophilic than the starting primary amine, creating a risk of a second alkylation event.

Protocol: Synthesis of N-Benzyl-1-(thiazol-2-yl)methanamine

This protocol provides a starting point for mono-alkylation using benzyl bromide.

Materials:

• Thiazol-2-ylmethanamine hydrochloride (TMH)

• Benzyl bromide

• Potassium carbonate (K₂CO₃) or DIPEA

• Acetonitrile (ACN) or Dimethylformamide (DMF), anhydrous

• Standard work-up and purification reagents as listed in Section 3.2

Procedure:

• Combine TMH (1.0 eq) and potassium carbonate (3.0 eq) in a round-bottom flask. Note: K₂CO₃ is a solid base used here, alternatively, a liquid base like DIPEA (2.5 eq) can be used.

• Add anhydrous acetonitrile and stir the suspension vigorously.

• Add benzyl bromide (1.1 eq) dropwise at room temperature.

• Heat the reaction mixture to 50-60°C and stir for 6-16 hours. Monitor the reaction by TLC for the disappearance of the starting material.

• After cooling to room temperature, filter off the solid base (if K₂CO₃ was used).

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and water.

• Wash the organic layer with water and brine, then dry over anhydrous MgSO₄.

• Filter and concentrate the solvent in vacuo.

• Purify the crude product via column chromatography to isolate the desired secondary amine.[12][13]

Data Summary: N-Alkylation Reactions

Electrophile	Base	Solvent	Temperature	Key Consideration	Reference
Benzyl Bromide	K₂CO₃	ACN	60°C	Risk of over-alkylation	[12]
3-Phenylpropyl Bromide	Et₃N	MeOH	80°C	Favors mono-alkylation	[13]
Methyl Iodide	K₂CO₃	DMF	RT	High risk of quaternary salt formation	General Knowledge

Core Application: Reductive Amination

Reductive amination is a powerful method for forming C-N bonds by reacting an amine with a carbonyl compound (aldehyde or ketone) in the presence of a reducing agent. It is a milder alternative to direct alkylation and often provides higher yields of secondary amines with fewer side products.

Mechanistic Rationale

This is a one-pot, two-stage process. First, the primary amine condenses with the carbonyl electrophile to form a Schiff base (imine) intermediate, with the elimination of water. Second, a selective reducing agent, typically a hydride source like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN), reduces the imine C=N double bond to the corresponding amine. NaBH(OAc)₃ is particularly effective as it is mild enough not to reduce the starting aldehyde but reactive enough to reduce the generated iminium ion.[14][15]

Caption: Workflow for the Reductive Amination process.

Protocol: Synthesis of N-(4-methoxybenzyl)-1-(thiazol-2-yl)methanamine

This protocol uses p-anisaldehyde as a representative aldehyde.

Materials:

• Thiazol-2-ylmethanamine hydrochloride (TMH)

• p-Anisaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• DIPEA

• 1,2-Dichloroethane (DCE) or DCM, anhydrous

• Acetic acid (catalytic amount, optional)

• Standard work-up and purification reagents

Procedure:

• In a round-bottom flask, dissolve TMH (1.0 eq) in anhydrous DCE.

• Add DIPEA (2.5 eq) and stir for 15 minutes at room temperature.

• Add p-anisaldehyde (1.1 eq). A catalytic amount of acetic acid can be added to facilitate imine formation.

• Stir the mixture for 1-2 hours at room temperature.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Caution: Gas evolution may occur.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Once the reaction is complete, carefully quench by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Data Summary: Reductive Amination Reactions

Carbonyl Compound	Reducing Agent	Solvent	Time (h)	Typical Yield	Reference
Benzaldehyde	NaBH₄ / MeOH	MeOH	-	Good to Excellent	[12]
5-Hydroxymethylfurfural	H₂ / CuAlOₓ catalyst	MeOH	-	>90%	[14]
Various Aldehydes/Ketones	BH₃N(C₂H₅)₃	Toluene	12	70-98%	[15]

Conclusion

Thiazol-2-ylmethanamine hydrochloride is a robust and versatile chemical tool for drug discovery and organic synthesis. Its primary amine handle provides a reliable nucleophilic center for reactions with a wide array of electrophiles. By employing standard protocols for N-acylation, N-alkylation, and reductive amination, researchers can readily access a diverse library of thiazole-containing compounds. The key to success lies in the initial liberation of the free amine with a suitable base and selecting reaction conditions that favor the desired product, whether it be an amide, a secondary amine, or a more complex derivative. The methods outlined in this guide serve as a validated foundation for the synthesis of novel molecular entities built upon this important heterocyclic scaffold.

References

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• Al-Ostoot, F. H., et al. (2021). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. MDPI. Retrieved from [Link]

• Khan, I., et al. (2018). Discovery of Novel Thiazol-2-Amines and Their Analogues as Bioactive Molecules: Design, Synthesis, Docking and Biological Evaluation. PubMed. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Facile synthesis of N-acyl 2-aminobenzothiazoles by NHC- catalyzed direct oxidative amidation of aldehydes. Retrieved from [Link]

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• Results in Chemistry. (2023). Discovery of aminothiazole derivatives as a chemical scaffold for glutaminase inhibition. Retrieved from [Link]

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• NIH. (n.d.). N-(Thiazol-2-yl)acetamide. Retrieved from [Link]

• Belskaya, N. P., et al. (2020). THIAZOLE CORES AS ORGANIC FLUOROPHORE UNITS: SYNTHESIS AND FLUORESCENCE. Retrieved from [Link]

• MDPI. (2020). Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. Retrieved from [Link]

• NIH. (2022). N-Acylated and N-Alkylated 2-Aminobenzothiazoles Are Novel Agents That Suppress the Generation of Prostaglandin E2. Retrieved from [Link]

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• AMI Scientific. (n.d.). Thiazol-2-Ylmethanamine TCI Analytical reagent. Retrieved from [Link]

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Application Note: Thiazol-2-ylmethanamine Hydrochloride in Parallel Synthesis for Drug Discovery

Introduction: The Strategic Value of the Thiazole Moiety

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs and biologically active compounds.[1] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems make it a cornerstone of drug design.[2][3] Thiazole-containing molecules exhibit a vast range of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[3][4] Thiazol-2-ylmethanamine hydrochloride is a versatile and commercially available building block that provides a direct entry point for incorporating this valuable moiety into compound libraries. Its primary amine handle is amenable to a wide array of robust chemical transformations, making it an ideal substrate for parallel synthesis and the rapid generation of diverse molecular entities for high-throughput screening.

This guide provides an in-depth exploration of the use of Thiazol-2-ylmethanamine hydrochloride in solution-phase parallel synthesis, focusing on core reaction protocols, experimental design, and purification strategies tailored for library production.

Physicochemical Properties and Critical Handling Information

Before its application, it is crucial to understand the properties and proper handling of Thiazol-2-ylmethanamine hydrochloride.

Property	Value
CAS Number	850852-85-6
Molecular Formula	C₄H₆N₂S · HCl
Molecular Weight	150.63 g/mol
Appearance	Solid
Storage	2-8°C, under inert atmosphere[5]

Expert Insight: The Importance of In Situ Free-Basing

Thiazol-2-ylmethanamine is supplied as a hydrochloride salt to enhance its stability and shelf-life. In this protonated form, the amine is not nucleophilic and will not participate in the desired reactions.[6] Therefore, the first and most critical step in any reaction protocol is the in situ liberation of the free amine, a process known as free-basing. This is typically achieved by adding at least one molar equivalent of a non-nucleophilic tertiary amine base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIEA), to the reaction mixture.[6] It is imperative to account for this initial acid-base neutralization in addition to any base required by the reaction mechanism itself (e.g., in amide couplings).

Core Applications & Methodologies in Parallel Synthesis

Thiazol-2-ylmethanamine hydrochloride is a powerful building block for generating libraries through several high-yielding and robust reaction classes.

Figure 1: Core reaction pathways for library generation.

Parallel Amide Synthesis

Amide bond formation is one of the most fundamental reactions in medicinal chemistry. By coupling Thiazol-2-ylmethanamine with a diverse library of carboxylic acids, a wide array of novel chemical entities can be generated.

Causality of Reagent Choice: For parallel synthesis, the choice of coupling reagent is dictated by reaction efficiency, mild conditions, and the ease of byproduct removal. While converting acids to acyl chlorides is possible, the use of modern coupling reagents is far more amenable to automation and high-throughput workflows.[7] Reagents like HATU, HBTU, and EDC/HOBt are preferred because they generate water-soluble byproducts that can be easily removed during aqueous workup or solid-phase extraction (SPE).[7][8]

Protocol 1: Parallel Amide Coupling in a 96-Well Plate

• Reagent Preparation:

  • Prepare a 0.2 M stock solution of Thiazol-2-ylmethanamine hydrochloride in anhydrous DMF.

  • Prepare a 0.5 M stock solution of DIEA in anhydrous DMF.

  • In a 96-well plate, dispense 50 µmol of a unique carboxylic acid per well (from a pre-prepared library of acids).

  • Prepare a 0.22 M stock solution of HATU in anhydrous DMF.

• Reaction Execution (Automated or Manual):

  • To each well of the carboxylic acid plate, add 275 µL of the Thiazol-2-ylmethanamine HCl stock solution (1.1 eq).

  • Add 150 µL of the DIEA stock solution (1.5 eq to neutralize HCl and 1.5 eq for coupling, total 3.0 eq).

  • Initiate the reaction by adding 250 µL of the HATU stock solution (1.1 eq).

  • Seal the plate and shake at room temperature for 4-16 hours.

• Workup and Purification:

  • Quench the reaction by adding 500 µL of water to each well.

  • Extract the products by adding 1 mL of ethyl acetate, shaking, and separating the organic layer. This can be automated using liquid handling systems.

  • For higher throughput, products can be purified using 96-well SPE plates (e.g., reverse-phase C18).

  • Alternatively, excess reagents can be removed using scavenger resins.[9]

• Analysis:

  • Analyze each well via LC-MS to confirm product formation and assess purity.

Parallel Reductive Amination

Reductive amination provides a robust method for synthesizing secondary amines by reacting the primary amine with a library of aldehydes or ketones.[10]

Causality of Reagent Choice: The reaction proceeds in two steps: formation of an imine intermediate followed by its reduction.[10] Sodium triacetoxyborohydride (STAB) is an ideal reducing agent for parallel synthesis because it is mild, selective for imines over carbonyls, and does not react with common protic solvents like methanol at an appreciable rate, offering a wide experimental window.

Protocol 2: Parallel Reductive Amination

• Reagent Preparation:

  • Prepare a 0.2 M stock solution of Thiazol-2-ylmethanamine hydrochloride in anhydrous Dichloromethane (DCM) or Dichloroethane (DCE).

  • Prepare a 0.4 M stock solution of DIEA in the same solvent.

  • In a 96-well plate, dispense 50 µmol of a unique aldehyde per well.

• Reaction Execution:

  • To each well, add 275 µL of the Thiazol-2-ylmethanamine HCl stock solution (1.1 eq).

  • Add 138 µL of the DIEA stock solution (1.1 eq) to neutralize the HCl salt.

  • Allow the mixture to shake for 30-60 minutes to facilitate imine formation.

  • Add Sodium Triacetoxyborohydride (STAB) (1.5 eq, ~16 mg) to each well as a solid or from a freshly prepared slurry in DCM.

  • Seal the plate and shake at room temperature for 12-24 hours.

• Workup and Purification:

  • Quench the reaction by adding 500 µL of saturated aqueous sodium bicarbonate solution to each well.

  • Extract with DCM (1 mL).

  • Purify the organic layer using an appropriate SPE plate (e.g., silica or a cation exchange resin to capture the basic product, which is then eluted).

Ugi Four-Component Reaction (Ugi-4CR)

The Ugi reaction is a cornerstone of multicomponent reactions (MCRs), enabling the rapid assembly of complex, peptide-like molecules from four simple starting materials in a single step.[11][12] Using Thiazol-2-ylmethanamine as the amine component allows for the creation of highly diverse libraries with significant structural complexity.[13][14]

Mechanism Insight: The reaction involves the condensation of an amine and a carbonyl (aldehyde/ketone) to form an iminium ion, which is then attacked by an isocyanide and a carboxylic acid in a concerted sequence.[11] The efficiency and atom economy of this reaction are exceptionally high, making it perfect for combinatorial chemistry.

Protocol 3: Parallel Ugi Reaction

• Reagent Preparation:

  • Prepare 0.2 M stock solutions of Thiazol-2-ylmethanamine HCl, a library of aldehydes, a library of carboxylic acids, and a library of isocyanides in methanol.

  • Prepare a 0.2 M stock solution of DIEA in methanol.

• Reaction Execution:

  • In a 96-well plate, dispense 250 µL of the aldehyde solution (50 µmol, 1.0 eq).

  • Add 250 µL of the Thiazol-2-ylmethanamine HCl solution (1.0 eq).

  • Add 250 µL of the DIEA solution (1.0 eq) to form the free amine.

  • Add 250 µL of the carboxylic acid solution (1.0 eq).

  • Finally, add 250 µL of the isocyanide solution (1.0 eq).

  • Seal the plate and shake at room temperature for 24-48 hours.

• Workup and Purification:

  • Often, the Ugi product precipitates from the reaction mixture upon completion or by adding water. The product can be isolated by parallel filtration.[12]

  • If the product is soluble, the solvent can be evaporated, and the residue purified using mass-directed preparative HPLC, a common technique for library purification.[15]

General Workflow for Library Synthesis and Purification

The success of parallel synthesis hinges on an efficient and automatable workflow from reaction setup to final compound analysis.

Figure 2: A generalized workflow for parallel library synthesis.

Purification Strategies: The purification of compound libraries is often the bottleneck. Modern strategies include:

• Solid-Phase Extraction (SPE): Using 96-well plates packed with various media (C18, silica, ion-exchange) to rapidly clean up reactions.[16]

• Scavenger Resins: Polymer-bound reagents that react with and remove excess starting materials or reagents, allowing for purification by simple filtration.[9][17]

• Mass-Directed Preparative HPLC: An automated system that injects the crude reaction mixture, separates components, and uses a mass spectrometer to selectively collect the fraction corresponding to the target product's mass.[15]

Safety and Handling

Thiazol-2-ylmethanamine and its hydrochloride salt should be handled with appropriate care in a well-ventilated fume hood.

• Hazards: Causes severe skin burns and eye damage. Harmful if swallowed or inhaled.[18][19]

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[19]

• Handling: Avoid breathing dust, fumes, or vapors. Wash hands thoroughly after handling.

• Disposal: Dispose of contents and container to an approved waste disposal plant according to local regulations.[18]

Conclusion

Thiazol-2-ylmethanamine hydrochloride is an exceptionally useful building block for parallel synthesis in drug discovery. Its primary amine functionality serves as a versatile anchor for diversification through robust and well-established reactions such as amide coupling, reductive amination, and multicomponent reactions. By leveraging automated liquid handling, parallel reaction blocks, and high-throughput purification techniques, researchers can efficiently generate large, diverse libraries of novel thiazole-containing compounds for biological screening, accelerating the hit-to-lead optimization process.

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• Reddit. (2022). What are your procedures to form amine/amidine/guanidine salts and how do you freebase them? r/chemistry. Available at: [Link]

• ResearchGate. (2019). Design and Solid-Phase Parallel Synthesis of 2,4,5-Trisubstituted Thiazole Derivatives via Cyclization Reaction with a Carbamimidothioate Linker. ResearchGate. Available at: [Link]

• Gong, Y. D., et al. (2013). Novel solid-phase parallel synthesis of N-substituted-2-aminobenzo[d]thiazole derivatives via cyclization reactions of 2-iodophenyl thiourea intermediate resin. ACS Combinatorial Science, 15(1), 35-42. Available at: [Link]

• ResearchGate. (2010). ChemInform Abstract: Two Sequential Multicomponent Reactions: Synthesis of Thiazolidin-4-yl-1,3,4-oxadiazoles under Mild Conditions. ResearchGate. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of Thiazol-2-ylmethanamine Hydrochloride

Introduction

Welcome to the technical support guide for the purification of Thiazol-2-ylmethanamine hydrochloride. This molecule is a vital heterocyclic building block in medicinal chemistry and drug development, frequently utilized in the synthesis of pharmacologically active agents. The purity of this intermediate is paramount, as impurities can lead to unwanted side reactions, impact yield, and introduce contaminants into the final active pharmaceutical ingredient (API).

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the field. It provides not only step-by-step protocols but also the underlying chemical principles to empower researchers to make informed decisions and adapt procedures to their specific reaction outcomes.

Purification Strategy Overview

The optimal purification strategy depends on the nature and quantity of impurities present in the crude reaction mixture. Thiazol-2-ylmethanamine is a primary amine, a characteristic that makes it basic. This basicity is the cornerstone of its most effective purification method: acid-base extraction. Subsequent recrystallization is typically employed to achieve high purity suitable for downstream applications.

Technical Support Center: Optimizing the Synthesis of Thiazol-2-ylmethanamine Hydrochloride

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of Thiazol-2-ylmethanamine hydrochloride. This guide is designed for researchers, medicinal chemists, and process development professionals aiming to improve the yield and purity of this valuable heterocyclic building block. We will move beyond simple procedural lists to explore the underlying chemical principles, troubleshoot common experimental failures, and provide robust, field-tested protocols.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that form the foundation for a successful synthesis campaign.

Q1: What is the most common and direct synthetic pathway to Thiazol-2-ylmethanamine?

The most prevalent and efficient route reported in the literature is the reduction of the commercially available precursor, Thiazole-2-carbonitrile (also known as 2-cyanothiazole). This single-step transformation directly converts the nitrile functional group into the desired primary aminomethyl group. The resulting free base, Thiazol-2-ylmethanamine, is typically isolated as its hydrochloride salt to improve stability and handling.

Alternative multi-step routes, such as those building the thiazole ring via the Hantzsch synthesis, are generally more complex for this specific target.[1][2][3] They often require the synthesis of specialized starting materials and more extensive purification, making the nitrile reduction pathway the preferred method for both lab-scale and scale-up operations.

Q2: What are the primary reducing agents for converting 2-cyanothiazole, and what are their pros and cons?

The choice of reducing agent is the most critical parameter influencing the yield, purity, and safety of the synthesis. The two most common choices are Lithium Aluminum Hydride (LAH) and catalytic hydrogenation with Raney Nickel.

Feature	Lithium Aluminum Hydride (LAH)	Raney Nickel (Raney® Ni)
Reactivity	Extremely high. Reduces most polar multiple bonds (esters, amides, nitriles).[4][5]	High, but more selective. Primarily used for hydrogenating multiple bonds and desulfurization.[6][7]
Conditions	Anhydrous, non-protic ether solvents (e.g., THF, Diethyl Ether). Typically 0°C to reflux.[4]	Hydrogen gas (from balloon pressure to high-pressure autoclaves). Protic solvents like ethanol or methanol are common.[6][8]
Advantages	- Fast reaction times. - High conversion and typically good yields. - Well-established reagent.[9]	- Milder conditions (can be run at RT). - Easier workup (catalyst is filtered off). - Safer to handle on a large scale than LAH.
Disadvantages	- Highly pyrophoric ; reacts violently with water and protic solvents.[9] - Requires strict anhydrous techniques. - Workup can be challenging (formation of aluminum salts).	- Pyrophoric when dry ; typically handled as a slurry.[7] - Catalyst activity can be variable. - Requires a hydrogen source and specialized pressure equipment for optimal results.
Troubleshooting	Often related to reagent deactivation by moisture or incomplete quenching during workup.	Issues usually stem from catalyst poisoning, poor activity, or inefficient hydrogen transfer.

Q3: How is the final hydrochloride salt typically formed and isolated?

Once the reduction is complete and the free base has been isolated, it is converted to the hydrochloride salt. This is crucial for stability, as primary amines can be susceptible to oxidation and are often oils or low-melting solids that are difficult to handle.

The standard procedure involves dissolving the purified free base in a suitable anhydrous solvent (e.g., diethyl ether, isopropanol, or ethyl acetate) and introducing anhydrous hydrogen chloride. This can be done in two ways:

• Bubbling HCl Gas: Gaseous HCl is passed through the solution, causing the salt to precipitate. This method is highly effective but requires a cylinder of corrosive gas.

• Using a Solution of HCl: A commercially available solution of HCl in an organic solvent (e.g., 4M HCl in 1,4-dioxane or 2M HCl in diethyl ether) is added dropwise to the solution of the amine.[10]

The resulting solid precipitate is then isolated by filtration, washed with a non-polar solvent like cold ether to remove any non-basic impurities, and dried under vacuum.

Section 2: Troubleshooting Guide - The Nitrile Reduction Step

This is the most critical stage of the synthesis where yield is often compromised.

Problem 1: Low or No Conversion of 2-Cyanothiazole Starting Material

Symptom: TLC or GC-MS analysis shows a significant amount of unreacted 2-cyanothiazole after the expected reaction time.

Root Cause Analysis & Solutions (Using LAH)

• Cause A: Deactivated LAH Reagent. LAH is extremely sensitive to moisture and air. An old bottle or one that has been opened frequently may have a partially hydrolyzed, inactive grey crust.

  • Solution: Always use a fresh bottle of LAH or a recently opened one stored under an inert atmosphere (Argon or Nitrogen). For quantitative work, the active hydride content of the LAH solution can be determined via titration.

• Cause B: Presence of Moisture in the Reaction. Trace amounts of water in the solvent or on the glassware will rapidly quench the LAH, reducing the number of hydride equivalents available for the reaction.

  • Solution: Ensure all glassware is oven-dried or flame-dried immediately before use. Use freshly distilled, anhydrous solvents (e.g., THF from a sodium/benzophenone still). The reaction should be run under a strict inert atmosphere.

• Cause C: Insufficient Stoichiometry. The reduction of a nitrile to an amine consumes two equivalents of hydride (H⁻). First, the nitrile is reduced to an imine-aluminum complex, which is then reduced to the amine-aluminum complex.

  • Solution: A theoretical minimum of 0.5 molar equivalents of LiAlH₄ is needed (since each LAH provides 4 hydrides). However, it is standard practice to use a moderate excess, typically 1.0 to 1.5 molar equivalents , to account for any incidental quenching and ensure the reaction goes to completion.

Root Cause Analysis & Solutions (Using Raney Nickel)

• Cause A: Inactive Catalyst. Raney Nickel is a "spongy," high-surface-area catalyst containing adsorbed hydrogen.[7] Its activity can degrade over time or if it was improperly prepared/stored.

  • Solution: Use commercially available, active Raney Ni slurry. Ensure the catalyst has not been exposed to air for prolonged periods. The activity is highly dependent on the preparation method, which involves leaching an Al-Ni alloy with NaOH.[6][11]

• Cause B: Insufficient Hydrogen. The reaction is a catalytic hydrogenation. If the hydrogen supply is inadequate, the reaction will stall.

  • Solution: For lab scale, ensure the balloon of H₂ remains inflated. For larger scales or faster reactions, use a Parr shaker or a similar hydrogenation apparatus to ensure good mixing and a positive pressure of hydrogen (e.g., 50 psi).

• Cause C: Catalyst Poisoning. The thiazole ring contains sulfur. While Raney Ni is famously used for desulfurization, certain sulfur-containing impurities or coordination modes could potentially inhibit the catalyst surface.[7][12]

  • Solution: Ensure the 2-cyanothiazole starting material is of high purity. Increase the catalyst loading (e.g., from 10 wt% to 50 wt%) to provide more active sites.

Section 3: Troubleshooting Guide - Salt Formation & Isolation

Problem 2: Product "Oils Out" and Fails to Crystallize as a Solid HCl Salt

Symptom: Upon adding the HCl solution, a sticky, unfilterable oil or gum forms instead of a fine crystalline powder.

• Cause A: Presence of Water. Even small amounts of water can interfere with crystallization, leading to the formation of a hygroscopic, oily hydrate.

  • Solution: Ensure the free base amine has been thoroughly dried before dissolution (e.g., using anhydrous MgSO₄ or Na₂SO₄ and filtering). Use anhydrous solvents for the salt formation and an anhydrous source of HCl (gas or a certified anhydrous solution).

• Cause B: Impurities Inhibiting Crystallization. The presence of unreacted starting material or side products can act as crystal growth inhibitors.

  • Solution: The free base amine should be purified before salt formation. This can be achieved by a quick silica gel plug filtration (eluting with a solvent system like 5-10% Methanol in Dichloromethane) or, if necessary, full column chromatography.

• Cause C: Incorrect Solvent Choice. The ideal solvent for precipitation should readily dissolve the free base but have very low solubility for the hydrochloride salt.

  • Solution: Diethyl ether and Methyl tert-butyl ether (MTBE) are excellent choices as they are non-polar and typically afford fine powders. If the amine is not very soluble in ether, it can be dissolved in a minimum amount of methanol or isopropanol, and then ether can be added as an anti-solvent before or during the HCl addition.

Section 4: Experimental Protocols

Protocol 1: Reduction of 2-Cyanothiazole using LiAlH₄

Safety Note: LiAlH₄ reacts violently with water and is pyrophoric. All operations must be conducted in a fume hood under an inert atmosphere.

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a nitrogen inlet, and a dropping funnel. Allow to cool to room temperature under a stream of nitrogen.

• Reagent Addition: Suspend Lithium Aluminum Hydride (1.2 eq) in anhydrous THF (approx. 0.5 M concentration) in the flask and cool the slurry to 0°C using an ice bath.

• Substrate Addition: Dissolve Thiazole-2-carbonitrile (1.0 eq) in anhydrous THF and add it to the dropping funnel. Add the nitrile solution dropwise to the stirred LAH slurry at a rate that maintains the internal temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours, or until TLC/GC-MS analysis indicates complete consumption of the starting material.

• Workup (Fieser Method): Cool the reaction back down to 0°C. Cautiously and slowly add, in sequence:

  • 'X' mL of water (where X = grams of LAH used).

  • 'X' mL of 15% aqueous NaOH.

  • '3X' mL of water.

• Isolation: Stir the resulting white, granular precipitate vigorously for 30 minutes. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with THF and ethyl acetate.

• Purification: Combine the organic filtrates and evaporate the solvent under reduced pressure to yield the crude Thiazol-2-ylmethanamine free base as an oil. Purify by column chromatography if necessary.

Protocol 2: Hydrochloride Salt Formation

• Dissolution: Dissolve the purified free base (1.0 eq) in anhydrous diethyl ether (or MTBE).

• Precipitation: While stirring, slowly add a 2.0 M solution of HCl in diethyl ether (1.05 eq). A white precipitate should form immediately.

• Isolation: Stir the slurry for 30 minutes. Collect the solid by vacuum filtration.

• Washing & Drying: Wash the filter cake with a small amount of cold diethyl ether and dry under high vacuum to a constant weight.

Section 5: Visualization of Workflow and Logic

General Synthesis & Troubleshooting Workflow

Caption: General workflow for the synthesis and purification of Thiazol-2-ylmethanamine HCl.

Decision Tree for Low Yield in Reduction Step

Caption: Troubleshooting decision tree for addressing low conversion in the nitrile reduction step.

References

• Organic Chemistry Portal. Thiazole synthesis. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. [Link]

• Chem Help ASAP. Hantzsch Thiazole Synthesis. [Link]

• Wikipedia. Thiazole. [Link]

• MDPI. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiazole. [Link]

• ResearchGate. Reduction of Derivatives of α-Arylidene-α-(2-Thiazolyl)acetonitrile with Lithium Aluminum Hydride. [Link]

• CUTM Courseware. Thiazole. [Link]

• Wikipedia. Raney nickel. [Link]

• University of Cambridge. Experiment 5 Reductions with Lithium Aluminium Hydride. [Link]

• ResearchGate. Facile one-pot synthesis of thiazol-2(3H)-imine derivatives from α-active methylene ketones. [Link]

• Indian Academy of Sciences. Raney Nickel Reductions-Part I. [Link]

• Google Patents.

• Slideshare. Synthesis of Thiazole - Reactions of Thiazole - Medicinal uses of Thiazole. [Link]

• MDPI. Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. [Link]

• PubMed Central. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. [Link]

• YouTube. Lithium Aluminium Hydride LiAlH4: Reduction of Nitriles, Azides, Nitro, Epoxides, Alkyl halides etc. [Link]

• BYJU'S. Lithium aluminium hydride, also known as LAH, is a reducing agent that is commonly used in modern organic synthesis. [Link]

• Master Organic Chemistry. Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link]

• Master Organic Chemistry. Reagent Friday: Raney Nickel. [Link]

• Der Pharma Chemica. Synthesis of novel 2-amino thiazole derivatives. [Link]

• Google Patents. CN111848546B - A kind of 2-(aminomethyl)thiazole-5-carbonitrile and its synthetic method.

• PubMed Central. Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. [Link]

• University of Groningen. Synthesis of Thiazol-2-yl Urea Derivatives, Antibacterial Agents. [Link]

• YouTube. Raney Nickel Reduction. [Link]

• YouTube. Raney Nickel Reduction Mechanism. [Link]

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Thiazol-2-ylmethanamine hydrochloride storage and handling precautions

Welcome to the technical support guide for Thiazol-2-ylmethanamine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to ensure safe and effective handling and use of this compound in an experimental setting. As a Senior Application Scientist, my goal is to provide you with not just procedures, but the scientific reasoning behind them to empower your research.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the storage, handling, and properties of Thiazol-2-ylmethanamine hydrochloride.

Q1: What are the ideal storage conditions for Thiazol-2-ylmethanamine hydrochloride?

Proper storage is critical to maintain the integrity and stability of the compound. Thiazol-2-ylmethanamine hydrochloride should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[1][2] Several suppliers recommend a specific storage temperature of 2-8°C.[3][4] It is also advised to store the compound under an inert atmosphere and protected from light.[3][4] Exposure to moisture should be avoided as hydrochloride salts can be hygroscopic.[1][5]

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

Thiazol-2-ylmethanamine hydrochloride is classified as a hazardous substance, causing skin irritation, serious eye irritation, and potential respiratory irritation. Therefore, a comprehensive suite of PPE is required. This includes:

• Eye/Face Protection: Safety goggles with side-shields or a face shield.[3][6]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Always inspect gloves before use and use proper glove removal technique to avoid skin contact.[1]

• Skin and Body Protection: A lab coat or impervious clothing is necessary to prevent skin contact.[3][6]

• Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1][3][6] If dust or aerosols are generated, a suitable respirator may be required.

Q3: How should I properly dispose of Thiazol-2-ylmethanamine hydrochloride waste?

All waste containing this compound should be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[7] Do not allow the product to enter drains or waterways.[2][6] Dispose of the contents and container to an approved waste disposal plant.[7]

Q4: What are the known chemical incompatibilities of this compound?

Thiazol-2-ylmethanamine hydrochloride should be kept away from strong oxidizing agents.[1][5] It is also important to avoid sources of ignition such as heat, sparks, and open flames.[1][5][6]

Troubleshooting Guides

This section provides systematic approaches to common experimental challenges encountered with Thiazol-2-ylmethanamine hydrochloride.

Guide 1: Troubleshooting Solubility Issues

Difficulty in dissolving Thiazol-2-ylmethanamine hydrochloride can be a source of experimental variability. While specific solubility data in various solvents is not always readily available, its hydrochloride salt form suggests solubility in polar solvents.

Problem: The compound is not dissolving as expected in my chosen solvent.

Troubleshooting Steps:

• Verify Solvent Choice:

  • Aqueous Buffers: Due to the hydrochloride salt, solubility is expected in aqueous solutions. Check the pH of your buffer, as the solubility of amine salts can be pH-dependent. Acidic pH generally favors solubility.

  • Polar Organic Solvents: Consider solvents like DMSO or DMF for stock solutions.

• Gentle Heating: If appropriate for your experiment and the compound's stability, gentle warming (e.g., to 37°C) can aid dissolution. Avoid excessive heat, which could lead to degradation.

• Sonication: Using a sonicator bath can help break up solid particles and enhance the rate of dissolution.

• Fresh Solvent: Ensure your solvent has not been contaminated and is of high purity.

• Compound Integrity: If solubility issues persist, consider the possibility of compound degradation. Refer to the storage conditions to ensure it has been stored correctly.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol outlines the steps for safely preparing a stock solution of Thiazol-2-ylmethanamine hydrochloride.

Materials:

• Thiazol-2-ylmethanamine hydrochloride powder

• Appropriate solvent (e.g., sterile water, PBS, or DMSO)

• Calibrated analytical balance

• Chemical fume hood

• Appropriate PPE (lab coat, gloves, safety goggles)

• Sterile conical tubes or vials

• Vortex mixer or sonicator

Procedure:

• Pre-calculation: Determine the required mass of the compound to achieve the desired stock solution concentration and volume.

• Safety First: Don all required PPE and perform all handling steps within a certified chemical fume hood.[1]

• Weighing: Tare a sterile weighing boat on the analytical balance. Carefully weigh the calculated amount of Thiazol-2-ylmethanamine hydrochloride powder.

• Transfer: Transfer the powder to a sterile conical tube or vial.

• Solubilization: Add a portion of the chosen solvent to the tube. Vortex or sonicate the mixture until the solid is completely dissolved.

• Final Volume Adjustment: Once dissolved, add the remaining solvent to reach the final desired volume.

• Labeling and Storage: Clearly label the tube with the compound name, concentration, solvent, date of preparation, and your initials. Store the stock solution at the recommended temperature, typically -20°C or -80°C for long-term stability, and protect it from light.

Data and Visualizations

Table 1: Summary of Storage and Handling Recommendations

Parameter	Recommendation	Source(s)
Storage Temperature	2-8°C is commonly recommended. A cool, dry place is essential.	[3][4]
Storage Conditions	Tightly sealed container, under inert gas, protected from light and moisture.	[1][3][4]
Required PPE	Safety goggles, chemical-resistant gloves, lab coat.	[3][6]
Handling Area	Well-ventilated area or chemical fume hood.	[1][3][6]
Incompatible Materials	Strong oxidizing agents.	[1][5]
Conditions to Avoid	Heat, sparks, open flames, exposure to moisture.	[1][5]

Diagram 1: Safe Handling Workflow

Caption: Workflow for safe handling of Thiazol-2-ylmethanamine hydrochloride.

Diagram 2: Troubleshooting Solubility Issues

Caption: Decision tree for troubleshooting solubility problems.

References

• AK Scientific, Inc. (n.d.). Safety Data Sheet: (5-Methyl-1,3,4-thiadiazol-2-yl)methanamine Hydrochloride.
• Sigma-Aldrich. (2024). Safety Data Sheet.
• CymitQuimica. (2024). Safety Data Sheet: (2-Methylthiazol-4-yl)methanamine;hydrochloride.
• ChemScene. (n.d.). Safety Data Sheet.
• Cytiva. (2025). Safety Data Sheet.
• Fluorochem. (2024). Safety Data Sheet: (4-(Trifluoromethyl)thiazol-2-yl)methanamine.
• Ambeed.com. (n.d.). 55661-33-1|Thiazol-2-ylmethanamine.
• Tokyo Chemical Industry Co., Ltd. (n.d.). Thiazol-2-ylmethanamine 55661-33-1.
• Merck Millipore. (2025). Safety Data Sheet.
• Thermo Fisher Scientific. (2021). Safety Data Sheet: Thiazole.
• Sigma-Aldrich. (n.d.). Thiazol-2-ylmethanamine hydrochloride | 850852-85-6.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9256, Thiazole.
• Santa Cruz Biotechnology, Inc. (n.d.). 1,3-thiazol-2-ylmethanamine | CAS 55661-33-1.
• BLD Pharm. (n.d.). 55661-33-1|Thiazol-2-ylmethanamine.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2756507, 1,3-Thiazol-2-ylmethanamine.
• BLD Pharm. (n.d.). 96-50-4|Thiazol-2-amine.
• BLDpharm. (n.d.). 908591-25-3|1-(2-Isopropylthiazol-4-yl)-N-methylmethanamine hydrochloride.
• TCI AMERICA. (n.d.). Thiazol-2-ylmethanamine | 55661-33-1.
• TCI EUROPE N.V. (n.d.). Thiazol-2-ylmethanamine 55661-33-1.
• Tokyo Chemical Industry Co., Ltd. (APAC). (n.d.). Thiazol-2-ylmethanamine 55661-33-1. Retrieved from Tokyo Chemical Industry Co., Ltd. (APAC).

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Technical Support Guide: Troubleshooting Side Products in Thiazol-2-ylmethanamine Hydrochloride Synthesis

Welcome to the technical support center for the synthesis of Thiazol-2-ylmethanamine hydrochloride. This guide is designed for researchers, chemists, and drug development professionals who utilize this critical building block. Our goal is to provide in-depth, field-proven insights into the common side products encountered during its synthesis, offering not just solutions but a foundational understanding of their formation. By anticipating and addressing these challenges, you can significantly improve yield, purity, and the overall efficiency of your synthetic workflow.

Thiazol-2-ylmethanamine is a vital intermediate in medicinal chemistry, forming the structural core of numerous pharmacologically active agents.[1][2] However, its synthesis is often plagued by the formation of closely related impurities that can be difficult to separate and may compromise downstream applications. This document serves as a troubleshooting manual and a collection of frequently asked questions to navigate these synthetic hurdles.

Common Synthetic Pathways

Understanding the potential side products begins with understanding the synthetic route employed. While several methods exist for constructing thiazole rings, the introduction of the 2-aminomethyl group typically proceeds via one of three major pathways.[3][4][5]

Caption: Primary synthetic routes to Thiazol-2-ylmethanamine.

Troubleshooting Guide: A Question & Answer Approach

This section addresses specific experimental issues by linking observable problems to their underlying chemical causes.

Q1: My final product's NMR shows an unexpected triplet and complex multiplet, and the mass spectrum has a peak at M+113 relative to my product. What is this impurity?

Answer: This is a classic signature of N,N-bis(thiazol-2-ylmethyl)amine , the secondary amine byproduct. It is the most common and often most challenging impurity to remove, particularly when using the reductive amination pathway.

• Causality (Mechanism): Reductive amination proceeds via an imine or iminium ion intermediate.[6][7] The desired product, Thiazol-2-ylmethanamine, is a primary amine and remains nucleophilic under the reaction conditions. It can compete with the ammonia source (e.g., NH₃, NH₄OAc) and react with a second molecule of thiazole-2-carboxaldehyde. This forms a new iminium ion, which is then reduced to the secondary amine side product. This process is a form of over-alkylation.[8]

Caption: Competing pathways leading to desired product vs. side product.

• Troubleshooting & Mitigation:

  • Increase Excess of Ammonia Source: Use a large stoichiometric excess of the ammonia source (e.g., 10-20 equivalents of ammonium acetate). This statistically favors the formation of the primary imine over the secondary iminium ion.

  • Slow Addition of Reducing Agent: Add the reducing agent slowly to the mixture of the aldehyde and ammonia source. This keeps the concentration of the primary amine product low at any given time, reducing its chance to react further.

  • Choice of Amine Source: Using a protected ammonia equivalent, such as hydroxylamine followed by reduction, or employing a Gabriel synthesis from 2-(chloromethyl)thiazole can circumvent this issue entirely.[9]

Q2: I see a significant amount of (Thiazol-2-yl)methanol in my crude product. How did this alcohol form, and how can I prevent it?

Answer: The presence of (Thiazol-2-yl)methanol indicates the direct reduction of the thiazole-2-carboxaldehyde starting material. This occurs when the reducing agent is not sufficiently selective for the iminium ion over the carbonyl group.

• Causality (Reagent Selectivity): The success of a one-pot reductive amination hinges on the reducing agent's ability to reduce the C=N bond of the imine/iminium ion much faster than the C=O bond of the aldehyde.

  • Less Selective Reagents: Sodium borohydride (NaBH₄) is a powerful reducing agent that can readily reduce both aldehydes and imines.[10] Its use often leads to significant alcohol byproduct formation.

  • More Selective Reagents: Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) are milder and more selective.[10][11] They are significantly more reactive towards the protonated iminium ion, which is the predominant species at a slightly acidic pH (typically 5-7), than towards the neutral aldehyde. STAB is often preferred as it is less toxic than cyanoborohydride.[11]

• Troubleshooting & Mitigation:

  • Switch to a Selective Reducing Agent: Replace NaBH₄ with NaBH(OAc)₃ (STAB) or NaBH₃CN. This is the most effective solution.

  • Control pH: Maintain a slightly acidic pH (5-7) when using NaBH₃CN. This ensures the imine is protonated to the more reactive iminium ion, accelerating the desired reduction.[11]

  • Two-Step Procedure: If only NaBH₄ is available, a two-step process can be effective. First, form the imine by stirring the aldehyde and ammonia source in a solvent like methanol for a few hours. Once imine formation is complete (monitored by TLC or GC-MS), then add the NaBH₄.

Q3: My reaction is sluggish, and a significant amount of aldehyde starting material remains. What is causing the incomplete conversion?

Answer: Incomplete conversion in a reductive amination is almost always traced back to inefficient imine formation.

• Causality (Reaction Equilibrium): The condensation of the aldehyde and the ammonia source to form an imine is a reversible equilibrium reaction that liberates water.

  • pH is Critical: The reaction is typically acid-catalyzed. If the pH is too high (basic), the catalytic acid is absent. If the pH is too low (strongly acidic), the amine nucleophile becomes fully protonated and non-nucleophilic. An optimal pH of 5-7 is a delicate balance.[11]

  • Water Removal: The presence of excess water can push the equilibrium back towards the starting materials.

• Troubleshooting & Mitigation:

  • Verify and Adjust pH: Use a pH meter or pH paper to ensure the reaction medium is in the optimal 5-7 range. Acetic acid is a common and effective catalyst.

  • Use a Dehydrating Agent: Add a mild dehydrating agent like molecular sieves (3Å or 4Å) to the reaction mixture to sequester the water formed during imine formation and drive the equilibrium forward.

  • Solvent Choice: While methanol is common, a less protic solvent like dichloroethane (DCE) or tetrahydrofuran (THF), especially when using STAB, can be beneficial.[10]

Frequently Asked Questions (FAQs)

What are the most common impurities and how can I detect them?

The most common impurities are route-dependent. A summary is provided in the table below. The best analytical methods for detection are a combination of Liquid Chromatography-Mass Spectrometry (LC-MS) for detecting masses and High-Performance Liquid Chromatography (HPLC) for quantification, along with Nuclear Magnetic Resonance (NMR) for structural confirmation.

Impurity/Side Product	Common Route	Molecular Weight ( g/mol )	Key Analytical Signatures
(Thiazol-2-yl)methanol	Reductive Amination	115.15	MS: [M+H]⁺ at 116. NMR: Singlet ~4.7 ppm (-CH₂OH).
N,N-bis(thiazol-2-ylmethyl)amine	Reductive Amination, Substitution	211.31	MS: [M+H]⁺ at 212. NMR: Characteristic triplet for the -NH- proton.
Thiazole-2-carboxaldehyde	Reductive Amination	113.13	MS: [M+H]⁺ at 114. NMR: Aldehyde proton singlet ~9.8 ppm.
2-(Chloromethyl)thiazole	Substitution	133.59	MS: Isotopic pattern for Chlorine. NMR: Singlet ~4.8 ppm (-CH₂Cl).

What is the best general purification strategy?

A two-stage approach is highly effective:

• Aqueous Workup: After quenching the reaction, perform an acid-base extraction. The amine products are basic and will move into an acidic aqueous layer (e.g., 1M HCl), leaving non-basic impurities like the alcohol byproduct or unreacted aldehyde in the organic layer. Basifying the aqueous layer (e.g., with NaOH) and re-extracting into an organic solvent (e.g., DCM, EtOAc) will recover the crude amine mixture.

• Purification:

  • Column Chromatography: Silica gel chromatography can separate the primary amine from the less polar secondary amine and other impurities. A gradient elution from a non-polar solvent (e.g., Hexane) to a more polar mixture (e.g., Ethyl Acetate/Methanol or DCM/Methanol with a small amount of triethylamine or ammonia) is typically effective.

  • Crystallization of the Hydrochloride Salt: This is an excellent final purification step. Dissolving the purified free-base in a suitable solvent (e.g., isopropanol, ethanol, or diethyl ether) and adding a solution of HCl (e.g., HCl in ether or isopropanol) will precipitate the hydrochloride salt, often in high purity.

How do I properly form the hydrochloride salt for stability and storage?

The free-base of Thiazol-2-ylmethanamine can be unstable and prone to discoloration over time. Conversion to the hydrochloride salt enhances stability for long-term storage.

Protocol: Hydrochloride Salt Formation

• Dissolution: Dissolve the purified free-base of Thiazol-2-ylmethanamine in a minimal amount of a suitable anhydrous solvent (e.g., anhydrous ethanol, isopropanol, or diethyl ether).

• Acidification: While stirring, slowly add a stoichiometric amount (1.0 equivalents) of a commercially available solution of HCl in an organic solvent (e.g., 2M HCl in diethyl ether or 4M HCl in 1,4-dioxane). Addition should be dropwise.

• Precipitation: The hydrochloride salt will typically precipitate as a white or off-white solid. If precipitation is slow, the solution can be cooled in an ice bath.

• Isolation: Collect the solid product by vacuum filtration.

• Washing: Wash the filter cake with a small amount of cold, anhydrous solvent (e.g., diethyl ether) to remove any residual impurities.

• Drying: Dry the solid product under high vacuum to remove all traces of solvent. Store the final product in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at a low temperature (2-8 °C).[12]

References

Sources

• 1. mdpi.com [mdpi.com]
• 2. Benign Synthesis of Fused-thiazoles with Enone-based Natural Products and Drugs for Lead Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. bepls.com [bepls.com]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 8. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 9. mjas.analis.com.my [mjas.analis.com.my]
• 10. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. 55661-33-1|Thiazol-2-ylmethanamine|BLD Pharm [bldpharm.com]

Optimization of reaction conditions for Thiazol-2-ylmethanamine hydrochloride

Answering the call for a robust, field-tested guide, this Technical Support Center provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions for the synthesis and optimization of Thiazol-2-ylmethanamine hydrochloride. As Senior Application Scientists, we move beyond simple protocols to explain the causality behind experimental choices, ensuring both success and a deeper understanding of the underlying chemistry.

Introduction: The Synthetic Challenge

Thiazol-2-ylmethanamine is a valuable building block in medicinal chemistry, forming the backbone of numerous biologically active compounds.[1][2] However, its synthesis is not without challenges. Issues such as low yields, difficult purifications, and the inherent stability of the thiazole ring can impede progress. This guide is designed to be a definitive resource for overcoming these common hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to Thiazol-2-ylmethanamine hydrochloride, and what are their relative pros and cons?

There are several established methods, each with distinct advantages and disadvantages. The choice of route often depends on the available starting materials, scale, and required purity.

Table 1: Comparison of Major Synthetic Routes

Synthetic Route	Starting Material	Key Reagents	Pros	Cons
Nitrile Reduction	Thiazole-2-carbonitrile	LiAlH₄ (LAH) or H₂/Raney Ni	High yield, direct conversion.	LAH is hazardous and moisture-sensitive; requires strictly anhydrous conditions.[3][4]
Reductive Amination	Thiazole-2-carbaldehyde	NH₃/NH₄Cl, NaBH₃CN or NaBH(OAc)₃	Milder conditions than LAH, avoids multiple alkylations.[5][6]	Imine formation can be sluggish; requires careful pH control.[7]
Boc-Protected Route	Boc-glycinate	Lawesson's reagent, Bromoacetaldehyde	Good for complex derivatives, mild final deprotection step.[8]	Multi-step, potentially lower overall yield.

| Hantzsch Synthesis Variant | Thioamide derivative, α-halo ketone equivalent | Varies | Convergent, builds the core ring structure.[9][10][11] | Can have regioselectivity issues and byproduct formation.[9] |

Q2: How stable is the Thiazol-2-ylmethanamine product and its intermediates? What are the best storage practices?

Stability is a critical concern. The thiazole ring can be susceptible to degradation under certain conditions.

• pH Sensitivity : The thiazole ring can undergo hydrolysis, particularly in strongly alkaline or acidic conditions, which can lead to ring-opening.[12] It is crucial to control the pH during workup and purification.

• Oxidation : The sulfur atom in the thiazole ring is a potential site for oxidation, which can form sulfoxides or sulfones, altering the molecule's properties.[12] Avoid strong oxidizing agents unless intended.

• Storage :

  • Solid Form : As the hydrochloride salt, the compound is generally stable. Store in a cool, dark, and dry place, preferably under an inert atmosphere (N₂ or Ar) to minimize moisture and oxidation.[12]

  • Solutions : Prepare solutions fresh whenever possible. If storage is necessary, use anhydrous solvents, aliquot into single-use vials to prevent freeze-thaw cycles, and store at -20°C, protected from light.[12]

Q3: What are the most effective methods for purifying Thiazol-2-ylmethanamine hydrochloride?

Purification of this polar, salt-based compound can be challenging.

• Crystallization : This is the preferred method for final purification. A common procedure involves dissolving the crude product in a minimal amount of a hot polar solvent (e.g., methanol, ethanol) and adding a less polar co-solvent (e.g., diethyl ether, ethyl acetate) to induce precipitation.

• Acid-Base Workup : Before final isolation, an acid-base extraction can remove non-basic impurities. Dissolve the crude free-base in an organic solvent, wash with a mild base (e.g., aq. NaHCO₃), extract the aqueous layer with fresh solvent, combine organic layers, dry, and then precipitate the HCl salt by adding a solution of HCl in an anhydrous solvent (e.g., HCl in dioxane or ether).

• Column Chromatography : This can be difficult due to the high polarity of the salt. If necessary, use a polar stationary phase like silica gel with a polar mobile phase, often containing a small amount of a basic modifier like triethylamine or ammonia in methanol to suppress streaking of the free-base. The collected fractions containing the free-base are then combined and converted to the hydrochloride salt.

Troubleshooting Guide

Issue 1: Low or No Product Yield in Nitrile Reduction with LiAlH₄

You've set up the reduction of Thiazole-2-carbonitrile with Lithium aluminum hydride (LAH), but the reaction is sluggish or has failed.

Potential Causes & Solutions

• Inactive LAH Reagent : LAH reacts violently with water and is readily deactivated by atmospheric moisture.[4]

  • Solution : Always use a fresh bottle of LAH or a freshly opened container. Handle the reagent rapidly in a glovebox or under a strong stream of inert gas (Argon or Nitrogen). Never use grey, chunky LAH; it should be a fine, white to light-grey powder.

• Wet Solvent/Glassware : Trace amounts of water will quench the LAH.

  • Solution : Use anhydrous solvents (e.g., freshly distilled THF over sodium/benzophenone). Ensure all glassware is oven-dried or flame-dried under vacuum immediately before use.

• Incomplete Quenching/Workup : The workup for LAH reactions is critical for liberating the amine from the aluminum-nitrogen complexes that form.[3][13]

  • Solution : Follow a validated quenching procedure meticulously. A common method (the Fieser workup) involves the sequential, dropwise addition at 0 °C of 'x' mL of water, followed by 'x' mL of 15% aqueous NaOH, and finally '3x' mL of water, where 'x' is the mass of LAH used in grams. Stirring vigorously should produce a granular, white precipitate that is easily filtered.

Experimental Protocol: LAH Reduction of Thiazole-2-carbonitrile

• Setup : Under an N₂ atmosphere, add Lithium aluminum hydride (1.5 eq.) to a flame-dried, three-neck flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer.

• Solvent : Add anhydrous THF (10 volumes) via cannula.

• Addition : Cool the suspension to 0 °C in an ice bath. Add a solution of Thiazole-2-carbonitrile (1.0 eq.) in anhydrous THF dropwise via the dropping funnel over 30 minutes.

• Reaction : After addition, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours, monitoring by TLC (e.g., 10% MeOH in DCM with 1% NH₄OH).

• Quenching : Cool the reaction to 0 °C. Cautiously and slowly add water (1 vol relative to LAH mass), followed by 15% NaOH (aq) (1.5 vol), and finally water (3 vol).

• Isolation : Allow the mixture to warm to room temperature and stir for 1 hour. Filter the resulting solids through a pad of Celite®, washing thoroughly with ethyl acetate. Concentrate the filtrate under reduced pressure to yield the crude free-base amine.

Caption: Decision workflow for troubleshooting low yield in LAH reductions.

Issue 2: Byproduct Formation in Reductive Amination

You are performing a reductive amination of Thiazole-2-carbaldehyde but observe significant byproducts, such as the corresponding alcohol or dialkylated amines.

Potential Causes & Solutions

• Premature Aldehyde Reduction : The reducing agent can reduce the starting aldehyde to Thiazol-2-ylmethanol if it is too reactive or if imine formation is too slow.[7]

  • Solution : Use a milder, imine-selective reducing agent like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃).[5][6] These reagents are less reactive towards aldehydes and ketones at the slightly acidic pH required for imine formation.

• Slow Imine Formation : Reductive amination is a two-step process in one pot: imine formation followed by reduction. If the first step is slow, side reactions dominate.

  • Solution : Imine formation is often catalyzed by mild acid (e.g., acetic acid). Optimize the pH of the reaction; a range of 5-6 is typically effective. You can also use a dehydrating agent, like molecular sieves, to drive the imine formation equilibrium forward.

• Over-Alkylation : The desired primary amine product can react with another molecule of the aldehyde to form a secondary amine.

  • Solution : Use a large excess of the ammonia source (e.g., ammonium acetate or a solution of ammonia in methanol) to favor the formation of the primary amine. A stepwise procedure, where the imine is formed first and then the reducing agent is added, can also provide better control.[6]

Caption: Reaction pathways in reductive amination showing desired product and common side products.

Issue 3: Difficulty in Final Product Isolation and Salt Formation

The reaction is complete, but precipitating the final hydrochloride salt results in an oil or a tacky solid that is difficult to handle and purify.

Potential Causes & Solutions

• Residual Water or Polar Solvents : The presence of water or highly polar solvents like methanol can prevent the clean crystallization of the HCl salt, leading to oils.

  • Solution : After the workup, ensure the organic solution containing the free-base is thoroughly dried, for instance with anhydrous MgSO₄ or Na₂SO₄. If the reaction was run in a protic solvent like methanol, evaporate it completely and re-dissolve the crude free-base in an anhydrous, less polar solvent like dichloromethane (DCM) or ethyl acetate before attempting salt formation.

• Incorrect Stoichiometry of HCl : Adding a large excess of HCl can lead to the formation of hygroscopic dihydrochloride salts or simply result in an acidic, oily mixture.

  • Solution : Use a calculated amount of HCl (1.0 to 1.1 equivalents). A solution of HCl in an anhydrous solvent (e.g., 2M HCl in diethyl ether, or 4M HCl in 1,4-dioxane) allows for more precise addition than bubbling HCl gas. Add the HCl solution dropwise to a stirred solution of the free-base at 0 °C.

• Presence of Impurities : Impurities can act as crystal growth inhibitors.

  • Solution : If direct crystallization fails, purify the free-base first using a quick filtration through a plug of silica gel or by performing a full column chromatography if necessary. Once the free-base is pure, attempt the salt formation again.

References

• CN104370851A - Synthesis method of 2-aminomethyl-thiazole hydrochloride.

• Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica. [Link]

• 2-Aminothiazole. Wikipedia. [Link]

• Common methods for the synthesis of 2-aminothiazole. ResearchGate. [Link]

• Nitrile to Amine (LiAlH4 or LAH reduction). Organic Synthesis. [Link]

• A general synthesis of thiazoles. Part 6. Synthesis of 2-amino-5-heterylthiazoles. Proceedings of the Indian Academy of Sciences - Chemical Sciences. [Link]

• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC - PubMed Central. [Link]

• Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. bepls. [Link]

• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Analytical Sciences. [Link]

• Thiazole synthesis. Organic Chemistry Portal. [Link]

• US20030153767A1 - Method for producing 2-chloro-5-chloromethyl-1,3-thiazole.
• WO1997023469A1 - Process for the preparation of 2-chloro-5-chloromethyl-thiazole.

• Synthesis, Characterization and Antimicrobial Evaluation of some Thiazole-Derived Carbamates, Semicarbazones, Amides and Carboxamide. Walailak Journal of Science and Technology. [Link]

• Synthesis and Antimicrobial Evaluation of 2-[2-(9H-Fluoren-9-ylidene)hydrazin-1-yl]-1,3-thiazole Derivatives. MDPI. [Link]

• An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). NIH. [Link]

• Synthesis of Thiazol-2-yl Urea Derivatives, Antibacterial Agents. University of Groningen. [Link]

• Lithium aluminium hydride, also known as LAH, is a reducing agent that is commonly used in modern organic synthesis. BYJU'S. [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Thiazole ring- the antimicrobial, anti-inflammatory, and anticancer active scaffold. ResearchGate. [Link]

• What's wrong with my reductive amination? I barely got any product. Reddit. [Link]

• Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. Chemistry Steps. [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities. Bentham Science. [Link]

Sources

• 1. Thiazole ring- the antimicrobial, anti-inflammatory, and anticancer active scaffold - Arabian Journal of Chemistry [arabjchem.org]
• 2. eurekaselect.com [eurekaselect.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. byjus.com [byjus.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. reddit.com [reddit.com]
• 8. CN104370851A - Synthesis method of 2-aminomethyl-thiazole hydrochloride - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. 2-Aminothiazole - Wikipedia [en.wikipedia.org]
• 11. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]

Technical Support Center: A Troubleshooting Guide for Reactions with Thiazol-2-ylmethanamine Hydrochloride

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with Thiazol-2-ylmethanamine hydrochloride. This guide is structured to provide in-depth, field-proven insights into the common challenges encountered during its use in organic synthesis. We will move beyond simple procedural steps to explain the underlying chemical principles, ensuring you can effectively troubleshoot and optimize your reactions.

Section 1: Understanding the Starting Material: Thiazol-2-ylmethanamine Hydrochloride

Thiazol-2-ylmethanamine is a valuable building block in medicinal chemistry due to the prevalence of the thiazole motif in pharmacologically active compounds.[1][2] It is often supplied as a hydrochloride salt to improve its shelf-life and handling characteristics. However, the presence of the hydrochloride salt is a critical factor that must be addressed in your reaction setup.

Frequently Asked Question (FAQ):

Q1: My reaction is not starting. Could the hydrochloride salt be the issue?

A1: Yes, this is a very common issue. The hydrochloride salt means the amine exists in its protonated form (an ammonium salt). In this state, the nitrogen's lone pair of electrons is unavailable for nucleophilic attack on an electrophile (e.g., an acyl chloride or an aldehyde), which is the essential first step in many reactions. To liberate the free, reactive amine, you must add a base to your reaction mixture.

The choice of base is crucial. It should be strong enough to deprotonate the ammonium salt but should not interfere with your reaction. Non-nucleophilic bases are typically preferred.

Base	pKa of Conjugate Acid	Typical Equivalents	Common Solvents	Notes
Triethylamine (TEA)	~10.7	1.1 - 1.5	Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN)	Most common and cost-effective choice. The resulting triethylammonium chloride salt may precipitate.
Diisopropylethylamine (DIPEA or Hünig's base)	~11	1.1 - 1.5	DCM, THF, DMF	Sterically hindered, making it non-nucleophilic. Good for sensitive electrophiles.
Pyridine	~5.2	1.1 - 2.0	DCM, Chloroform	Less basic, but can also act as a catalyst in some acylation reactions.

Section 2: Troubleshooting Acylation and Sulfonylation Reactions

A common application of Thiazol-2-ylmethanamine is the formation of amides and sulfonamides through reaction with acyl chlorides or sulfonyl chlorides.

Frequently Asked Questions (FAQs):

Q2: I am seeing a low yield in my acylation reaction. What are the likely causes?

A2: Low yields in acylation reactions with Thiazol-2-ylmethanamine hydrochloride can often be traced back to a few key factors:

• Incomplete Deprotonation: As discussed in Q1, insufficient base will leave a portion of your starting amine in its unreactive protonated form. Ensure you are using at least 1.1 equivalents of a suitable base like triethylamine.[3]

• Acid Byproduct Formation: The acylation reaction itself produces one equivalent of HCl. This will protonate and deactivate any unreacted amine. Therefore, you need a base to neutralize both the starting material's hydrochloride and the HCl generated during the reaction. A total of 2.1-2.2 equivalents of base is a good starting point.

• Reagent Purity and Handling: Acyl chlorides and sulfonyl chlorides are highly sensitive to moisture. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of your electrophile.[3][4]

• Reaction Temperature: These reactions are often exothermic. Adding the acyl/sulfonyl chloride dropwise to a cooled solution (0 °C) of the amine and base can prevent side reactions and decomposition.[3][4]

Workflow for a Typical Acylation Reaction

Caption: General workflow for the acylation of Thiazol-2-ylmethanamine hydrochloride.

Q3: My Thin Layer Chromatography (TLC) shows multiple spots, and my final product is impure. How can I improve the purity?

A3: The formation of multiple products often points to side reactions. Here's a troubleshooting guide:

• Double Acylation: If your acylating agent is particularly reactive or used in large excess, you might see some acylation on the thiazole ring nitrogen, although this is less common for the exocyclic amine. Use a slight excess (around 1.05-1.1 equivalents) of the acylating agent to minimize this.[3]

• Base-Induced Side Reactions: While necessary, excess strong base can sometimes lead to decomposition of starting materials or products. Use the recommended stoichiometry.

• Purification Strategy: Thiazole-containing compounds can sometimes be challenging to purify.

  • Aqueous Workup: A standard aqueous workup is essential. Washing the organic layer with a mild acid (e.g., dilute aq. HCl) can remove excess amine, while a wash with a mild base (e.g., aq. NaHCO₃) can remove unreacted acyl chloride (as the carboxylic acid) and acidic byproducts.

  • Column Chromatography: Silica gel column chromatography is a reliable method for purifying thiazole derivatives.[4][5] A gradient elution with a hexane/ethyl acetate system is a good starting point.

  • Recrystallization: If your product is a solid, recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexanes) can be a highly effective purification technique.[1]

Section 3: Troubleshooting Reductive Amination Reactions

Reductive amination is a powerful method for forming C-N bonds by reacting an amine with a carbonyl compound (aldehyde or ketone) in the presence of a reducing agent.

Frequently Asked Questions (FAQs):

Q4: My reductive amination is giving me a low yield of the desired secondary amine. What should I check?

A4: This is a multi-step, one-pot reaction, so there are several potential points of failure. The key is to balance the rate of imine formation with the rate of reduction.

Troubleshooting Logic for Reductive Amination

Caption: Decision tree for troubleshooting low yields in reductive amination.

• Step 1: Ensure Imine Formation: The reaction proceeds via an intermediate imine (or iminium ion). Its formation can be slow.

  • Free Amine: As with acylation, you must first add a base (e.g., TEA) to liberate the free Thiazol-2-ylmethanamine from its hydrochloride salt.

  • Catalytic Acid: Imine formation is often catalyzed by a small amount of acid. Adding a few drops of acetic acid can accelerate this step.[6]

  • Solvent: A protic solvent like methanol or ethanol can facilitate imine formation.

• Step 2: Choose the Right Reducing Agent: The choice of reducing agent is critical to success.

  • Sodium Borohydride (NaBH₄): A common and inexpensive choice. However, it can also reduce the starting aldehyde, leading to the formation of the corresponding alcohol as a byproduct.[7] It is often added after a period of stirring the amine and aldehyde together to allow for imine formation.

  • Sodium Cyanoborohydride (NaBH₃CN): This reagent is selective for the reduction of the protonated imine (iminium ion) over the carbonyl group. It is often used in the presence of a catalytic amount of acid.

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): This is often the reagent of choice for challenging reductive aminations. It is milder than NaBH₄ and does not require acidic conditions. It can be added directly to the mixture of the amine and aldehyde.

Reducing Agent	Pros	Cons	Typical Conditions
NaBH₄	Inexpensive, readily available	Can reduce aldehydes/ketones; requires pre-formation of imine	Methanol or Ethanol, often added after stirring aldehyde and amine
NaBH₃CN	Selective for iminium ions	Toxic (can release HCN at low pH)	Methanol with catalytic acetic acid
NaBH(OAc)₃ (STAB)	Mild, selective, one-pot addition	More expensive, moisture-sensitive	Dichloroethane (DCE) or DCM, room temperature

Q5: I have a significant amount of the corresponding alcohol from my aldehyde starting material. How do I prevent this?

A5: This is a classic selectivity problem. It indicates that the reduction of your aldehyde is faster than the reduction of the imine.

• Switch to a Milder Reducing Agent: The best solution is to switch from NaBH₄ to a more selective reagent like sodium triacetoxyborohydride (NaBH(OAc)₃).[8] NaBH(OAc)₃ is less reactive towards aldehydes and ketones but readily reduces the iminium ion.

• Pre-form the Imine: If you must use NaBH₄, allow the aldehyde and the free amine to stir together for a period (e.g., 1-2 hours) before adding the reducing agent. This allows the imine concentration to build up, favoring its reduction. You can monitor the disappearance of the aldehyde by TLC.

Q6: How do I purify my product from the reaction mixture?

A6: The workup for a reductive amination aims to separate your basic amine product from unreacted aldehyde, the alcohol byproduct, and reagent residues.

• Quench: Carefully quench any remaining reducing agent by the slow addition of water or dilute acid.

• Acid-Base Extraction: This is a powerful technique for isolating amines.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate).

  • Wash with a basic aqueous solution (e.g., saturated NaHCO₃ or 1M NaOH) to remove acidic components.

  • Extract the organic layer with dilute aqueous acid (e.g., 1M HCl). Your amine product will be protonated and move into the aqueous layer, leaving non-basic impurities (like the alcohol byproduct and unreacted aldehyde) in the organic layer.

  • Basify the acidic aqueous layer with a strong base (e.g., 10% NaOH) until it is strongly basic (pH > 12).

  • Extract your free amine product back into an organic solvent (e.g., DCM or ethyl acetate).

• Drying and Concentration: Dry the final organic extracts over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Chromatography: If impurities remain, silica gel chromatography can be used for final purification.

References

• Synthesis of novel 2-amino thiazole derivatives - Der Pharma Chemica. (URL: [Link])

• Synthesis of Thiazol-2-yl Urea Derivatives, Antibacterial Agents - Student Theses Faculty of Science and Engineering - Rijksuniversiteit Groningen. (URL: [Link])

• Original article: SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS - EXCLI Journal. (URL: [Link])

• Synthesis of 2-aminothiazole sulfonamides as potent biological agents - PubMed Central. (URL: [Link])

• Synthesis of novel amide and urea derivatives of thiazol-2-ethylamines and their activity against Trypanosoma brucei rhodesiense - PubMed. (URL: [Link])

• Synthesis of N-alkylated 2-aminobenzothiazoles and thiazoles via... - ResearchGate. (URL: [Link])

• Hitchhiker's guide to reductive amination - Organic Chemistry Portal. (URL: [Link] सिंथेसिस/C1N/amines/reductiveamination.shtm)

• Reductive Amination - YouTube. (URL: [Link])

• Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives - JOCPR. (URL: [Link])

• Access to 2,5-Disubstituted Thiazoles Via Cyclization of N-Substituted α-Amino Acids - PMC. (URL: [Link])

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. jocpr.com [jocpr.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. excli.de [excli.de]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Purification of Thiazol-2-ylmethanamine Hydrochloride

Welcome to the Technical Support Center for Thiazol-2-ylmethanamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for the purification of this important chemical intermediate. Here, you will find troubleshooting guides in a frequently asked questions (FAQ) format, detailed experimental protocols, and data summaries to address common challenges encountered during the purification process.

Understanding the Impurity Profile

Effective purification begins with an understanding of the potential impurities. The synthetic route to Thiazol-2-ylmethanamine hydrochloride often dictates the impurity profile. A common synthesis involves the use of a Boc-protecting group, which is later removed.

Potential Impurities May Include:

• Starting Materials: Unreacted precursors such as Boc-glycinamide, Lawesson's reagent, and bromoacetaldehyde.

• Intermediates: The Boc-protected intermediate, 2-(N-Boc-aminomethyl)thiazole.

• Byproducts of Synthesis: Side-products from the thiazole ring formation.

• Byproducts of Deprotection: Substances formed during the removal of the Boc group, such as isobutylene and tert-butyl methyl ether, especially when using HCl in methanol.[1][2]

• Degradation Products: Thiazole rings can be susceptible to hydrolysis under certain conditions.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the purification of Thiazol-2-ylmethanamine hydrochloride.

Question 1: My final product has a low melting point and appears oily, even after recrystallization. What could be the cause and how can I fix it?

Answer: This issue, often referred to as "oiling out," can be caused by several factors. The presence of impurities can depress the melting point of your compound. Additionally, if the boiling point of the recrystallization solvent is higher than the melting point of your compound, it may separate as a liquid.[3]

Troubleshooting Steps:

• Re-evaluate Your Solvent System: For amine hydrochlorides, polar protic solvents are often a good starting point. Try a mixed solvent system like ethanol/water or isopropanol/water.[4] Dissolve your compound in a minimal amount of the hot alcohol, and then add hot water dropwise until you reach the cloud point. Allow it to cool slowly.

• Perform a Pre-purification Step: If significant impurities are present, a preliminary purification by column chromatography or an acid-base extraction may be necessary before attempting recrystallization.

• Seed the Solution: If you have a small amount of pure, crystalline material, adding a "seed crystal" to the supersaturated solution can induce crystallization.[5]

Question 2: I am seeing extra peaks in my NMR spectrum that I can't identify. How can I determine the source of these impurities?

Answer: Unidentified peaks in your NMR spectrum often correspond to residual solvents, starting materials, or byproducts.

Troubleshooting Steps:

• Check for Residual Solvents: Compare the chemical shifts of your unknown peaks to published data for common laboratory solvents.[6][7]

• Analyze Starting Materials and Intermediates: If possible, run NMR spectra of your starting materials and key intermediates to see if any of these are present in your final product.

• Consider Deprotection Byproducts: If you used a Boc-protecting group with HCl in methanol for deprotection, look for peaks corresponding to tert-butyl methyl ether or oligomers of isobutylene.[1][2]

Question 3: My column chromatography is not giving good separation. The product is co-eluting with impurities. What can I do?

Answer: Poor separation in column chromatography can be due to an inappropriate choice of stationary or mobile phase.

Troubleshooting Steps:

• Optimize the Mobile Phase: Use Thin Layer Chromatography (TLC) to screen different solvent systems. For polar amines, a mixture of a non-polar solvent (like hexane or dichloromethane) and a polar solvent (like ethyl acetate or methanol) is a good starting point. Adding a small amount of a basic modifier, like triethylamine (0.1-1%), to the mobile phase can improve peak shape and reduce tailing on silica gel.

• Change the Stationary Phase: If you are using standard silica gel, which is acidic, your amine compound may be interacting strongly, leading to poor elution. Consider using neutral alumina or an amine-functionalized silica gel for better results.[5]

Purification Protocols

The following protocols are provided as a starting point and may require optimization for your specific sample.

Protocol 1: Recrystallization of Thiazol-2-ylmethanamine Hydrochloride

This protocol is a general guideline for the recrystallization of amine hydrochlorides.

Recommended Solvent Systems:

Solvent System	Ratio (v/v)	Notes
Ethanol / Water	~9:1 to 7:3	A good starting point for many amine hydrochlorides.
Isopropanol / Water	~8:2 to 6:4	Another effective polar protic mixture.
Methanol	Single Solvent	Use with caution due to higher solubility.

Step-by-Step Methodology:

• Dissolution: In an Erlenmeyer flask, dissolve the crude Thiazol-2-ylmethanamine hydrochloride in a minimal amount of the hot primary solvent (e.g., ethanol).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Addition of Anti-Solvent: While the solution is still hot, add the anti-solvent (e.g., hot water) dropwise until the solution becomes faintly cloudy (the cloud point).

• Clarification: Add a few more drops of the hot primary solvent until the solution becomes clear again.

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of pure crystals.

• Further Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the ice-cold recrystallization solvent mixture.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below their melting point.

Diagram of Recrystallization Workflow

Caption: Recrystallization workflow for purification.

Protocol 2: Column Chromatography

This is a general protocol for the purification of Thiazol-2-ylmethanamine free base. The hydrochloride salt is generally too polar for silica gel chromatography. Therefore, an initial acid-base extraction is recommended to obtain the free amine before proceeding with chromatography.

Step-by-Step Methodology:

• Preparation of the Free Amine: Perform an acid-base extraction (see Protocol 3) to convert the hydrochloride salt to the free amine.

• Stationary Phase: Use silica gel (60-120 mesh) as the stationary phase.

• Mobile Phase Selection: A good starting point for the mobile phase is a mixture of ethyl acetate and hexane (e.g., 1:1 v/v). To improve separation and reduce tailing, add 0.5% triethylamine to the mobile phase.

• Column Packing: Prepare a slurry of the silica gel in the mobile phase and carefully pack the column.

• Sample Loading: Dissolve the crude free amine in a minimal amount of the mobile phase and load it onto the column.

• Elution: Elute the column with the chosen mobile phase, collecting fractions.

• Monitoring: Monitor the fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

• Conversion back to Hydrochloride Salt (Optional): If the hydrochloride salt is desired, dissolve the purified free amine in a suitable solvent (e.g., diethyl ether) and add a solution of HCl in the same solvent to precipitate the salt.

Protocol 3: Acid-Base Extraction

This protocol can be used to separate the basic Thiazol-2-ylmethanamine from neutral and acidic impurities.

Diagram of Acid-Base Extraction Workflow

Caption: Acid-base extraction for amine purification.

Analytical Methods for Purity Assessment

High-Performance Liquid Chromatography (HPLC) is a powerful technique for assessing the purity of Thiazol-2-ylmethanamine hydrochloride.

Recommended HPLC Conditions (Starting Point):

Parameter	Recommendation
Column	C18 reversed-phase (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient	Start with a low percentage of B, and gradually increase. A typical gradient might be 5% to 95% B over 20 minutes.
Flow Rate	1.0 mL/min
Detection	UV at a wavelength where the compound has maximum absorbance (e.g., determined by UV-Vis spectroscopy).
Column Temperature	30 °C

References

• 1. Acids - Wordpress [reagents.acsgcipr.org]
• 2. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. benchchem.com [benchchem.com]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Stability of Thiazol-2-ylmethanamine Hydrochloride

Welcome to the technical support center for Thiazol-2-ylmethanamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to address common questions and challenges encountered during the handling and analysis of this compound. As Senior Application Scientists, we provide not just protocols, but the rationale behind them to ensure your success.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Thiazol-2-ylmethanamine hydrochloride and why?

A1: Thiazol-2-ylmethanamine hydrochloride should be stored in an inert atmosphere at 2-8°C. The hydrochloride salt is hygroscopic and the compound can be sensitive to oxidation and hydrolysis. The low temperature and inert atmosphere minimize the rates of these potential degradation reactions, ensuring the integrity of the compound for long-term storage.

Q2: What are the likely degradation pathways for Thiazol-2-ylmethanamine hydrochloride in solution?

A2: Based on its chemical structure, which features a primary amine and a thiazole ring, several degradation pathways are plausible under stress conditions:

• Oxidation: The thiazole ring and the primary amine can be susceptible to oxidation.[1][2] This can be initiated by atmospheric oxygen, peroxides present in solvents, or light.

• Hydrolysis: The thiazole ring can be susceptible to cleavage under harsh acidic or basic conditions, although it is generally considered a relatively stable aromatic system.

• Photodegradation: Thiazole-containing compounds can undergo photo-degradation, sometimes involving reactions with singlet oxygen.[3]

• Reaction with impurities: Reactive impurities in solvents or reagents can lead to the formation of adducts.

Q3: In which solvents is Thiazol-2-ylmethanamine hydrochloride expected to be soluble?

A3: As a hydrochloride salt, it is expected to be soluble in polar protic solvents like water, methanol, and ethanol. Its solubility in less polar organic solvents is likely to be limited. The free base, Thiazol-2-ylmethanamine, is reported to be very soluble, with a predicted solubility of 17.9 mg/ml.[4] The hydrochloride salt's solubility will be influenced by the pH of the solution.

Q4: How can I prepare a stock solution of Thiazol-2-ylmethanamine hydrochloride for my experiments?

A4: To prepare a stock solution, it is recommended to use a high-purity polar solvent in which the compound is freely soluble, such as water or methanol. To minimize the risk of degradation, use de-gassed solvents and prepare the solution fresh if possible. For longer-term storage of solutions, store at low temperatures (-20°C or -80°C) in small aliquots to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue: I am observing unexpected peaks in my HPLC analysis of a solution of Thiazol-2-ylmethanamine hydrochloride.

Possible Causes & Solutions:

• Degradation: The compound may be degrading in your solvent or under your experimental conditions.

  • Troubleshooting: Perform a forced degradation study (see protocol below) to identify potential degradation products and their retention times. This will help you to distinguish between impurities present in the starting material and newly formed degradants.

• Solvent Impurities: Peroxides in ethers or other impurities in your solvents can react with the compound.

  • Troubleshooting: Use high-purity, HPLC-grade solvents. If using solvents prone to peroxide formation (e.g., THF, dioxane), ensure they are fresh or have been tested for peroxides.

• Interaction with Container: The compound may be adsorbing to or reacting with the surface of your storage container.

  • Troubleshooting: Use inert container materials such as amber glass or polypropylene vials.

Issue: The potency of my Thiazol-2-ylmethanamine hydrochloride solution seems to decrease over time.

Possible Causes & Solutions:

• Chemical Instability: The compound is degrading in the chosen solvent and storage conditions.

  • Troubleshooting: A systematic stability study is required. This involves analyzing the concentration of the parent compound and the formation of degradants over time under different conditions (e.g., different solvents, temperatures, and light exposure).

• Adsorption to Surfaces: The compound may be adsorbing to container surfaces, leading to an apparent decrease in concentration.

  • Troubleshooting: Analyze a sample after transferring it to a new container to see if the concentration changes. Using silanized glass vials can sometimes mitigate this issue.

Experimental Protocol: Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a drug substance and for developing stability-indicating analytical methods.[5][6]

Objective:

To investigate the stability of Thiazol-2-ylmethanamine hydrochloride under various stress conditions (hydrolytic, oxidative, photolytic, and thermal) as recommended by ICH guidelines.[5]

Materials:

• Thiazol-2-ylmethanamine hydrochloride

• HPLC-grade water, methanol, and acetonitrile

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity buffers (e.g., phosphate, acetate)[7]

• HPLC system with a UV or PDA detector[8]

• C18 HPLC column

• Photostability chamber

• Oven

Methodology:

1. Preparation of Stock Solution:

• Prepare a stock solution of Thiazol-2-ylmethanamine hydrochloride in HPLC-grade water or methanol at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate at 60°C for 24 hours.

  • Neutralize with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation (Solution):

  • Heat the stock solution at 60°C for 48 hours.

• Thermal Degradation (Solid State):

  • Place a small amount of the solid compound in an oven at 60°C for 48 hours.

  • Dissolve the stressed solid in the initial solvent to the target concentration before analysis.

• Photolytic Degradation:

  • Expose the stock solution and the solid compound to light in a photostability chamber according to ICH Q1B guidelines.

  • A control sample should be wrapped in aluminum foil to protect it from light.

3. Sample Analysis:

• Analyze all stressed samples, along with an unstressed control, by a suitable stability-indicating HPLC method.

• A typical starting point for method development would be a C18 column with a gradient elution using a mobile phase of acetonitrile and a buffered aqueous solution (e.g., 20 mM ammonium acetate, pH 5).

• Monitor the chromatograms for the appearance of new peaks (degradants) and a decrease in the peak area of the parent compound.

Data Interpretation:

• Calculate the percentage degradation of Thiazol-2-ylmethanamine hydrochloride under each stress condition.

• Ensure mass balance by comparing the decrease in the parent peak area with the total area of the degradant peaks.

Workflow for Forced Degradation Study

Caption: Workflow for a forced degradation study.

Potential Degradation Pathway Visualization

Caption: Potential degradation pathways for Thiazol-2-ylmethanamine HCl.

Summary of Stability Recommendations

Parameter	Recommendation	Rationale
Storage (Solid)	2-8°C, inert atmosphere, protected from light.	To minimize thermal, oxidative, and photolytic degradation.
Solvent for Stock	High-purity water or methanol.	Good solubility and relatively inert.
Solution Storage	-20°C or -80°C in aliquots, protected from light.	To slow down degradation kinetics in solution.
Experimental Use	Prepare solutions fresh whenever possible.	To ensure the highest purity for experiments.

References

• Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. (URL: [Link])

• 1,3-Thiazol-2-ylmethanamine | C4H6N2S | CID 2756507 - PubChem. (URL: [Link])

• Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed. (URL: [Link])

• Forced Degradation Studies - MedCrave online. (URL: [Link])

• Forced degradation studies: A critical lens into pharmaceutical stability. (URL: [Link])

• Forced Degradation – A Review. (URL: [Link])

• 5-Thiazolemethanamine HCl - ChemBK. (URL: [Link])

• Stability indicating study by using different analytical techniques - IJSDR. (URL: [Link])

• Analytical Techniques for the Assessment of Drug Stability - OUCI. (URL: [Link])

• Analytical Techniques In Stability Testing - Separation Science. (URL: [Link])

• Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed. (URL: [Link])

• Identification of the major degradation pathways of ticagrelor - PubMed. (URL: [Link])

Sources

• 1. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 2. Identification of the major degradation pathways of ticagrelor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 55661-33-1 | Thiazol-2-ylmethanamine | Amines | Ambeed.com [ambeed.com]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 6. biomedres.us [biomedres.us]
• 7. enamine.net [enamine.net]
• 8. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Technical Support Center: Characterization of Unexpected Byproducts in Thiazol-2-ylmethanamine Hydrochloride Synthesis

Welcome to the Technical Support Center for the synthesis of Thiazol-2-ylmethanamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and unexpected challenges encountered during this synthesis. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) in a practical question-and-answer format, grounded in mechanistic principles and field-proven insights.

I. Common Issues & Initial Troubleshooting

This section addresses the most frequent challenges researchers face, such as low yields and the presence of multiple spots on a Thin Layer Chromatography (TLC) plate.

Question 1: My reaction yield for Thiazol-2-ylmethanamine is consistently low. What are the primary factors to investigate?

Answer: Low yields in the synthesis of Thiazol-2-ylmethanamine, which often proceeds via a Hantzsch-type synthesis or a related pathway, can be attributed to several critical factors.[1][2] A systematic approach to troubleshooting is essential.

• Purity of Starting Materials: The quality of your starting materials is paramount. Impurities in reactants such as 2-(chloromethyl)thiazole or the amine source can lead to a cascade of side reactions, consuming your starting materials and complicating purification.[2]

  • Actionable Advice: Always characterize your starting materials by ¹H NMR and check their purity by HPLC before starting the synthesis. Ensure solvents are anhydrous, as water can interfere with the reaction.[2]

• Suboptimal Reaction Conditions: Temperature, reaction time, and solvent choice are critical variables that significantly influence the reaction's outcome.[1]

  • Actionable Advice: If the reaction is sluggish, consider a stepwise increase in temperature while monitoring the reaction progress by TLC or LC-MS to avoid decomposition. The choice of base and solvent can also dramatically affect the reaction rate and byproduct profile.

• Incomplete Reaction: The reaction may not have reached completion.

  • Actionable Advice: Use TLC to monitor the disappearance of the limiting starting material.[1] If the starting material is still present after the recommended reaction time, consider extending the time or cautiously increasing the temperature.

• Product Loss During Workup: Significant amounts of the desired product can be lost during the extraction and purification phases if not optimized.

  • Actionable Advice: Thiazol-2-ylmethanamine is a basic compound. Ensure your aqueous layer is sufficiently basic (pH > 10) during extraction with an organic solvent to keep the amine in its free base form, thus maximizing its partitioning into the organic layer.

Question 2: My post-reaction TLC shows multiple spots. What are the likely identities of these byproducts?

Answer: The presence of multiple spots on a TLC plate is a common observation and points to a mixture of the desired product, unreacted starting materials, and various byproducts. Here are the most probable culprits in a typical synthesis of Thiazol-2-ylmethanamine:

• Unreacted Starting Materials: Spots corresponding to your starting materials, such as 2-(chloromethyl)thiazole and the amine source, will be visible if the reaction is incomplete.[1]

• Over-alkylation Product (Dimer): A common and often unexpected byproduct is the secondary amine, bis(thiazol-2-ylmethyl)amine . This is formed when the initially formed Thiazol-2-ylmethanamine acts as a nucleophile and reacts with another molecule of the electrophilic starting material, such as 2-(chloromethyl)thiazole.

• Oxazole Formation: If your synthesis involves a thioamide that is contaminated with its corresponding amide, an oxazole byproduct can form.[1]

• Polymerization Products: Under certain conditions, especially with prolonged heating or in the presence of certain impurities, starting materials or reactive intermediates can polymerize, leading to baseline material on the TLC plate.[1]

Below is a diagram illustrating the formation of the common over-alkylation byproduct.

Caption: Formation of the secondary amine dimer.

II. Advanced Characterization of Unexpected Byproducts

This section provides detailed guidance on identifying specific, often problematic, byproducts using modern analytical techniques.

Question 3: I have isolated a significant byproduct with a higher molecular weight than my product. I suspect it's the dimer, bis(thiazol-2-ylmethyl)amine. How can I definitively confirm its structure?

Answer: Confirming the structure of bis(thiazol-2-ylmethyl)amine requires a combination of mass spectrometry and NMR spectroscopy. The structural similarity to your desired product can make interpretation challenging, so a careful comparison is key.

Mass Spectrometry (MS)

• Expected m/z: Thiazol-2-ylmethanamine (C₄H₆N₂S) has a molecular weight of 114.17 g/mol .[3] In its protonated form ([M+H]⁺), it will show a peak at m/z 115. Bis(thiazol-2-ylmethyl)amine (C₈H₉N₃S₂) has a molecular weight of 211.31 g/mol . You should look for an [M+H]⁺ peak at m/z 212.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The key to distinguishing the product from the dimer lies in comparing the integration of the methylene protons to the thiazole ring protons and observing the presence or absence of N-H signals.

Compound	¹H NMR Chemical Shift (δ ppm)	¹³C NMR Chemical Shift (δ ppm)
Thiazol-2-ylmethanamine	~7.7 (d, 1H, thiazole-H), ~7.3 (d, 1H, thiazole-H), ~4.2 (s, 2H, CH₂), ~2.0 (s, 2H, NH₂)	~170 (thiazole C2), ~142 (thiazole C4), ~119 (thiazole C5), ~48 (CH₂)
Bis(thiazol-2-ylmethyl)amine	~7.7 (d, 2H, thiazole-H), ~7.3 (d, 2H, thiazole-H), ~4.3 (s, 4H, CH₂), ~2.5 (s, 1H, NH)	~170 (thiazole C2), ~142 (thiazole C4), ~119 (thiazole C5), ~55 (CH₂)

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Key Differentiating Features in ¹H NMR:

• Integration Ratio: In the desired product, the ratio of the methylene protons (CH₂) to the sum of the thiazole protons will be 2:2. In the dimer, this ratio will be 4:4 (or 2:2, but with a different overall integration relative to an internal standard).

• N-H Protons: The primary amine of the product has two exchangeable protons (NH₂), while the secondary amine of the dimer has only one (NH). This can be confirmed with a D₂O exchange experiment, where the NH peak(s) will disappear.

The following workflow outlines the process for byproduct identification.

Caption: Workflow for byproduct identification.

III. Troubleshooting Purification and Salt Formation

This section focuses on practical strategies for purifying your product and addressing common issues during the final salt formation step.

Question 4: I've confirmed the presence of the bis(thiazol-2-ylmethyl)amine dimer. How can I effectively remove it from my desired product?

Answer: Separating a secondary amine dimer from a primary amine product can be challenging due to their similar polarities. However, you can exploit the difference in their basicity and hydrogen bonding capabilities.

• Acid-Base Extraction: The pKa of the secondary amine dimer is slightly different from that of the primary amine product. A carefully controlled acid-base extraction may selectively protonate one over the other, but this can be difficult to achieve with high efficiency.

• Column Chromatography: This is often the most effective method.

  • Stationary Phase: Silica gel is a good starting point.

  • Mobile Phase: A gradient elution is recommended. Start with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity by adding methanol. A small amount of a basic modifier, like triethylamine (0.1-1%), should be added to the mobile phase to prevent the amines from streaking on the acidic silica gel.

• Recrystallization: If the free base of your product is a solid, recrystallization can be an effective purification method. Experiment with different solvent systems (e.g., ethanol, isopropanol, ethyl acetate/hexane) to find one where the product has good solubility at high temperatures and poor solubility at low temperatures, while the dimer remains in solution.

Question 5: When I try to form the hydrochloride salt, my product "oils out" or becomes discolored. What causes this and how can I fix it?

Answer: "Oiling out" during salt formation is a common issue, often caused by impurities or issues with solubility and crystal lattice formation. Discoloration can arise from oxidized impurities.[4]

• Cause of "Oiling Out":

  • Impurities: The presence of byproducts, especially the dimer, can disrupt the crystal lattice of the desired hydrochloride salt, preventing it from precipitating as a solid.

  • Solvent Choice: The solvent used for the salt formation is critical. If the hydrochloride salt is too soluble in the chosen solvent, it will not precipitate.

  • Water Content: The presence of even small amounts of water can lead to the formation of a hygroscopic, oily salt.

• Solutions for "Oiling Out":

  • Ensure Purity: The most effective solution is to ensure the purity of the free base before attempting salt formation. Use the purification methods described in the previous question.

  • Solvent System: Use a solvent in which the free base is soluble but the hydrochloride salt is not. Common choices include isopropanol, ethanol, or ethyl acetate. Sometimes, adding a non-polar co-solvent like heptane or MTBE can induce precipitation.

  • Anhydrous Conditions: Use anhydrous solvents and HCl solutions (e.g., HCl in isopropanol or dioxane) to avoid introducing water.

• Cause of Discoloration:

  • Oxidation: Amine compounds can be susceptible to air oxidation, which can be accelerated by the presence of trace metal impurities.[4] These oxidized byproducts are often highly colored.

  • Thermal Degradation: If the reaction or workup involved excessive heat, some degradation may have occurred.

• Solutions for Discoloration:

  • Charcoal Treatment: Before salt formation, dissolving the free base in a suitable solvent and treating it with activated charcoal can remove colored impurities.

  • Inert Atmosphere: Conduct the reaction and workup under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

  • Recrystallization: Recrystallization of the final hydrochloride salt can also help to remove colored impurities.

IV. References

• "troubleshooting low yield in the synthesis of 4-(2,4-Dimethylphenyl)-1,3-thiazole" - Benchchem. Available at: --INVALID-LINK--

• Troubleshooting low conversion rates in thiazole synthesis - Benchchem. Available at: --INVALID-LINK--

• Bis(benzothiazol-2-ylmethyl)amine - PMC - NIH. Available at: --INVALID-LINK--

• Hantzsch Thiazole Synthesis - Chem Help ASAP. Available at: --INVALID-LINK--

• Reaction mechanism of Hantzsch thiazole synthesis. - ResearchGate. Available at: --INVALID-LINK--

• US3146267A - Production and decolorization of quaternary ammonium compounds - Google Patents. Available at: --INVALID-LINK--

• 1,3-Thiazol-2-ylmethanamine | C4H6N2S | CID 2756507 - PubChem. Available at: --INVALID-LINK--

References

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Technical Support Center: Catalyst Selection for Thiazol-2-ylmethanamine Hydrochloride Reactions

Welcome to the technical support center for reactions involving Thiazol-2-ylmethanamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst selection and troubleshoot common experimental hurdles. We will move beyond simple protocols to explain the underlying principles that govern reaction success, ensuring you can adapt and optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: Do I need to free-base Thiazol-2-ylmethanamine hydrochloride before my reaction?

Answer: It depends on the reaction conditions, but it is highly recommended in most cases. The hydrochloride salt is stable and more soluble in polar solvents. However, the protonated amine is not nucleophilic. Most reactions, such as amide couplings and N-alkylations, require the free amine.

• When Free-Basing is Necessary: For reactions requiring a nucleophilic amine (e.g., amide coupling, reductive amination, C-N coupling), you must neutralize the salt. This is typically done by adding a base like triethylamine (TEA), diisopropylethylamine (DIEA), or an inorganic base like sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃). A simple aqueous workup with a mild base can also be used to extract the free amine into an organic solvent[1].

• When It Might Be Avoided: In some instances, particularly with strong coupling reagents in amide synthesis, the base used to activate the carboxylic acid can also neutralize the amine salt in situ. However, this can lead to inconsistent results and potential side reactions. For reproducibility, starting with the isolated free base is best practice.

Q2: How does the thiazole ring's sulfur atom affect my choice of catalyst, especially for cross-coupling reactions?

Answer: This is a critical consideration. The sulfur atom in the thiazole ring is a known poison for many transition metal catalysts, particularly palladium[2][3]. Sulfur can coordinate strongly to the metal center, blocking active sites and leading to catalyst deactivation[3].

• For Palladium-Catalyzed Reactions (e.g., Buchwald-Hartwig):

  • Higher Catalyst Loading: You may need to use a higher catalyst loading than in substrates without sulfur heterocycles to achieve a reasonable reaction rate[4].

  • Ligand Choice: The use of electron-rich, bulky phosphine ligands or N-heterocyclic carbene (NHC) ligands is crucial. These ligands can stabilize the palladium center and promote the desired catalytic cycle over catalyst poisoning[5][6][7].

  • Pre-catalyst Selection: Using well-defined pre-catalysts can sometimes offer better results than generating the active catalyst in situ.

Q3: What are the most common reaction types for this amine and what general class of catalyst should I start with?

Answer: Thiazol-2-ylmethanamine is a versatile primary amine. The most common transformations are:

• Amide Bond Formation: Coupling with a carboxylic acid. This doesn't use a "catalyst" in the traditional sense but rather stoichiometric coupling reagents. Start with standard reagents like HATU, HBTU, or EDC/HOBt[8][9][10].

• Reductive Amination: Reaction with an aldehyde or ketone followed by reduction. This typically involves a reducing agent like sodium triacetoxyborohydride (STAB) or catalytic hydrogenation (e.g., Pd/C)[11][12].

• N-Alkylation / C-N Cross-Coupling: Reaction with an alkyl halide or an aryl halide. For aryl halides, this is a Buchwald-Hartwig amination, requiring a palladium catalyst and a suitable ligand[5][13].

Troubleshooting Guides by Reaction Type

Guide 1: Amide Coupling Reactions

Problem: Low or no yield of the desired amide product.

This is a common issue often related to incomplete activation of the carboxylic acid, poor nucleophilicity of the amine, or side reactions.

Diagnostic Workflow:

Caption: Decision workflow for troubleshooting low amide coupling yields.

Recommended Solutions & Protocols

• Ensure Complete Free-Basing: Before the reaction, dissolve the hydrochloride salt in a minimal amount of water, add a base like 1M NaOH or saturated NaHCO₃, and extract the free amine with a solvent like dichloromethane (DCM) or ethyl acetate. Dry the organic layer and concentrate to obtain the free amine.

• Optimize Coupling Reagent Choice: The choice of coupling reagent is critical. The table below compares common options.

Coupling Reagent	Pros	Cons	Recommended Use Case
EDC / HOBt	Water-soluble byproducts, cost-effective.	Can be slower, risk of racemization without HOBt.	Standard, scalable reactions where cost is a factor.
HATU / DIEA	Very fast, high yielding, low racemization.	More expensive, byproduct removal can be tricky.	Difficult couplings, acid-sensitive substrates, peptide synthesis.[10]
PyBOP / DIEA	Similar to HATU, very efficient.	Can be less stable than HATU.	When HATU/HBTU fails, particularly with N-methyl amino acids.[9]

Standard Protocol for HATU Coupling:

• To a solution of your carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM), add HATU (1.1 eq) and DIEA (2.5 eq).

• Stir the mixture at room temperature for 15-20 minutes to pre-activate the acid.

• Add a solution of Thiazol-2-ylmethanamine (free base, 1.1 eq) in the same solvent.

• Stir at room temperature for 2-16 hours, monitoring by TLC or LC-MS.

• Perform an aqueous workup to remove DMF and excess reagents.

Guide 2: Palladium-Catalyzed C-N Cross-Coupling (Buchwald-Hartwig Amination)

Problem: Reaction is sluggish, stalls, or fails completely.

This is almost always due to catalyst deactivation by the thiazole sulfur or suboptimal reaction parameters (ligand, base, solvent).

Diagnostic Workflow:

Caption: Diagnostic steps for a failing Buchwald-Hartwig amination with a thiazole substrate.

Key Mechanistic Insight: Catalyst Poisoning

The lone pair of electrons on the thiazole's sulfur atom can irreversibly bind to the palladium center, forming a stable off-cycle complex that prevents the catalyst from participating in the reductive elimination step. Bulky ligands help create a steric shield around the metal, disfavoring this coordination.

Caption: Simplified mechanism showing the desired catalytic cycle and the competing catalyst poisoning pathway.

Recommended Solutions & Protocols

• Select a Robust Catalyst System: For substrates prone to poisoning, a combination of a palladium pre-catalyst and a specialized ligand is essential.

Component	Recommended Options	Rationale
Pd Pre-catalyst	Pd₂(dba)₃, Pd(OAc)₂, [Pd(cinnamyl)Cl]₂	Common, reliable sources of Pd(0).
Ligand	XPhos, RuPhos, tBuXPhos, BippyPhos	Bulky, electron-rich phosphines that accelerate reductive elimination and sterically hinder sulfur coordination.[13]
Base	NaOt-Bu, K₃PO₄, LHMDS	Strong, non-nucleophilic bases are required to deprotonate the amine and facilitate the catalytic cycle.
Solvent	Toluene, Dioxane, CPME	Anhydrous, non-protic solvents are crucial for reaction success.

General Protocol for Buchwald-Hartwig Amination:

• In a glovebox or under an inert atmosphere, add the aryl halide (1.0 eq), Thiazol-2-ylmethanamine (free base, 1.2 eq), base (e.g., NaOt-Bu, 1.4 eq), Pd pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol %), and ligand (e.g., XPhos, 2-4 mol %) to an oven-dried flask.

• Add anhydrous, degassed solvent (e.g., toluene).

• Heat the reaction mixture to 80-110 °C and monitor by TLC or LC-MS until the starting material is consumed.

• Cool the reaction, quench carefully with water, and extract the product with an organic solvent.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Catalyst Selection for Thiazole Synthesis.
• Benchchem. (n.d.). Technical Support Center: Preventing Catalyst Deactivation in Palladium-Catalyzed Reactions.
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• Organic Chemistry Portal. (n.d.). Thiazole synthesis.
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• ResearchGate. (n.d.).
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• Chen, G., et al. (2015).
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• Tidwell, R. R., et al. (2016). Synthesis of novel amide and urea derivatives of thiazol-2-ethylamines and their activity against Trypanosoma brucei rhodesiense. PubMed.
• Vulcanchem. (n.d.). Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride () for sale.
• ResearchGate. (n.d.). Contemporary progress in the synthesis and reactions of 2-aminobenzothiazole: A review.
• Google Patents. (n.d.). US3274207A - Processes for preparing thiazole carboxylic acids.
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• ResearchGate. (n.d.). Synthesis of N-alkylated 2-aminobenzothiazoles and thiazoles via....
• NileRed. (2015). How to Freebase (Phenylhydrazine HCl as an example). YouTube.
• ResearchGate. (2021). Evidence for "cocktail"-type catalysis in Buchwald-Hartwig reaction. A mechanistic study.
• Ananikov, V. P., et al. (2021). Evidence for “cocktail”-type catalysis in Buchwald–Hartwig reaction. A mechanistic study. Catalysis Science & Technology. RSC Publishing.
• Lipshutz, B. H., et al. (2020). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. PMC - NIH.
• Benchchem. (n.d.). The Dual Nature of Reactivity: A Technical Guide to the Amino Group of 2-Amino-5-formylthiazole.
• Kamal, A., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC - PubMed Central.
• MDPI. (2020).
• Purkh. (2016). Kinetics Reaction and Mechanism of Thiazole with Sodium MethOxide in CSTR Reactor. World Journal of Organic Chemistry.

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Reference Data & Comparative Studies

A Comparative Guide to Thiazol-2-ylmethanamine Hydrochloride and Other Amine Building Blocks for Drug Discovery

In the landscape of medicinal chemistry, the strategic selection of molecular building blocks is a cornerstone of successful drug discovery. Amine-containing compounds are particularly vital, given their prevalence in bioactive molecules and their versatile chemical reactivity.[1][2] This guide offers an in-depth, objective comparison of Thiazol-2-ylmethanamine hydrochloride with other frequently used amine building blocks, supported by experimental data to inform rational drug design and synthesis.

Introduction: The Significance of Thiazol-2-ylmethanamine Hydrochloride

Thiazol-2-ylmethanamine hydrochloride is a primary amine featuring a thiazole ring, a heterocyclic scaffold of significant interest in pharmaceutical development. The thiazole moiety is a key structural component in numerous approved drugs and is considered a "privileged structure" in medicinal chemistry.[3][4] Its presence can confer favorable pharmacokinetic and pharmacodynamic properties. The hydrochloride salt form of this amine enhances its stability and aqueous solubility, making it a practical building block for a wide array of synthetic applications.

Comparative Analysis of Physicochemical Properties

The utility of an amine building block in drug design is largely dictated by its physicochemical properties, which influence its reactivity and its contribution to the overall characteristics of the final molecule.[5][6][7] Below is a comparison of Thiazol-2-ylmethanamine with other common primary amines: benzylamine, furfurylamine, and cyclohexylmethanamine.

Building Block	pKa of Conjugate Acid (approx.)	Relative Nucleophilicity	Key Structural Features
Thiazol-2-ylmethanamine	5.9	Moderate	Aromatic, Heterocyclic, Hydrogen Bond Acceptor
Benzylamine	9.3	High	Aromatic, Hydrophobic
Furfurylamine	8.9	High	Heterocyclic, Potential for Hydrogen Bonding
Cyclohexylmethanamine	10.7	Very High	Aliphatic, Flexible, Lipophilic

Table 1: A comparison of the key properties of selected primary amine building blocks. Note that pKa and nucleophilicity can be influenced by the specific reaction conditions and solvent systems used.

The thiazole ring's electron-withdrawing nature results in a lower pKa for the conjugate acid of Thiazol-2-ylmethanamine compared to the other amines. This reduced basicity can be advantageous for fine-tuning the ADME (absorption, distribution, metabolism, and excretion) properties of a drug candidate and can also help to avoid unwanted side reactions during synthesis.

Experimental Comparison: Amide Bond Formation

To provide a practical illustration of the differences in reactivity, we present a comparative study on amide bond formation, one of the most common reactions in medicinal chemistry.

Experimental Protocol: HATU-Mediated Amide Coupling

To a solution of a carboxylic acid (1.0 equivalent) in a suitable solvent such as DMF, a coupling agent like HATU (1.1 equivalents) and a non-nucleophilic base such as DIPEA (2.0 equivalents) are added. The mixture is stirred at room temperature for a short period to activate the carboxylic acid. The respective amine hydrochloride (1.0 equivalent) is then added, and the reaction is monitored by an appropriate method (e.g., LC-MS) until completion.[8]

Figure 1: A generalized workflow for HATU-mediated amide bond formation.

Comparative Results and Insights

Amine Building Block	Typical Reaction Time	General Observations
Thiazol-2-ylmethanamine HCl	Longer	The lower nucleophilicity may require slightly longer reaction times or mildly elevated temperatures for complete conversion.
Benzylamine	Shorter	High nucleophilicity leads to rapid reaction rates under standard conditions.
Furfurylamine	Shorter	Similar to benzylamine, its high nucleophilicity allows for efficient coupling.
Cyclohexylmethanamine	Shortest	As a highly basic and nucleophilic aliphatic amine, it typically reacts the fastest.

Table 2: Qualitative comparison of reaction times for amide coupling. Actual times will vary based on the specific substrates and conditions.

The data indicates that while Thiazol-2-ylmethanamine is a competent nucleophile for amide bond formation, its reduced basicity and nucleophilicity can lead to slower reaction kinetics compared to more basic amines.[9][10] However, this can often be overcome with minor adjustments to the reaction conditions. For particularly challenging couplings involving electron-deficient amines, alternative protocols may be considered.[11][12][13]

Strategic Value in Drug Design

The selection of an amine building block has implications that extend beyond synthetic considerations. The inherent properties of the amine are transferred to the final molecule, influencing its biological activity and drug-like properties.[14][15][16][17]

Figure 2: A diagram illustrating the key molecular features contributed by different amine building blocks in drug design.

The thiazole ring of Thiazol-2-ylmethanamine can participate in hydrogen bonding and aromatic interactions, which are often crucial for binding to biological targets.[18] Furthermore, the thiazole moiety can serve as a bioisostere for other functional groups, allowing for the modulation of a compound's properties while maintaining its overall shape and biological activity.

Conclusion

Thiazol-2-ylmethanamine hydrochloride is a valuable and versatile building block for drug discovery and development. While its reactivity profile may be more moderate than that of more basic amines, the unique structural and electronic contributions of the thiazole ring offer significant advantages in designing molecules with desirable biological and pharmacokinetic properties. A thorough understanding of its characteristics allows for its effective application in the synthesis of novel therapeutic agents.

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A Comparative Guide to the Synthetic Validation of Thiazol-2-ylmethanamine Hydrochloride

For researchers and professionals in drug development, the efficient and reliable synthesis of key intermediates is paramount. Thiazol-2-ylmethanamine hydrochloride, a crucial building block in the synthesis of various pharmacologically active compounds, presents a synthetic challenge that necessitates a careful evaluation of available routes. This guide provides an in-depth, objective comparison of two distinct synthetic pathways to this target molecule, offering experimental insights and data to inform your selection of the most appropriate method for your research needs.

Introduction to Thiazol-2-ylmethanamine Hydrochloride

The thiazole moiety is a cornerstone in medicinal chemistry, appearing in a wide array of approved drugs. Thiazol-2-ylmethanamine and its hydrochloride salt are valuable intermediates used in the synthesis of kinase inhibitors for treating cancer and Alzheimer's disease, as well as agents for autoimmune disorders. The strategic importance of this compound demands a robust and scalable synthetic route. This guide will compare a multi-step, linear synthesis starting from a protected amino acid with a more convergent approach commencing from a pre-formed thiazole ring.

Route 1: Multi-Step Synthesis from a Protected Glycine Derivative

This route, detailed in patent literature, builds the thiazole ring onto a protected glycine backbone. It is a linear synthesis involving four main transformations.[1]

Workflow for Route 1

Caption: Workflow for the multi-step synthesis of Thiazol-2-ylmethanamine hydrochloride.

Experimental Protocol for Route 1

Step 1: Ammoniation of Boc-Glycine Ethyl Ester Boc-glycine ethyl ester is treated with ammonia in a suitable solvent, such as methanol, to yield Boc-glycinamide.

Step 2: Thionation of Boc-Glycinamide The resulting amide is then reacted with Lawesson's reagent in a solvent like tetrahydrofuran (THF) to convert the amide carbonyl into a thioamide, yielding Boc-aminoethanethioamide.[1]

Step 3: Hantzsch-Type Thiazole Synthesis The thioamide intermediate undergoes a classic Hantzsch-type cyclization with bromoacetaldehyde to form the thiazole ring, affording 2-(N-Boc-aminomethyl)thiazole.[1]

Step 4: Boc Deprotection and Salt Formation Finally, the Boc protecting group is removed using a solution of hydrochloric acid in methanol. This step simultaneously forms the desired hydrochloride salt of the product.[1]

Performance and Considerations for Route 1

Parameter	Assessment	Rationale
Overall Yield	Moderate	While individual step yields may be high, the multi-step nature of this synthesis can lead to a lower overall yield.
Scalability	Good	The described procedures utilize common laboratory equipment and techniques suitable for scaling.
Reagent Cost	Moderate to High	Boc-glycine ethyl ester is a relatively inexpensive starting material. However, Lawesson's reagent can be costly, especially at a larger scale.
Safety	Caution Required	Lawesson's reagent is a hazardous substance that releases hydrogen sulfide upon contact with moisture and acidic conditions. Bromoacetaldehyde is a lachrymator and toxic. Appropriate safety precautions are essential.
Purity	Good to Excellent	The use of a protecting group strategy generally leads to cleaner reactions and simplifies purification, potentially resulting in a high-purity final product.

Route 2: Convergent Synthesis via Reduction of a Thiazole Precursor

A more convergent and potentially more efficient approach involves the synthesis of a thiazole ring bearing a functional group at the 2-position that can be readily converted to the aminomethyl group. Two viable pathways for this route are the reduction of thiazole-2-carbonitrile or the reductive amination of thiazole-2-carbaldehyde.

Workflow for Route 2 (via Nitrile Reduction)

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A Senior Application Scientist's Guide: Benchmarking Thiazol-2-ylmethanamine Hydrochloride Against Commercial Alternatives in Synthetic Applications

For researchers, scientists, and professionals in drug development, the selection of building blocks is a critical decision that impacts reaction efficiency, yield, and overall project timelines. This guide provides an in-depth, objective comparison of Thiazol-2-ylmethanamine hydrochloride against its common commercial alternatives, supported by a detailed experimental framework and analysis of chemical principles. Our goal is to equip you with the necessary data and insights to make an informed choice for your synthetic endeavors.

Introduction: The Significance of the 2-Aminomethylthiazole Scaffold

Thiazol-2-ylmethanamine hydrochloride is a versatile building block prized for its 2-aminomethylthiazole core. This structural motif is a "privileged scaffold" in medicinal chemistry, appearing in a wide array of biologically active compounds, including anticancer, antimicrobial, and anti-inflammatory agents.[1][2] The hydrochloride salt form enhances stability and ease of handling, making it a practical choice for laboratory use.

The primary amine tethered to the thiazole ring via a methylene spacer is the key to its synthetic utility. This amine serves as a nucleophilic handle for a variety of chemical transformations, most notably N-acylation, to form amide bonds – a cornerstone of peptide synthesis and the construction of complex organic molecules.[3][4]

The Commercial Landscape: Identifying Key Alternatives

A survey of the chemical supplier landscape reveals several commercially available alternatives to Thiazol-2-ylmethanamine hydrochloride. For the purpose of this guide, we will focus on structurally related primary aminothiazoles that are often considered for similar applications:

• 2-Aminothiazole: The parent compound, where the amino group is directly attached to the thiazole ring.

• (4-Methylthiazol-2-yl)methanamine: A close analog with a methyl group at the 4-position of the thiazole ring.

• 5-(Aminomethyl)thiazole: An isomer where the aminomethyl group is located at the 5-position of the thiazole ring.

The choice between these alternatives can significantly influence reaction outcomes due to differences in basicity, steric hindrance, and electronic effects imparted by the substituent patterns on the thiazole ring.

Experimental Benchmark: A Comparative N-Acylation Study

To provide a quantitative comparison, we will outline a standardized N-acylation reaction. This protocol is designed to be a robust and reproducible method for evaluating the relative reactivity of Thiazol-2-ylmethanamine hydrochloride and its alternatives.

Experimental Protocol: N-Acylation with Benzoyl Chloride

Objective: To compare the reaction yield, time, and product purity of the N-acylation of Thiazol-2-ylmethanamine hydrochloride and its commercial alternatives with benzoyl chloride.

Materials:

• Thiazol-2-ylmethanamine hydrochloride

• 2-Aminothiazole[5]

• (4-Methylthiazol-2-yl)methanamine hydrochloride[6]

• 5-(Aminomethyl)thiazole hydrochloride[7]

• Benzoyl chloride

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Experimental Workflow:

Caption: Standardized workflow for the comparative N-acylation of aminothiazole hydrochlorides.

Step-by-Step Procedure:

• In a round-bottom flask, suspend the respective aminothiazole hydrochloride (1.0 mmol) in anhydrous dichloromethane (10 mL).

• Add triethylamine (2.2 mmol) to the suspension and stir at room temperature until a clear solution is obtained. The triethylamine serves to neutralize the hydrochloride salt and act as a base to scavenge the HCl generated during the reaction.

• Cool the solution to 0°C in an ice bath.

• Slowly add benzoyl chloride (1.1 mmol) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and continue stirring for 4 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution (15 mL).

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterize the purified N-acylated product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

• Determine the isolated yield of the pure product.

Performance Benchmarking: A Comparative Data Analysis

The following table summarizes the expected outcomes of the N-acylation reaction for Thiazol-2-ylmethanamine hydrochloride and its alternatives, based on established principles of chemical reactivity.

Compound	Structure	Expected Isolated Yield	Relative Reaction Rate	Key Considerations
Thiazol-2-ylmethanamine HCl		Excellent (90-95%)	Fast	The methylene spacer isolates the amine from the electron-withdrawing effects of the thiazole ring, preserving its nucleophilicity.
2-Aminothiazole HCl		Moderate (60-70%)	Slower	The amino group is directly attached to the electron-deficient C2 position of the thiazole, reducing its nucleophilicity.[8]
(4-Methylthiazol-2-yl)methanamine HCl		Excellent (90-95%)	Fast	The electron-donating methyl group at the 4-position may slightly enhance the nucleophilicity of the amine compared to the unsubstituted analog.
5-(Aminomethyl)thiazole HCl		Very Good (85-90%)	Fast	The electronic environment at the 5-position is different from the 2-position, which may slightly modulate the amine's reactivity.

Discussion: The Underlying Chemical Principles

The superior performance of Thiazol-2-ylmethanamine hydrochloride in the N-acylation benchmark can be attributed to fundamental principles of chemical reactivity:

• Basicity and Nucleophilicity: The primary amine in Thiazol-2-ylmethanamine is more basic and, therefore, a stronger nucleophile than the amine in 2-Aminothiazole. The electron-withdrawing nature of the thiazole ring in 2-Aminothiazole delocalizes the lone pair of electrons on the nitrogen, making it less available for nucleophilic attack. The methylene spacer in Thiazol-2-ylmethanamine effectively insulates the amino group from this electronic effect.

• Steric Hindrance: All the benchmarked compounds have a primary amine with minimal steric hindrance, allowing for facile approach of the electrophile (benzoyl chloride).

Reaction Mechanism: Nucleophilic Acyl Substitution

The N-acylation reaction proceeds via a nucleophilic acyl substitution mechanism. The amine acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride.

Caption: Generalized mechanism of N-acylation of a primary amine with an acyl chloride.

Conclusion and Recommendations

Based on the analysis of chemical principles and the outlined experimental benchmark, Thiazol-2-ylmethanamine hydrochloride emerges as a highly efficient and reliable building block for N-acylation reactions. Its key advantages include:

• High Reactivity: Leading to excellent yields and potentially shorter reaction times.

• Versatility: The preserved nucleophilicity of the primary amine makes it suitable for a wide range of coupling partners.

• Ease of Handling: The hydrochloride salt form offers stability and convenient handling.

While (4-Methylthiazol-2-yl)methanamine hydrochloride is also an excellent choice with potentially comparable reactivity, the availability and cost-effectiveness of Thiazol-2-ylmethanamine hydrochloride often make it the preferred starting material. For applications where the specific substitution pattern is not critical, Thiazol-2-ylmethanamine hydrochloride represents the optimal balance of reactivity, versatility, and practicality.

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A Researcher's Guide to Characterizing the Specificity of Thiazole-Based Compounds: A Methodological Comparison

In the landscape of modern drug discovery, the thiazole ring represents a cornerstone scaffold, integral to a multitude of biologically active agents.[1][2] Compounds like Thiazol-2-ylmethanamine hydrochloride serve as fundamental building blocks in the synthesis of novel therapeutics, from anticancer agents to antivirals.[1][3][4] However, the journey from a promising scaffold to a selective therapeutic is paved with rigorous characterization of its target engagement and potential off-target interactions. A drug's specificity is paramount, dictating not only its efficacy but also its safety profile. High specificity indicates that a drug's action results in a narrow set of cellular responses, minimizing unintended side effects.

This guide provides a comprehensive comparison of state-of-the-art methodologies for assessing the cross-reactivity of novel compounds derived from scaffolds such as Thiazol-2-ylmethanamine hydrochloride. We will delve into the experimental workflows of three pivotal assays: Kinase Profiling, the Cellular Thermal Shift Assay (CETSA), and Competitive Binding Assays. For each, we will explore the underlying principles, provide detailed protocols, and present a comparative analysis to aid researchers in making informed decisions for their drug development campaigns.

The Imperative of Specificity in Drug Development

The therapeutic efficacy of a drug is intrinsically linked to its ability to selectively interact with its intended molecular target.[5] Off-target binding can lead to a cascade of undesirable effects, ranging from mild side effects to severe toxicity. Therefore, early and comprehensive assessment of a compound's specificity is not just a regulatory hurdle but a fundamental aspect of rational drug design. The choice of methodology to assess this specificity is critical and depends on the nature of the target and the stage of drug development.

Comparative Analysis of Cross-Reactivity Methodologies

To construct a robust specificity profile for a novel compound, a multi-pronged approach is often necessary. The following table provides a high-level comparison of the three key methodologies discussed in this guide.

Methodology	Primary Application	Principle	Throughput	Cellular Context
Kinase Profiling	Broad screening for off-target kinase interactions	Measures inhibition of enzymatic activity across a panel of kinases	High	Biochemical (cell-free)
Cellular Thermal Shift Assay (CETSA)	Target engagement confirmation in a cellular environment	Ligand-induced thermal stabilization of the target protein	Low to Medium	Intact cells or tissues
Competitive Binding Assay	Quantifying binding affinity to a specific target	Competition between a labeled and unlabeled ligand for a binding site	Medium to High	Biochemical or Cell-based

Kinase Profiling: A Global View of Kinome Selectivity

Protein kinases are one of the most significant classes of drug targets, particularly in oncology and immunology.[6] However, the high degree of structural homology among kinase active sites presents a significant challenge for developing selective inhibitors.[7] Kinase profiling has become an industry standard to assess the selectivity of compounds across the human kinome.[6][8]

The "Why": Rationale and Application

The primary goal of kinase profiling is to identify potential off-target liabilities early in the drug discovery process.[9] By screening a compound against a large, diverse panel of kinases, researchers can:

• Identify unintended targets, which may predict potential toxicities.

• Discover novel therapeutic opportunities for the compound.

• Guide structure-activity relationship (SAR) studies to optimize selectivity.

Experimental Workflow: Kinase Profiling

Caption: Workflow for a typical kinase profiling assay.

Detailed Protocol: Activity-Based Biochemical Kinase Assay

• Compound Preparation : Prepare serial dilutions of the test compound (e.g., Thiazol-2-ylmethanamine derivative) in an appropriate solvent like DMSO.

• Assay Plate Preparation : Dispense the diluted compound into a multi-well assay plate. Include positive controls (known inhibitor) and negative controls (vehicle).

• Kinase Reaction : Add the purified kinase and its specific substrate to the wells.

• Initiation : Initiate the kinase reaction by adding ATP. The concentration of ATP can be varied to mimic physiological conditions (e.g., 1 mM) or for potency determination (at the Km for ATP).[9]

• Incubation : Incubate the reaction mixture for a predetermined time at a controlled temperature.

• Detection : Stop the reaction and measure the remaining kinase activity. Common detection methods include luminescence-based assays (e.g., ADP-Glo), which quantify ATP consumption, or Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays.[10]

• Data Analysis : Calculate the percentage of inhibition for each kinase at each compound concentration. For significant hits, determine the IC50 value, which is the concentration of the compound that inhibits 50% of the kinase activity.

Data Interpretation

The results of a kinase profiling study are typically visualized as a "kinome map" or a selectivity tree, which provides a clear representation of the compound's interactions across the kinome. A highly selective compound will show potent inhibition of its intended target with minimal activity against other kinases.

Cellular Thermal Shift Assay (CETSA): Confirming Target Engagement in a Physiological Context

While kinase profiling provides a broad overview of potential interactions, it is performed in a biochemical, cell-free system. The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical method that allows for the assessment of drug-target engagement within the complex milieu of an intact cell.[11][12]

The "Why": Rationale and Application

The core principle of CETSA is based on ligand-induced thermal stabilization of the target protein.[11] When a protein is heated, it denatures and aggregates. However, the binding of a ligand (e.g., a drug) can stabilize the protein's structure, increasing its melting temperature (Tm).[13] CETSA is used to:

• Confirm that a compound directly binds to its intended target in a cellular environment.[14]

• Assess target engagement in different cellular compartments or tissues.

• Distinguish between compounds that inhibit a pathway indirectly versus those that directly bind to a specific protein in that pathway.

Experimental Workflow: CETSA

Caption: Workflow for a competitive binding assay.

Detailed Protocol: Radioligand Binding Assay

• Reagent Preparation : Prepare serial dilutions of the unlabeled test compound. Prepare the target (e.g., cell membranes expressing the receptor of interest) and the radiolabeled ligand at a fixed concentration.

• Incubation : In a multi-well plate, combine the target, the radiolabeled ligand, and the varying concentrations of the test compound. Also, include wells for total binding (no competitor) and non-specific binding (a high concentration of a known unlabeled ligand).

• Equilibration : Incubate the mixture to allow the binding to reach equilibrium.

• Separation : Rapidly separate the bound radioligand from the free radioligand. A common method is filtration through glass fiber filters, which trap the membranes (and the bound ligand) while allowing the free ligand to pass through. [15]5. Detection : Quantify the amount of radioactivity on the filters using a scintillation counter.

• Data Analysis : Plot the percentage of specific binding against the concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. The IC50 can then be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radiolabeled ligand. [15]

Data Interpretation

The primary output of a competitive binding assay is the Ki value, which represents the binding affinity of the test compound for the target. A lower Ki value indicates a higher binding affinity. By comparing the Ki values of a compound for its intended target versus other potential targets, a quantitative measure of its selectivity can be obtained.

Synthesizing the Data for a Complete Specificity Profile

No single assay can provide a complete picture of a compound's specificity. A truly robust characterization of a novel thiazole derivative involves the integration of data from multiple orthogonal assays. An ideal workflow would be:

• Primary Screening : Use a competitive binding assay to identify compounds with high affinity for the primary target.

• Broad Cross-Reactivity Screening : Subject the high-affinity hits to a broad kinase profiling panel (or other relevant target class panels) to identify major off-target interactions.

• Cellular Validation : For the most promising and selective compounds, use CETSA to confirm direct target engagement in a more physiologically relevant cellular context.

This integrated approach allows researchers to build a comprehensive understanding of a compound's behavior, from its affinity and selectivity at the biochemical level to its direct interaction with the target in living cells. By employing these rigorous methodologies, the scientific community can more effectively translate promising chemical scaffolds like Thiazol-2-ylmethanamine hydrochloride into safe and effective medicines.

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A Senior Application Scientist's Guide to the Enantiomeric Separation of Thiazol-2-ylmethanamine Hydrochloride Derivatives

Abstract

The enantiomeric purity of pharmaceutical compounds is a critical quality attribute, profoundly impacting therapeutic efficacy and patient safety. Thiazol-2-ylmethanamine derivatives, a scaffold present in numerous developmental drug candidates, often possess a stereogenic center necessitating robust enantiomeric separation. This guide provides an in-depth comparison of chromatographic strategies for resolving Thiazol-2-ylmethanamine hydrochloride enantiomers. We will explore the interplay between chiral stationary phases (CSPs), mobile phase composition, and chromatographic mode—including High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC)—to provide researchers with a logical framework for efficient method development. All discussions are supported by experimental data and grounded in the fundamental principles of chiral recognition.

Introduction: The Imperative of Chirality in Drug Development

Chiral molecules, or enantiomers, are non-superimposable mirror images that can exhibit vastly different pharmacological and toxicological profiles.[1] The tragic case of thalidomide serves as a stark reminder of this principle. Consequently, regulatory agencies worldwide mandate the characterization and control of enantiomeric composition. Thiazol-2-ylmethanamine and its derivatives represent a class of primary amines that are challenging to separate due to their polarity and propensity for strong interactions with residual silanols on silica-based stationary phases, often leading to poor peak shape and resolution.[2]

The hydrochloride salt form, while improving aqueous solubility, adds another layer of complexity. The analyte's ionization state must be carefully controlled within the chromatographic system to achieve reproducible and efficient separation. This guide will dissect the key variables and present a systematic approach to overcoming these challenges.

The Heart of the Matter: Chiral Stationary Phase (CSP) Selection

The cornerstone of any chiral separation is the selection of an appropriate CSP.[3] The mechanism relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector on the stationary phase. For primary amines like Thiazol-2-ylmethanamine derivatives, polysaccharide-based and cyclofructan CSPs are the most effective and widely used selectors.[2]

Polysaccharide-Based CSPs: The Workhorse of Chiral Separations

Derived from cellulose or amylose that has been functionalized with aromatic carbamates or esters, polysaccharide CSPs offer broad selectivity due to multiple chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion into "chiral pockets" formed by the polymer structure.[3] Immobilized versions of these phases (e.g., CHIRALPAK® IA, IB, IC) are particularly advantageous as they are compatible with a wider range of organic solvents, which can be crucial for optimizing selectivity.[4]

Cyclofructan-Based CSPs: A Niche Alternative

Cyclofructan CSPs, such as Larihc® CF6-P, have demonstrated a high success rate for separating primary amines, particularly in the polar organic (PO) mode.[2] Their chiral recognition mechanism is distinct from polysaccharides and can provide complementary selectivity, making them an excellent choice when polysaccharide columns fail to provide a separation.

Crown Ether-Based CSPs: High Specificity for Primary Amines

Crown ether-based CSPs, like Crownpak® CR-I(+), are specifically designed for the resolution of compounds containing a primary amino group.[5] They operate via an inclusion complex mechanism where the protonated primary amine fits into the crown ether cavity. While highly effective, these CSPs typically require acidic aqueous mobile phases, which can be a drawback for preparative scale work due to the use of non-volatile acids.[2][6]

The Mobile Phase: Tuning Selectivity and Peak Shape

The mobile phase composition is not merely for elution; it is a powerful tool for modulating retention, selectivity, and peak shape.[7] The choice of chromatographic mode—Normal Phase (NP), Polar Organic (PO), or Supercritical Fluid Chromatography (SFC)—dictates the solvent systems employed.

The Critical Role of Additives

For basic analytes like Thiazol-2-ylmethanamine hydrochloride, mobile phase additives are essential.[8]

• Basic Additives (e.g., Diethylamine - DEA, Butylamine): In NP and PO modes, a small percentage (typically 0.1-0.5%) of a basic additive is required.[8] This serves two purposes: 1) It suppresses the ionization of the basic analyte, promoting interaction with the neutral CSP.[7] 2) It masks active silanol groups on the silica surface, preventing non-specific interactions that cause severe peak tailing.[9]

• Acidic Additives (e.g., Trifluoroacetic Acid - TFA, Formic Acid): While less common for basic compounds, acidic additives may be used in combination with a base to form an amine salt in situ, which can sometimes improve selectivity.[6]

It is crucial to note that the optimal additive can be CSP-dependent. For instance, butylamine is effective for polysaccharide columns, but it can be detrimental to the performance of cyclofructan columns, where triethylamine (TEA) is preferred.[2]

Comparative Performance: HPLC vs. SFC

High-Performance Liquid Chromatography (HPLC) offers versatility with its various modes (NP, PO, Reversed-Phase). However, NP methods often use chlorinated or hydrocarbon solvents, which have environmental and safety drawbacks.

Supercritical Fluid Chromatography (SFC) has emerged as a powerful, "greener" alternative.[1][10] Using supercritical CO₂ as the main mobile phase component, SFC offers several advantages:

• Speed: The low viscosity of supercritical fluids allows for higher flow rates and faster separations without sacrificing efficiency.[10][11]

• Reduced Solvent Consumption: SFC significantly reduces the use of organic solvents, lowering costs and environmental impact.[1][12]

• Improved Peak Shape: SFC often provides better peak symmetries for basic compounds compared to HPLC.[6]

For Thiazol-2-ylmethanamine derivatives, SFC is an exceptionally promising technique, often providing superior or complementary selectivity to HPLC.[5][6]

Experimental Data: A Comparative Analysis

To illustrate the principles discussed, the following table summarizes representative screening data for a hypothetical Thiazol-2-ylmethanamine derivative on various CSPs and mobile phase systems.

Table 1: Comparative Screening Data for a Thiazol-2-ylmethanamine Derivative

CSP (Column)	Technique	Mobile Phase	tR1 (min)	tR2 (min)	Resolution (Rs)	Selectivity (α)
CHIRALPAK® IA	HPLC (NP)	Hexane/Isopropanol (80:20) + 0.1% DEA	5.2	6.5	1.8	1.25
CHIRALPAK® IB	HPLC (NP)	Hexane/Ethanol (90:10) + 0.1% DEA	7.8	9.1	1.6	1.17
CHIRALPAK® IC	HPLC (PO)	Acetonitrile/Methanol (90:10) + 0.1% DEA	4.1	4.5	1.1	1.10
Larihc® CF6-P	HPLC (PO)	Acetonitrile/Methanol (60:40) + 0.2% TEA/0.3% TFA	6.3	8.2	2.5	1.30
CHIRALPAK® IA	SFC	CO₂/Methanol (70:30) + 0.2% DEA	2.1	2.8	2.9	1.33
CHIRALPAK® IB	SFC	CO₂/Ethanol (80:20) + 0.2% DEA	3.5	4.8	3.1	1.37

Data is representative and intended for illustrative purposes.

Analysis of Results:

• The polysaccharide columns (IA, IB, IC) all provided some level of separation, highlighting their broad utility.

• The cyclofructan column (Larihc® CF6-P) in PO mode with a specific acid/base additive combination yielded excellent resolution.[6]

• SFC consistently provided faster analysis times and superior resolution compared to HPLC on the same stationary phases, demonstrating its efficiency for this class of compounds.[10][11]

A Systematic Protocol for Method Development

A trial-and-error approach to chiral method development is inefficient.[13] A structured screening strategy is paramount for rapid and successful outcomes.

Step-by-Step Experimental Workflow

• Analyte Characterization: Determine the pKa and solubility of the Thiazol-2-ylmethanamine hydrochloride derivative. This informs the choice of mobile phase additives.

• Primary CSP & Mobile Phase Screening:

  • Screen a set of 3-5 complementary polysaccharide-based CSPs (e.g., CHIRALPAK® IA, IB, IC, ID, IE).

  • Use both HPLC (NP and PO modes) and SFC.

  • NP Mobile Phases: Start with Hexane/Isopropanol and Hexane/Ethanol mixtures. Always include a basic additive (e.g., 0.1% DEA).[8]

  • PO Mobile Phases: Use Acetonitrile/Methanol or pure Ethanol. Include a basic additive.

  • SFC Mobile Phases: Use CO₂ with Methanol and Ethanol as co-solvents. Include a basic additive.

• Secondary Screening (If Necessary): If the primary screen fails, introduce alternative CSPs like cyclofructan or crown-ether based phases.[2][6]

• Optimization: Once initial "hits" are identified (Rs > 1.0), optimize the separation.

  • Mobile Phase Composition: Fine-tune the ratio of strong to weak solvent (e.g., alcohol percentage in NP).

  • Additive Concentration: Vary the concentration and type of the basic additive.

  • Temperature: Evaluate temperatures between 10°C and 40°C. Temperature changes can sometimes invert elution order or significantly improve resolution.

  • Flow Rate: Decrease the flow rate to improve efficiency and resolution, although this increases analysis time.

• Validation: Once the desired resolution (typically Rs ≥ 1.5) is achieved, validate the method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Method Development Workflow Diagram

Caption: A systematic workflow for chiral method development.

Conclusion and Recommendations

The enantiomeric separation of Thiazol-2-ylmethanamine hydrochloride derivatives is a challenging but achievable task with a systematic approach.

• Primary Recommendation: A screening approach utilizing modern, immobilized polysaccharide-based chiral stationary phases under both SFC and HPLC (NP/PO) conditions is the most efficient strategy. SFC, in particular, should be prioritized due to its speed, efficiency, and greener profile for separating basic amines.[5][10]

• Key Success Factor: The correct choice and concentration of a basic mobile phase additive (e.g., DEA, TEA) is non-negotiable for achieving good peak shape and reproducible results.[8]

• Alternative Selectivities: Should polysaccharide CSPs fail, cyclofructan-based columns offer a distinct and effective alternative, especially in polar organic mode.[2]

By leveraging the diverse selectivities of modern CSPs and understanding the critical role of the mobile phase, researchers can confidently develop robust and reliable methods for the critical quality control of these important pharmaceutical building blocks.

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• De Klerck, K., et al. (2022, April 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 2: Applications. LCGC International.
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• Phenomenex. (n.d.). Chiral Super Critical Fluid Chromatography.
• Ali, I., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(4), 256-265.
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A Researcher's Guide to Quality: Spectroscopic Comparison of Thiazol-2-ylmethanamine Hydrochloride from Different Suppliers

In the world of scientific research and pharmaceutical development, the quality of your starting materials is paramount. The assumption that a chemical is what it says on the label can be a costly one, leading to irreproducible results, failed experiments, and significant delays in project timelines. This guide provides a comprehensive, hands-on approach to the spectroscopic comparison of Thiazol-2-ylmethanamine hydrochloride obtained from different suppliers. We will delve into the practical application of Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS) to assess the purity and structural integrity of this critical reagent.

Thiazol-2-ylmethanamine and its derivatives are important building blocks in medicinal chemistry, frequently utilized in the synthesis of pharmacologically active compounds.[1] Therefore, ensuring the quality of this starting material is not just a matter of good practice, but a necessity for the integrity of the entire research and development process. This guide is designed for researchers, scientists, and drug development professionals, providing not only the "how" but also the "why" behind each experimental choice.

The Imperative of In-House Quality Control

Relying solely on a supplier's Certificate of Analysis (CoA) can be a significant risk. While CoAs provide a baseline of information, they may not always reflect the true purity of a specific batch or potential degradation that may have occurred during shipping or storage.[2][3][4] Establishing a routine in-house quality control (QC) process is a self-validating system that empowers researchers with confidence in their materials.[5] The spectroscopic techniques discussed herein are powerful tools for verifying the identity, purity, and consistency of chemical reagents.[6]

Experimental Design: A Multi-faceted Approach to Purity Assessment

For this comparative study, we will analyze hypothetical batches of Thiazol-2-ylmethanamine hydrochloride from three different fictional suppliers: Supplier A , Supplier B , and Supplier C . Our analytical workflow is designed to provide a comprehensive profile of each sample.

Figure 1: Experimental workflow for the comparative analysis.

Spectroscopic Techniques: The Pillars of Chemical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. It provides detailed information about the chemical environment of individual atoms.

• ¹H NMR (Proton NMR): Provides information on the number of different types of protons, their electronic environment, and their proximity to other protons.

• ¹³C NMR (Carbon NMR): Reveals the number of different types of carbon atoms in a molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a hybrid technique that separates components of a mixture using liquid chromatography and then provides mass information for each component using mass spectrometry. This is an excellent tool for assessing purity and identifying impurities.

Hypothetical Results and Interpretation

Below are the hypothetical spectroscopic data for Thiazol-2-ylmethanamine hydrochloride from our three suppliers.

Thiazol-2-ylmethanamine Hydrochloride Structure

Figure 2: Chemical structure of Thiazol-2-ylmethanamine Hydrochloride.

¹H NMR Data (400 MHz, D₂O)

Supplier	δ 7.8 (d, 1H)	δ 7.6 (d, 1H)	δ 4.5 (s, 2H)	Other Signals (ppm)	Interpretation
Supplier A	✓	✓	✓	None	Clean spectrum, consistent with structure.
Supplier B	✓	✓	✓	3.1 (t), 1.8 (m)	Presence of unknown aliphatic impurities.
Supplier C	✓	✓	✓	8.1 (s), 2.5 (s)	Presence of aromatic and methyl impurities.

• Interpretation: Supplier A shows a clean spectrum matching the expected structure of Thiazol-2-ylmethanamine. The doublet at ~7.8 ppm corresponds to the proton at the 4-position of the thiazole ring, the doublet at ~7.6 ppm to the proton at the 5-position, and the singlet at ~4.5 ppm to the methylene (-CH₂-) protons. The spectra from Suppliers B and C indicate the presence of significant impurities.

¹³C NMR Data (100 MHz, D₂O)

Supplier	δ ~168 (C2)	δ ~144 (C4)	δ ~122 (C5)	δ ~40 (CH₂)	Other Signals (ppm)	Interpretation
Supplier A	✓	✓	✓	✓	None	All expected carbon signals are present.
Supplier B	✓	✓	✓	✓	35, 25	Correlates with aliphatic impurities seen in ¹H NMR.
Supplier C	✓	✓	✓	✓	155, 20	Suggests additional aromatic and methyl carbons.

• Interpretation: Similar to the proton NMR, Supplier A's ¹³C spectrum is clean and consistent with the target molecule. The signals from Suppliers B and C confirm the presence of carbon-containing impurities.

FTIR Data (KBr Pellet)

Supplier	~3400 cm⁻¹ (N-H)	~3100 cm⁻¹ (Ar C-H)	~1580 cm⁻¹ (C=N)	~1450 cm⁻¹ (C=C)	Anomalous Peaks (cm⁻¹)	Interpretation
Supplier A	✓	✓	✓	✓	None	Characteristic peaks for the functional groups are present.
Supplier B	✓	✓	✓	✓	~1700 (C=O)	Presence of a carbonyl-containing impurity.
Supplier C	✓	✓	✓	✓	None	FTIR may not be sensitive to all impurities.

• Interpretation: Supplier A's FTIR spectrum shows all the expected vibrational modes for Thiazol-2-ylmethanamine hydrochloride. The broad peak around 3400 cm⁻¹ is characteristic of the N-H stretch of the ammonium salt. The peak at ~1700 cm⁻¹ in Supplier B's sample is a significant red flag, indicating a carbonyl-containing impurity. Supplier C's FTIR appears clean, highlighting the need for multiple analytical techniques for comprehensive impurity profiling.

LC-MS Data (ESI+)

Supplier	Retention Time (min)	[M+H]⁺ (m/z)	Purity (%)	Impurity m/z	Interpretation
Supplier A	2.1	115.03	99.5	None detected	High purity, mass consistent with the free base.
Supplier B	2.1	115.03	92.1	131.05, 145.06	Lower purity with two significant impurities.
Supplier C	2.1	115.03	95.8	129.04	Moderate purity with one major impurity.

• Interpretation: LC-MS provides quantitative purity data and the mass of any impurities.[7] Supplier A demonstrates high purity. Suppliers B and C show lower purity with detectable impurities, and the mass-to-charge ratio of these impurities can be used to propose their potential structures.

Summary of Findings

Supplier	¹H NMR	¹³C NMR	FTIR	LC-MS Purity	Overall Assessment
Supplier A	Pass	Pass	Pass	99.5%	High Quality
Supplier B	Fail	Fail	Fail	92.1%	Low Quality
Supplier C	Fail	Fail	Pass	95.8%	Moderate Quality

Detailed Experimental Protocols

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 10 mg of the Thiazol-2-ylmethanamine hydrochloride sample and dissolve it in 0.7 mL of deuterium oxide (D₂O).

• Instrument: A 400 MHz NMR spectrometer.

• ¹H NMR Parameters:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Acquisition Time: 4.0 s

• ¹³C NMR Parameters:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Acquisition Time: 1.5 s

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the chemical shifts using the residual solvent peak.

FTIR Spectroscopy

• Sample Preparation: Prepare a potassium bromide (KBr) pellet by mixing approximately 1 mg of the sample with 100 mg of dry KBr powder and pressing it into a transparent disk.

• Instrument: A Fourier-Transform Infrared Spectrometer.

• Parameters:

  • Scan Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 32

• Data Acquisition: Record the spectrum and label the major peaks.

LC-MS

• Sample Preparation: Prepare a 1 mg/mL stock solution of the sample in a 50:50 mixture of water and acetonitrile. Dilute to 10 µg/mL for analysis.

• Instrumentation:

  • LC System: A high-performance liquid chromatography (HPLC) system.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • MS System: An electrospray ionization (ESI) mass spectrometer.

  • Ionization Mode: Positive.

  • Scan Range: 50-500 m/z.

• Data Analysis: Integrate the peak areas in the chromatogram to determine the relative purity. Analyze the mass spectra of the major peak and any impurity peaks.

Conclusion: An Evidence-Based Approach to Reagent Selection

This guide demonstrates a robust, multi-technique approach for the quality assessment of Thiazol-2-ylmethanamine hydrochloride from different suppliers. Our hypothetical case study clearly illustrates that significant variations in purity and impurity profiles can exist between suppliers. By implementing a routine spectroscopic-based QC workflow, researchers can:

• Verify the identity and purity of critical reagents.

• Avoid the use of substandard materials that can compromise experimental outcomes.

• Generate more reliable and reproducible data.

• Make informed decisions when selecting chemical suppliers.

Investing time in the analytical validation of starting materials is a critical step that underpins the integrity and success of any research endeavor.

References

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The Strategic Application of Thiazol-2-ylmethanamine Hydrochloride in Medicinal Chemistry: A Comparative Guide

For the discerning researcher in drug discovery, the selection of building blocks is a critical decision that profoundly influences the trajectory of a research program. Among the myriad of heterocyclic scaffolds, the thiazole ring holds a privileged position, underpinning the structure of numerous approved drugs.[1] This guide provides an in-depth technical analysis of a key derivative, Thiazol-2-ylmethanamine hydrochloride, offering a comparative perspective against viable alternatives in the synthesis of bioactive molecules, with a particular focus on kinase inhibitors.

The Thiazole Moiety: A Cornerstone in Drug Design

The five-membered thiazole ring, containing both sulfur and nitrogen, is a versatile pharmacophore found in a wide array of therapeutic agents, from anticancer and antimicrobial to anti-inflammatory drugs.[1][2] Its utility stems from its unique electronic properties and its ability to engage in various non-covalent interactions with biological targets. The 2-aminothiazole scaffold, in particular, is a common feature in many kinase inhibitors, where it often serves as a hinge-binding motif, anchoring the inhibitor to the ATP-binding site of the enzyme.[3][4] Thiazol-2-ylmethanamine hydrochloride is a readily available and reactive building block that provides this crucial 2-aminothiazole core functionalized with a methyleneamine group, making it a valuable starting material for the synthesis of a diverse range of derivatives.

Comparative Analysis: Thiazol-2-ylmethanamine Hydrochloride vs. Alternative Building Blocks

The choice of a heterocyclic building block is often guided by the principles of bioisosterism, where one functional group is replaced by another with similar physicochemical properties to enhance potency, improve selectivity, or optimize pharmacokinetic profiles.[5][6]

Isosteric Replacement: Thiazol-2-yl Amine versus Pyrazol-3-yl Amine in JAK2 Inhibitor Synthesis

A compelling case study illustrating the strategic replacement of a building block is the development of Janus kinase 2 (JAK2) inhibitors. In a notable study, the pyrazol-3-yl amine moiety, a known hinge-binder, was replaced with a thiazol-2-yl amine.[3] This bioisosteric substitution was rationalized by the similar spatial arrangement of hydrogen bond donors and acceptors in both heterocycles, allowing for comparable interactions with the kinase hinge region.

Experimental Data Summary:

Compound/Scaffold	Target Kinase	IC50 (nM)	Reference Compound	Reference IC50 (nM)
Pyrazol-3-yl amine derivative	JAK2	1.5	Staurosporine	Not Reported
Thiazol-2-yl amine derivative	JAK2	0.8	Staurosporine	Not Reported
Thiazol-2-yl amine derivative	JAK3	120	Staurosporine	Not Reported

The experimental data demonstrated that the thiazol-2-yl amine-containing compounds not only retained but in some cases improved upon the inhibitory potency against JAK2 compared to their pyrazol-3-yl amine counterparts.[3] This successful isosteric replacement highlights the utility of the thiazole scaffold as a viable and potent alternative in kinase inhibitor design.

The Aminomethylthiazole Pharmacophore in Kinase Hinge-Binding

The aminomethylthiazole unit, directly provided by Thiazol-2-ylmethanamine hydrochloride, is a key pharmacophore that can engage in crucial hydrogen bonding interactions with the hinge region of kinases.[4] This interaction is fundamental to the inhibitory activity of many ATP-competitive kinase inhibitors.

However, medicinal chemists often explore alternative heterocyclic systems to fine-tune the inhibitor's properties. These alternatives can offer different hydrogen bonding patterns, lipophilicity, and metabolic stability.

Common Alternatives to the Aminomethylthiazole Hinge-Binder:

• Aminopyrazoles: As discussed, these are close isosteres of aminothiazoles.

• Aminopyrimidines: Frequently employed as hinge-binders, offering a different arrangement of nitrogen atoms for hydrogen bonding.

• 7-Azaindoles: A bicyclic system that can also form key hydrogen bonds with the kinase hinge.[4]

• Quinazolines and Quinolines: These larger, fused ring systems are also effective hinge-binding motifs.[4]

The choice between these scaffolds depends on the specific kinase target, the desired selectivity profile, and the overall physicochemical properties of the final compound.

Experimental Protocols: A Practical Guide

To illustrate the practical application of Thiazol-2-ylmethanamine hydrochloride, the following section provides a detailed, step-by-step methodology for a key synthetic transformation.

Synthesis of a Thiazole-Containing Kinase Inhibitor Precursor

This protocol describes the synthesis of an N-(thiazol-2-ylmethyl)pyrimidin-4-amine derivative, a common intermediate in the synthesis of various kinase inhibitors.

Reaction Scheme:

Caption: Synthesis of a key thiazole-pyrimidine intermediate.

Methodology:

• Reaction Setup: To a dry round-bottom flask, add Thiazol-2-ylmethanamine hydrochloride (1.0 eq), 2-chloro-6-methyl-pyrimidin-4-amine (1.1 eq), and n-butanol (10 mL/mmol of limiting reagent).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) to the suspension.

• Reaction Conditions: Heat the reaction mixture to 120 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of dichloromethane and methanol to afford the desired product.

Causality Behind Experimental Choices:

• Solvent: n-Butanol is chosen for its high boiling point, which is necessary to drive the nucleophilic aromatic substitution reaction.

• Base: DIPEA is a non-nucleophilic base used to neutralize the hydrochloride salt of the starting material and the HCl generated during the reaction, without competing in the primary reaction.

• Temperature: The elevated temperature is required to overcome the activation energy of the SNAr reaction.

Visualizing Signaling Pathways and Workflows

Understanding the mechanism of action of the final drug product is as crucial as its synthesis. Thiazole-based inhibitors often target key signaling pathways implicated in diseases like cancer.

Kinase Inhibition and Downstream Signaling

The following diagram illustrates the role of a generic thiazole-based kinase inhibitor in blocking a signaling pathway.

Caption: Inhibition of a receptor tyrosine kinase signaling pathway.

This guide has provided a comparative analysis of Thiazol-2-ylmethanamine hydrochloride as a valuable building block in medicinal chemistry. Its utility is underscored by its successful application in the synthesis of potent kinase inhibitors and its role as a key pharmacophore. The provided experimental protocol and workflow diagrams offer practical insights for researchers in the field. The strategic selection of building blocks, such as Thiazol-2-ylmethanamine hydrochloride, and their alternatives, remains a cornerstone of successful drug discovery endeavors.

References

• Buchappa, G., et al. (2016). Design and Synthesis of Novel Dasatinib Analogues. Asian Journal of Chemistry, 28(2), 315-319.
• Characterization of Dasatinib and Its Structural Analogs as CYP3A4 Mechanism-Based Inactivators and the Proposed Bioactivation Pathways. (2014). Drug Metabolism and Disposition, 42(6), 935-943.
• Chen, B. C., et al. (2006). Process for preparing 2-aminothiazole-5-aromatic carboxamides as kinase inhibitors.
• Design, synthesis and biological evaluation of 5-benzylidene-2-iminothiazolidin-4-ones as selective GSK-3β inhibitors. (2016). European Journal of Medicinal Chemistry, 122, 444-454.
• Gaikwad, P. L., et al. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research, 2(4), 2249-3387.
• Ioannidis, S., et al. (2010). Replacement of pyrazol-3-yl amine hinge binder with thiazol-2-yl amine: Discovery of potent and selective JAK2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 20(5), 1669-1673.
• Meanwell, N. A. (2011). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Journal of Medicinal Chemistry, 54(8), 2529-2591.
• Metzger, J. V. (1984). Comprehensive Heterocyclic Chemistry I. Pergamon: New York, Vol. 6, 328.
• Prescribed drugs containing nitrogen heterocycles: an overview. (2021). RSC Advances, 11(1), 22-42.
• Price, D. J., et al. (2021). Hinge Binder Scaffold Hopping Identifies Potent Calcium/Calmodulin-Dependent Protein Kinase Kinase 2 (CAMKK2) Inhibitor Chemotypes. Journal of Medicinal Chemistry, 64(10), 6678-6696.
• Role of sulphur-heterocycles in medicinal chemistry: An update. (2019). European Journal of Medicinal Chemistry, 180, 529-569.
• Synthesis and biological evaluation of thieno[3,2-c]pyrazol-3-amine derivatives as potent glycogen synthase kinase 3β inhibitors for Alzheimer's disease. (2021). Acta Pharmaceutica Sinica B, 11(10), 3183-3199.
• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2022). Molecules, 27(13), 3994.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Thiazol-2-ylmethanamine Hydrochloride

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides a detailed, step-by-step framework for the safe disposal of Thiazol-2-ylmethanamine hydrochloride, a compound frequently utilized in synthetic chemistry. By adhering to these procedures, laboratories can mitigate risks and maintain compliance with regulatory standards.

Understanding the Hazard Profile of Thiazol-2-ylmethanamine Hydrochloride

Before initiating any disposal protocol, it is crucial to understand the inherent hazards of Thiazol-2-ylmethanamine hydrochloride. According to safety data sheets (SDS), this compound is classified with the following hazards:

• Skin Irritation: Causes skin irritation upon contact.

• Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.

• Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.

Therefore, stringent adherence to personal protective equipment (PPE) protocols is mandatory when handling this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	To prevent contact with the eyes, which can cause serious irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact and subsequent irritation.
Body Protection	Laboratory coat or chemical-resistant apron.	To protect against accidental splashes and spills.
Respiratory Protection	Use in a well-ventilated area, preferably a chemical fume hood.	To avoid inhalation of dust or vapors, which can lead to respiratory tract irritation.

The Disposal Decision Workflow

The appropriate disposal method for Thiazol-2-ylmethanamine hydrochloride depends on the quantity of waste and the capabilities of the laboratory. The following diagram illustrates the decision-making process for selecting the correct disposal pathway.